IKs124

Core Science & Biosynthesis

IKs124 (CHIR-124): A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

IKs124, also known as CHIR-124, is a potent and highly selective small molecule inhibitor of Checkpoint Kinase 1 (Chk1).[1][2][3] Chk1 is a critical serine/threonine kinase that plays a central role in the DNA damage response (DDR) pathway, primarily mediating cell cycle arrest to allow for DNA repair.[4][5] By targeting Chk1, IKs124 represents a promising therapeutic strategy, particularly in combination with DNA-damaging chemotherapeutic agents, to enhance their efficacy in cancer treatment. This technical guide provides an in-depth overview of the mechanism of action of IKs124, supported by quantitative data, detailed experimental protocols, and visual representations of the relevant signaling pathways.

Core Mechanism of Action: Potent and Selective Chk1 Inhibition

IKs124 functions as a selective inhibitor of Chk1 kinase.[1][2] This inhibition disrupts the normal cellular response to DNA damage, leading to the abrogation of cell cycle checkpoints and potentiation of apoptosis, especially in cancer cells with compromised p53 function.[1][3]

Molecular Target and Potency

The primary molecular target of IKs124 is the Chk1 kinase. It exhibits high potency with a reported IC50 of 0.3 nM in in vitro kinase assays.[1][2][3]

Parameter	Value	Assay Type
IC50 (Chk1)	0.3 nM	In vitro kinase assay

Table 1: In vitro potency of IKs124 (CHIR-124) against Chk1.

Selectivity Profile

IKs124 demonstrates significant selectivity for Chk1 over other kinases, including the closely related Chk2. This high selectivity is crucial for minimizing off-target effects and associated toxicities. While comprehensive public data on the full kinome scan of IKs124 is limited, initial reports suggest high selectivity.[2] For context, other selective Chk1 inhibitors have been profiled against large kinase panels, and high selectivity is a key characteristic of this class of drugs.[6]

Cellular Mechanism of Action

In the presence of DNA damage, often induced by chemotherapy or radiation, the DDR pathway is activated. A key axis of this pathway is the ATR-Chk1 signaling cascade.[7][8]

• DNA Damage Sensing and ATR Activation: DNA damage, such as single-strand breaks or replication stress, is recognized by sensor proteins, leading to the activation of the Ataxia Telangiectasia and Rad3-related (ATR) kinase.[5][7]

• Chk1 Activation: Activated ATR phosphorylates and activates Chk1.[4][5]

• Cell Cycle Arrest: Activated Chk1 then phosphorylates a range of downstream targets to enforce cell cycle arrest, primarily at the S and G2/M phases.[4][5] A critical downstream target is the Cdc25 family of phosphatases, particularly Cdc25A.[1] Chk1 phosphorylation of Cdc25A marks it for proteasomal degradation.[1] The degradation of Cdc25A prevents the activation of cyclin-dependent kinases (CDKs) that are necessary for entry into mitosis, thus causing cell cycle arrest.

IKs124 (CHIR-124) disrupts this process by directly inhibiting Chk1. This inhibition prevents the phosphorylation and subsequent degradation of Cdc25A, leading to inappropriate activation of CDKs and forcing cells with damaged DNA to enter mitosis prematurely.[1][3] This ultimately results in mitotic catastrophe and apoptosis.

Signaling Pathway Diagram

Caption: Mechanism of action of IKs124 (CHIR-124) in the context of the DNA damage response pathway.

Synergistic Effects with Topoisomerase I Poisons

A key therapeutic application of IKs124 is in combination with DNA damaging agents, such as topoisomerase I poisons (e.g., irinotecan (B1672180) and its active metabolite SN-38).[1][3] These agents induce DNA lesions that activate the Chk1-dependent checkpoints. By inhibiting Chk1 with IKs124, the cancer cells are unable to arrest their cell cycle to repair the damage, leading to a synergistic increase in cytotoxicity.[1][3] This synergy is particularly pronounced in p53-deficient tumors, which are more reliant on the G2/M checkpoint for survival after DNA damage.[1][3]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the mechanism of action of IKs124.

In Vitro Chk1 Kinase Assay

This assay quantifies the inhibitory activity of IKs124 against purified Chk1 kinase.

Materials:

• Recombinant human Chk1 enzyme

• Biotinylated peptide substrate (e.g., a fragment of Cdc25C)

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., 25 mM MOPS, 12.5 mM β-glycerophosphate, 25 mM MgCl2, 5 mM EGTA, 2 mM EDTA, 0.25 mM DTT)

• IKs124 (CHIR-124) serially diluted in DMSO

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

• 384-well plates

Procedure:

• Prepare a reaction mixture containing kinase assay buffer, the peptide substrate, and ATP.

• Add serial dilutions of IKs124 or DMSO (vehicle control) to the wells of a 384-well plate.

• Add the reaction mixture to each well.

• Initiate the kinase reaction by adding the Chk1 enzyme to each well.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay system according to the manufacturer's protocol. Luminescence is proportional to kinase activity.

• Calculate the percent inhibition for each concentration of IKs124 and determine the IC50 value by fitting the data to a four-parameter logistic curve.

Cell Cycle Analysis by Flow Cytometry

This method is used to assess the effect of IKs124 on cell cycle distribution, particularly its ability to abrogate the G2/M checkpoint.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231)

• Cell culture medium and supplements

• DNA damaging agent (e.g., SN-38)

• IKs124 (CHIR-124)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 70% cold ethanol (B145695)

• Propidium iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat cells with the DNA damaging agent (e.g., SN-38) for a specified duration to induce G2/M arrest.

• Following the initial treatment, add IKs124 at various concentrations and incubate for an additional period. Include appropriate controls (untreated, DNA damaging agent alone, IKs124 alone).

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by resuspending the cell pellet in cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cells in PI staining solution and incubate in the dark at room temperature for 30 minutes.

• Analyze the samples on a flow cytometer.

• Gate the cell populations based on their DNA content (fluorescence intensity) to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle. A decrease in the G2/M population and an increase in the sub-G1 (apoptotic) population in the combination treatment group compared to the DNA damaging agent alone indicates abrogation of the G2/M checkpoint.

Western Blot Analysis for Cdc25A

This technique is used to measure the protein levels of Cdc25A to confirm that IKs124 prevents its degradation.

Materials:

• Treated cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against Cdc25A (e.g., from Cell Signaling Technology or Santa Cruz Biotechnology)[9][10]

• Primary antibody against a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Lyse the treated cells in RIPA buffer and determine the protein concentration using a BCA assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against Cdc25A overnight at 4°C.

• Wash the membrane with TBST.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system. An increase in the Cdc25A band intensity in IKs124-treated samples compared to those treated with a DNA damaging agent alone indicates stabilization of the protein.

Isobologram Analysis for Drug Synergy

This method is used to quantitatively assess the synergistic interaction between IKs124 and another drug.[11][12][13][14][15]

Methodology Overview:

• Determine the dose-response curves and the IC50 values for each drug individually.

• Select a fixed ratio of the two drugs based on their individual IC50 values.

• Perform a dose-response experiment with the drug combination at the fixed ratio.

• Construct an isobologram, which is a graph with the doses of the two drugs on the x and y axes.

• Plot the IC50 values of the individual drugs on their respective axes.

• Draw a line of additivity connecting these two points. This line represents the expected additive effect of the drug combination.

• Plot the experimentally determined IC50 of the drug combination on the isobologram.

• If the point representing the experimental IC50 of the combination falls below the line of additivity, the interaction is synergistic. If it falls on the line, it is additive, and if it is above the line, it is antagonistic.

Preclinical and Clinical Status

Preclinical studies in various cancer cell lines and xenograft models have demonstrated the potential of IKs124 to enhance the efficacy of chemotherapy.[1][3] However, publicly available information on the clinical development of IKs124 is limited. While some clinical trials for other Chk1 inhibitors are ongoing or have been completed, the specific progress of IKs124 through clinical phases is not well-documented in the public domain.

Conclusion

IKs124 (CHIR-124) is a potent and selective inhibitor of Chk1 kinase. Its mechanism of action involves the abrogation of DNA damage-induced cell cycle checkpoints, leading to premature mitotic entry and subsequent apoptosis, particularly in p53-deficient cancer cells. This mechanism provides a strong rationale for its use in combination with DNA-damaging chemotherapies. The experimental protocols detailed in this guide provide a framework for researchers to further investigate the cellular and molecular effects of this and similar compounds. Further research and clinical investigation are necessary to fully elucidate the therapeutic potential of IKs124 in oncology.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Checkpoint kinase 1 in DNA damage response and cell cycle regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The ATM-Chk2 and ATR-Chk1 pathways in DNA damage signaling and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. cdc25A Antibody | Cell Signaling Technology [cellsignal.com]
• 11. Drug Combinations: Tests and Analysis with Isoboles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [PDF] An Overview of Drug Combination Analysis with Isobolograms | Semantic Scholar [semanticscholar.org]
• 13. Isobologram Analysis: A Comprehensive Review of Methodology and Current Research - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Isobologram Analysis: A Comprehensive Review of Methodology and Current Research [frontiersin.org]
• 15. researchgate.net [researchgate.net]

CHIR-124: A Technical Guide to its Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHIR-124 is a potent and highly selective small molecule inhibitor of Checkpoint Kinase 1 (Chk1), a critical component of the DNA damage response (DDR) pathway.[1][2] As many cancer cells exhibit a defective G1 checkpoint, often due to p53 mutations, they become heavily reliant on the S and G2-M checkpoints, which are regulated by Chk1, to repair DNA damage before entering mitosis.[1] Inhibition of Chk1 by CHIR-124 abrogates these checkpoints, leading to mitotic catastrophe and apoptosis in cancer cells, particularly in combination with DNA-damaging chemotherapeutic agents.[1] This technical guide provides an in-depth overview of the discovery, mechanism of action, and synthesis of CHIR-124.

Discovery and Preclinical Evaluation

CHIR-124, chemically identified as (S)-3-(1H-benzo[d]imidazol-2-yl)-6-chloro-4-(quinuclidin-3-ylamino)quinolin-2(1H)-one, is a quinolone-based compound.[1] Its discovery was part of a focused effort to identify novel Chk1 inhibitors with improved potency and selectivity over existing compounds.

Biochemical and Cellular Activity

CHIR-124 is a highly potent inhibitor of Chk1 with a reported IC50 of 0.3 nM in cell-free assays.[1] It exhibits significant selectivity for Chk1 over other kinases, including Chk2 (2000-fold selectivity), CDK2/4, and Cdc2 (500- to 5000-fold less active). However, it also shows potent activity against PDGFR and Flt3.

Target	IC50 (nM)	Selectivity vs. Chk1
Chk1	0.3	1x
Chk2	700	~2333x
PDGFR	6.6	~22x
Flt3	5.8	~19x
CDK2/cyclin A	190	~633x
cdc2/cyclin B	510	~1700x
CDK4/cyclin D	2100	~7000x

Synergy with Chemotherapeutic Agents

A key feature of CHIR-124 is its synergistic effect with topoisomerase I poisons, such as camptothecin (B557342) and its active metabolite SN-38.[1] This synergy is particularly pronounced in cancer cell lines with mutant or null p53.[1] CHIR-124 has been shown to abrogate the SN-38-induced S and G2-M checkpoints, leading to enhanced apoptosis.[1]

Cell Line	p53 Status	Chemotherapeutic Agent	Effect with CHIR-124
MDA-MB-435 (Breast)	Mutant	SN-38	Synergistic Growth Inhibition, Potentiated Apoptosis
SW-620 (Colon)	Mutant	Camptothecin, SN-38	Synergistic Growth Inhibition
Colo205 (Colon)	Mutant	Camptothecin, SN-38	Synergistic Growth Inhibition

Experimental Protocols

Chk1 Kinase Assay

The inhibitory activity of CHIR-124 against Chk1 was determined using a radioactive kinase assay. The kinase domain of Chk1 was expressed in Sf9 insect cells. A biotinylated cdc25c peptide was used as the substrate. The assay was performed in a buffer containing 30 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 2 mM DTT, 4 mM EDTA, 25 mM β-glycerophosphate, 5 mM MnCl2, 0.01% bovine serum albumin, 1.35 nM Chk1 kinase domain, 0.5 μM peptide substrate, 1 μM unlabeled ATP, and 5 nM 33P-γ-labeled ATP. The reaction mixture was incubated, and the transfer of the radiolabeled phosphate (B84403) to the peptide substrate was measured to determine kinase activity.

Cell Cycle Analysis

Human tumor cell lines, such as MDA-MB-435, were treated with a topoisomerase I poison (e.g., SN-38) in the presence or absence of CHIR-124. Cells were then harvested, fixed, and stained with a fluorescent DNA intercalating agent (e.g., propidium (B1200493) iodide). The DNA content of the cells was analyzed by flow cytometry to determine the percentage of cells in different phases of the cell cycle (G1, S, G2-M). Abrogation of the G2-M checkpoint was observed as a decrease in the percentage of cells in the G2-M phase and an increase in apoptosis or entry into a subsequent aberrant mitosis.

In Vivo Antitumor Activity

The in vivo efficacy of CHIR-124 in combination with chemotherapy was evaluated in xenograft models. For example, MDA-MB-435 human breast cancer cells were implanted into the mammary fat pads of immunodeficient mice. Once tumors were established, mice were treated with vehicle, irinotecan (B1672180) (a prodrug of SN-38) alone, CHIR-124 alone, or a combination of irinotecan and CHIR-124. Tumor growth was monitored over time to assess the antitumor effects of the different treatment regimens. CHIR-124 was typically administered orally.

Signaling Pathway and Discovery Workflow

References

• 1. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

what is the chemical structure of CHIR-124

This guide provides a comprehensive overview of the chemical properties, mechanism of action, and experimental data related to CHIR-124, a potent and selective inhibitor of Checkpoint kinase 1 (Chk1). The information is intended for researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Structure

CHIR-124 is a synthetic, cell-permeable, quinolone-based small molecule.[1][2][3][4] Its chemical structure is distinct from other known Chk1 inhibitors like UCN-01.[5]

• IUPAC Name: 4-[[(3S)-1-azabicyclo[2.2.2]octan-3-yl]amino]-3-(1H-benzimidazol-2-yl)-6-chloro-1H-quinolin-2-one[6]

• Chemical Formula: C₂₃H₂₂ClN₅O[2][6][7]

• Molecular Weight: 419.9 g/mol [6]

• CAS Number: 405168-58-3[2][6]

• SMILES: C1CN2CCC1--INVALID-LINK--NC3=C(C(=O)NC4=C3C=C(C=C4)Cl)C5=NC6=CC=CC=C6N5[6]

Mechanism of Action

CHIR-124 functions as a highly potent and selective inhibitor of Chk1 kinase, a crucial regulator of cell cycle checkpoints, particularly in response to DNA damage.[3][4][5] The co-crystal structure of CHIR-124 complexed with the Chk1 kinase domain reveals that the inhibitor occupies the ATP-binding site of the enzyme, acting as an ATP-competitive inhibitor.[5]

In response to DNA damage, such as that induced by topoisomerase I poisons (e.g., camptothecin (B557342), SN-38), Chk1 is activated via phosphorylation.[5] Activated Chk1 then phosphorylates downstream targets, including Cdc25 phosphatases, leading to their degradation. This prevents the activation of cyclin-dependent kinases (CDKs) and results in cell cycle arrest at the S and G₂-M phases, allowing time for DNA repair.

By inhibiting Chk1, CHIR-124 prevents this checkpoint activation.[5] This abrogation of the S and G₂-M checkpoints forces cells with damaged DNA to enter mitosis prematurely, leading to a form of cell death known as mitotic catastrophe.[8] This effect is particularly pronounced in cancer cells with a mutated or deficient p53 tumor suppressor gene, as they are more reliant on the G₂-M checkpoint for survival after DNA damage.[1][3][5] CHIR-124 treatment has been shown to restore levels of Cdc25A protein, which is normally targeted for degradation by Chk1 following DNA damage.[3][4]

Caption: CHIR-124 inhibits Chk1, bypassing the G2/M checkpoint.

Quantitative Bioactivity Data

CHIR-124 demonstrates high potency for Chk1 and selectivity over other kinases, although it does target other kinases at nanomolar concentrations.

Target Kinase	IC₅₀ (nM)	Selectivity vs. Chk1	Reference
Chk1	0.3	-	[1][5][9]
Chk2	700	~2333-fold	[5]
Fms-like tyrosine kinase 3 (FLT3)	5.8	~19-fold	[9]
Platelet-derived growth factor receptor (PDGFR)	6.6	~22-fold	[9]
Glycogen synthase kinase 3 (GSK-3)	23.3	~78-fold
Fyn (Proto-oncogene tyrosine-protein kinase)	98.8	~329-fold
Cyclin-dependent kinase 2 (CDK2)/Cyclin A	190	~633-fold	[5][9]
Cell division control protein 2 (cdc2)/Cyclin B	510	~1700-fold	[5][9]
Cyclin-dependent kinase 4 (CDK4)/Cyclin D	2100	~7000-fold	[5][9]

Experimental Protocols

This assay quantifies the inhibitory effect of CHIR-124 on Chk1's kinase activity.

• Enzyme Source: The kinase domain of recombinant Chk1 is expressed in Sf9 insect cells and purified.[1]

• Substrate: A biotinylated cdc25c peptide serves as the substrate for phosphorylation by Chk1.[1]

• Reaction Mixture: A dilution series of CHIR-124 is prepared in a kinase reaction buffer containing:

  • 30 mM Tris-HCl (pH 7.5)

  • 10 mM MgCl₂

  • 2 mM DTT

  • 4 mM EDTA

  • 25 mM β-glycerophosphate

  • 5 mM MnCl₂

  • 0.01% Bovine Serum Albumin (BSA)

  • 1.35 nM Chk1 kinase domain

  • 0.5 µM peptide substrate

  • 1 µM unlabeled ATP mixed with 5 nM ³³P-γ-labeled ATP.[1][5]

• Procedure:

  • The reaction is incubated at room temperature for 1 to 4 hours to allow for phosphate (B84403) transfer.[1][10]

  • The reaction is stopped by adding a buffer containing 25 mM EDTA.[1][10]

  • The phosphorylated biotinylated peptide is captured on streptavidin-coated microtiter plates.[1][10]

• Detection: The amount of incorporated radiolabeled phosphate is measured. Alternatively, a non-radioactive method can be used where the phosphorylated peptide is detected using a Europium-labeled anti-phosphotyrosine antibody (PT66) and measured with a DELFIA TRF system.[1][10]

• Data Analysis: The IC₅₀ value is calculated using nonlinear regression analysis.[1][10]

Caption: Workflow for the in vitro Chk1 kinase inhibition assay.

This protocol is used to determine the synergistic cytotoxic effects of CHIR-124 when combined with other anti-cancer agents.

• Cell Lines: Various cancer cell lines, particularly those with mutant p53 (e.g., MDA-MB-231, MDA-MB-435, SW-620, COLO 205), are used.[1][5]

• Procedure:

  • Log-phase cells are plated into 96-well microplates.[5]

  • CHIR-124 is serially diluted and added to the wells, either alone or in the presence of fixed concentrations of a second drug (e.g., camptothecin or SN-38).[1][5]

  • Similarly, the second drug is serially diluted in the absence of CHIR-124.[5]

  • The plates are incubated at 37°C for 48 hours.[5]

  • Cell proliferation is assessed by adding 3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium (MTS) reagent to each well.[1][5]

  • After a 3-hour incubation, the absorbance at 490 nm is measured using a plate reader.[1]

• Data Analysis: The concentrations of each drug required to produce 50% inhibition (IC₅₀) are determined. Isobologram analysis is then used to evaluate the drug interaction, with data points falling below the line of additivity indicating synergy.[1]

This model evaluates the in vivo efficacy of CHIR-124 in combination with chemotherapy.

• Animal Model: 8- to 10-week-old female immunodeficient mice are used.[1]

• Tumor Implantation: Human breast cancer cells (e.g., MDA-MB-435) are implanted into the mammary fat pad of the mice.[1]

• Dosing Regimen:

  • CHIR-124: Administered orally at doses of 10 or 20 mg/kg, typically four times daily for several consecutive days (e.g., days 2 to 7).[1]

  • Chemotherapeutic Agent: A drug like irinotecan (B1672180) (CPT-11) is administered concurrently.

• Efficacy Endpoints:

  • Tumor growth is monitored and measured over time.

  • At the end of the study, tumors are often excised for further analysis, such as measuring apoptosis levels (e.g., via TUNEL staining) and G₂-M checkpoint abrogation (e.g., via phospho-histone H3 staining).[9]

Summary and Conclusion

CHIR-124 is a well-characterized and highly potent inhibitor of Chk1. Its mechanism of action, which involves the abrogation of critical DNA damage-induced cell cycle checkpoints, makes it a valuable tool for cancer research. The synergistic effect observed when CHIR-124 is combined with DNA-damaging agents, particularly in p53-deficient tumors, highlights its potential as a combination therapy in oncology. The detailed protocols provided herein offer a foundation for further investigation into its biological effects and therapeutic applications.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medkoo.com [medkoo.com]
• 3. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Chir-124 | C23H22ClN5O | CID 135399748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. tandfonline.com [tandfonline.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. CHIR-124 | Chk | PDGFR | Src | Apoptosis | GSK-3 | FLT | TargetMol [targetmol.com]

CHIR-124: A Potent and Selective Chk1 Inhibitor for Cancer Therapy

An In-depth Technical Guide

This technical guide provides a comprehensive overview of CHIR-124, a potent and highly selective small molecule inhibitor of Checkpoint kinase 1 (Chk1). This document is intended for researchers, scientists, and drug development professionals interested in the mechanism of action, preclinical efficacy, and experimental evaluation of CHIR-124.

Introduction to Chk1 and its Role in Cancer

Checkpoint kinase 1 (Chk1) is a serine/threonine kinase that plays a pivotal role in the DNA damage response (DDR) and cell cycle regulation.[1][2] As a key component of the G2/M and S-phase checkpoints, Chk1 is activated in response to DNA damage, leading to cell cycle arrest to allow time for DNA repair.[2][3] In many cancer cells, particularly those with a mutated p53 tumor suppressor, the reliance on the G2/M checkpoint for survival following DNA damage is heightened.[4] This dependency makes Chk1 an attractive therapeutic target. Inhibition of Chk1 can abrogate the DNA damage-induced cell cycle arrest, forcing cancer cells with damaged DNA to enter mitosis prematurely, a process that can lead to mitotic catastrophe and apoptosis.

CHIR-124: A Highly Potent and Selective Chk1 Inhibitor

CHIR-124 is a novel, quinolone-based small molecule inhibitor of Chk1. It exhibits exceptional potency and selectivity for Chk1 over other kinases, including the closely related Chk2.

Quantitative Kinase Inhibition Profile

The inhibitory activity of CHIR-124 against a panel of kinases has been determined in various studies. The following table summarizes the key quantitative data.

Kinase	IC50 (nM)	Selectivity vs. Chk1	Reference
Chk1	0.3	-
Chk2	700	~2333-fold
PDGFR	6.6	~22-fold
Flt3	5.8	~19-fold
CDK2/cyclin A	190	~633-fold
cdc2/cyclin B	510	~1700-fold
CDK4/cyclin D	2100	~7000-fold

Mechanism of Action of CHIR-124

CHIR-124 exerts its anti-cancer effects by inhibiting the kinase activity of Chk1, which in turn abrogates the S and G2-M cell cycle checkpoints. This is particularly effective in combination with DNA-damaging chemotherapeutic agents.

Chk1 Signaling Pathway

The following diagram illustrates the central role of Chk1 in the DNA damage response pathway.

Caption: The Chk1 signaling pathway in response to DNA damage.

CHIR-124's Impact on the Chk1 Pathway

CHIR-124, by inhibiting Chk1, prevents the phosphorylation and subsequent degradation or inhibition of Cdc25 phosphatases. This leads to the activation of CDKs, overriding the cell cycle checkpoint and forcing cells with damaged DNA into mitosis.

Caption: Mechanism of action of CHIR-124 in p53-mutant cancer cells.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize CHIR-124.

In Vitro Chk1 Kinase Assay

This assay quantifies the inhibitory effect of CHIR-124 on Chk1 kinase activity.

Materials:

• Recombinant Chk1 kinase domain (expressed in Sf9 insect cells)

• Biotinylated cdc25c peptide substrate

• Kinase reaction buffer (30 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 2 mM DTT, 4 mM EDTA, 25 mM β-glycerophosphate, 5 mM MnCl₂, 0.01% BSA)

• ATP solution (unlabeled and ³³P-γ-labeled ATP)

• CHIR-124 serial dilutions

• Streptavidin-coated microtiter plates

• Stop reaction buffer (25 mM EDTA, 50 mM HEPES, pH 7.5)

• DELFIA TRF system with Europium-labeled anti-phosphotyrosine antibody PT66

Procedure:

• Prepare a kinase reaction mixture containing the kinase reaction buffer, 1.35 nM Chk1 kinase domain, 0.5 µM peptide substrate, and 1 µM unlabeled ATP mixed with 5 nM ³³P-γ-labeled ATP.

• Add serial dilutions of CHIR-124 to the wells of a microtiter plate.

• Initiate the kinase reaction by adding the kinase reaction mixture to the wells containing CHIR-124.

• Incubate the plate at room temperature for 1-4 hours.

• Stop the reaction by adding the stop reaction buffer.

• Transfer the reaction mixture to streptavidin-coated microtiter plates and incubate to allow the biotinylated peptide to bind.

• Wash the plates to remove unbound reagents.

• Detect the phosphorylated peptide using the DELFIA TRF system with a Europium-labeled anti-phosphotyrosine antibody.

• Calculate the IC50 value using non-linear regression analysis.

Cell Viability Assay (MTS Assay)

This assay measures the effect of CHIR-124, alone or in combination with other agents, on the proliferation of cancer cell lines.

Materials:

• Cancer cell lines (e.g., MDA-MB-231, MDA-MB-435, SW-620, COLO 205)

• Cell culture medium and supplements

• 96-well microplates

• CHIR-124

• DNA damaging agent (e.g., camptothecin (B557342) or SN-38)

• MTS reagent (Promega Corp.)

Procedure:

• Seed log-phase cancer cells into 96-well microplates and allow them to adhere overnight.

• Treat the cells with serial dilutions of CHIR-124 alone, the DNA damaging agent alone, or a combination of both.

• Incubate the plates at 37°C for 48-72 hours.

• Add MTS reagent to each well and incubate for an additional 3 hours.

• Measure the absorbance at 490 nm using a plate reader.

• Calculate cell viability as a percentage of the untreated control and determine IC50 values.

Western Blotting for Checkpoint Abrogation

This method is used to assess the effect of CHIR-124 on the phosphorylation status of key proteins in the Chk1 signaling pathway.

Materials:

• Cancer cell lines

• CHIR-124

• DNA damaging agent

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer apparatus

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-p-Chk1 (Ser345), anti-Chk1, anti-p-Cdc25C (Ser216), anti-Cdc25C, anti-γH2AX)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Treat cells with the DNA damaging agent in the presence or absence of CHIR-124 for the desired time.

• Lyse the cells in ice-cold lysis buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and detect the signal using a chemiluminescent substrate and an imaging system.

In Vivo Xenograft Studies

These studies evaluate the in vivo efficacy of CHIR-124 in combination with chemotherapy in a tumor model.

Materials:

• Immunodeficient mice (e.g., female athymic nude mice)

• Human cancer cell line (e.g., MDA-MB-435)

• CHIR-124 formulation for oral administration

• Chemotherapeutic agent (e.g., irinotecan)

• Calipers for tumor measurement

Procedure:

• Implant human cancer cells subcutaneously or orthotopically into the mice.

• Allow the tumors to reach a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment groups (e.g., vehicle control, CHIR-124 alone, chemotherapeutic agent alone, combination of CHIR-124 and chemotherapeutic agent).

• Administer CHIR-124 orally and the chemotherapeutic agent (e.g., via intraperitoneal injection) according to the planned schedule.

• Measure tumor volume with calipers at regular intervals.

• Monitor the body weight of the mice as an indicator of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, western blotting).

Preclinical Efficacy and Combination Therapy

Preclinical studies have demonstrated that CHIR-124 synergistically enhances the cytotoxicity of topoisomerase I poisons, such as camptothecin and its active metabolite SN-38, in various p53-mutant cancer cell lines. This synergistic effect is attributed to the abrogation of the S and G2-M checkpoints by CHIR-124, leading to increased apoptosis. In vivo, CHIR-124 has been shown to potentiate the anti-tumor activity of irinotecan (B1672180) in an orthotopic breast cancer xenograft model by inhibiting the G2-M checkpoint and inducing apoptosis.

Clinical Development

As of the current date, there is limited publicly available information on the clinical trial status of CHIR-124. Further investigation into clinical trial databases may be required to ascertain its progress in clinical development.

Conclusion

CHIR-124 is a highly potent and selective inhibitor of Chk1 with a well-defined mechanism of action. Its ability to abrogate DNA damage-induced cell cycle checkpoints makes it a promising agent for combination therapy with DNA-damaging chemotherapeutics, particularly in p53-deficient tumors. The experimental protocols provided in this guide offer a framework for the further investigation and characterization of CHIR-124 and other Chk1 inhibitors.

Caption: A typical experimental workflow for the preclinical evaluation of CHIR-124.

References

• 1. Checkpoint kinase 1 in DNA damage response and cell cycle regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Roles of Chk1 in Cell Biology and Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chk1 is an essential kinase that is regulated by Atr and required for the G2/M DNA damage checkpoint - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

CHIR-124: A Quinolone-Based Compound Targeting Checkpoint Kinase 1 (Chk1)

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

CHIR-124 is a novel, potent, and selective small-molecule inhibitor of Checkpoint Kinase 1 (Chk1), a critical regulator of the DNA damage response and cell cycle checkpoints.[1][2][3] Structurally, it is classified as a quinolone-based compound, distinguishing it from other known Chk1 inhibitors.[1][2] This technical guide provides a comprehensive overview of CHIR-124, including its mechanism of action, quantitative efficacy data, and detailed experimental protocols for its evaluation.

Core Mechanism of Action

CHIR-124 exerts its primary effect by potently and selectively inhibiting the kinase activity of Chk1. Chk1 is a serine/threonine-protein kinase that plays a pivotal role in the S and G2-M phase cell cycle checkpoints, which are activated in response to DNA damage. By inhibiting Chk1, CHIR-124 abrogates these checkpoints, preventing cancer cells from repairing DNA damage and leading to mitotic catastrophe and apoptosis, particularly in cancer cells with a mutated p53 gene. The loss of p53 function enhances the pro-apoptotic effects of CHIR-124.

A key downstream effect of Chk1 inhibition by CHIR-124 is the stabilization of Cdc25A, a protein phosphatase that is normally targeted for degradation by Chk1 following DNA damage. The restoration of Cdc25A levels promotes entry into mitosis, even in the presence of DNA damage, leading to cell death.

Quantitative Efficacy and Selectivity

CHIR-124 demonstrates high potency against Chk1 and significant selectivity over other kinases, including Chk2. The following tables summarize the key quantitative data for CHIR-124.

Table 1: In Vitro Inhibitory Activity of CHIR-124 against Various Kinases

Target Kinase	IC50 (nM)	Fold Selectivity vs. Chk1	Reference
Chk1	0.3	-
Chk2	700	~2333
FLT3	5.8	~19
PDGFR	6.6	~22
GSK-3	23.3	~78
Fyn	98.8	~329
CDK2/cyclin A	190	~633
Cdc2/cyclin B	510	~1700
CDK4/cyclin D	2100	~7000

Table 2: Cellular Activity of CHIR-124

Cell Line	Assay Type	Parameter	Value (µM)	In Combination with	Reference
MDA-MB-435	Cytotoxicity	EC50	0.08	-
HCT116 p53-/-	Clonogenic Survival	Dose Enhancement Ratio (DER)	1.35	Ionizing Radiation
HCT116 WT	Clonogenic Survival	Dose Enhancement Ratio (DER)	1.32	Ionizing Radiation

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the key signaling pathway affected by CHIR-124 and a typical experimental workflow for its evaluation.

Diagram 1: CHIR-124 Mechanism of Action in the DNA Damage Response Pathway.

Diagram 2: General Experimental Workflow for Preclinical Evaluation of CHIR-124.

Experimental Protocols

In Vitro Chk1 Kinase Assay

This protocol is designed to determine the in vitro inhibitory activity of CHIR-124 against the Chk1 kinase.

Materials:

• Recombinant Chk1 kinase domain (expressed in Sf9 insect cells)

• Biotinylated cdc25c peptide substrate

• CHIR-124 (dilution series)

• Kinase reaction buffer: 30 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 2 mM DTT, 4 mM EDTA, 25 mM β-glycerophosphate, 5 mM MnCl₂, 0.01% bovine serum albumin

• Unlabeled ATP and ³³P-γ-labeled ATP

• Streptavidin-coated microtiter plates

• Stop reaction buffer: 25 mM EDTA, 50 mM HEPES (pH 7.5)

• Europium-labeled anti-phosphotyrosine antibody (for non-radioactive detection)

Procedure:

• Prepare a dilution series of CHIR-124.

• In a microtiter plate, mix the CHIR-124 dilutions with the kinase reaction buffer containing the Chk1 kinase domain, peptide substrate, and a mixture of unlabeled and ³³P-γ-labeled ATP.

• Incubate the reaction mixture at room temperature for 1 to 4 hours to allow for peptide phosphorylation.

• Stop the reaction by adding the stop reaction buffer.

• Transfer the reaction mixture to streptavidin-coated microtiter plates to capture the biotinylated peptide.

• Wash the plates to remove unbound reagents.

• Quantify the amount of phosphorylated peptide using a suitable detection method (e.g., scintillation counting for radioactive detection or a time-resolved fluorescence system with a Europium-labeled antibody for non-radioactive detection).

• Calculate the IC50 value of CHIR-124 using nonlinear regression analysis.

Cell Proliferation (MTS) Assay

This assay measures the effect of CHIR-124, alone or in combination with other agents, on the proliferation of cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MDA-MB-435, HCT116)

• Cell culture medium and supplements

• 96-well microplates

• CHIR-124

• DNA damaging agent (e.g., camptothecin, SN-38)

• MTS reagent [3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium]

Procedure:

• Seed the cancer cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of CHIR-124, the DNA damaging agent, or a combination of both. Include untreated control wells.

• Incubate the plates at 37°C for 48 to 72 hours.

• Add the MTS reagent to each well and incubate for an additional 3 hours.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell proliferation inhibition relative to the untreated controls. Determine IC50 or EC50 values and assess for synergistic effects using methods like isobologram analysis.

In Vivo Tumor Xenograft Study

This protocol evaluates the antitumor efficacy of CHIR-124 in combination with a chemotherapeutic agent in a mouse model.

Materials:

• Immunodeficient mice (e.g., SCID mice)

• Human tumor cells for implantation (e.g., MDA-MD-435)

• CHIR-124 formulated for oral administration (e.g., in Captisol)

• Chemotherapeutic agent (e.g., irinotecan (B1672180)/CPT-11)

• Calipers for tumor measurement

Procedure:

• Implant the human tumor cells into the appropriate site in the immunodeficient mice (e.g., mammary fat pad for an orthotopic breast cancer model).

• Allow the tumors to reach a palpable size.

• Randomize the mice into treatment groups: vehicle control, CHIR-124 alone, chemotherapeutic agent alone, and the combination of CHIR-124 and the chemotherapeutic agent.

• Administer the treatments according to a predefined schedule. For example, irinotecan can be given intraperitoneally daily for 5 days, while CHIR-124 is administered orally four times a day for 6 days.

• Measure the tumor dimensions with calipers at regular intervals to calculate tumor volume.

• At the end of the study, euthanize the mice and harvest the tumors for further analysis, such as immunohistochemistry for markers of apoptosis (TUNEL) and mitosis (phospho-histone H3).

• Calculate the tumor growth inhibition for each treatment group and assess the potentiation of the chemotherapeutic agent's effect by CHIR-124.

Conclusion

CHIR-124 is a highly potent and selective quinolone-based Chk1 inhibitor with a well-defined mechanism of action. Its ability to abrogate DNA damage-induced cell cycle checkpoints, particularly in p53-deficient tumors, makes it a promising agent for combination therapy with DNA-damaging chemotherapeutics. The experimental protocols provided herein offer a framework for the preclinical evaluation of CHIR-124 and similar compounds in drug discovery and development settings.

References

• 1. selleckchem.com [selleckchem.com]
• 2. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]

IKs124 (CHIR-124): A Deep Dive into its Role in Cell Cycle Arrest

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of IKs124, also known as CHIR-124, a potent and selective small-molecule inhibitor of Checkpoint Kinase 1 (Chk1). A critical regulator of the DNA damage response and cell cycle checkpoints, Chk1 has emerged as a key target in oncology. This document details the mechanism of action of CHIR-124, its impact on cell cycle progression, and its potential as a therapeutic agent, particularly in combination with DNA-damaging therapies.

Core Mechanism: Abrogation of S and G2/M Checkpoints

CHIR-124 functions as a highly selective inhibitor of Chk1, a serine/threonine kinase pivotal for checkpoint-mediated cell cycle arrest in response to DNA damage.[1] By inhibiting Chk1, CHIR-124 effectively dismantles the S and G2/M phase checkpoints, which are crucial for allowing cells to repair damaged DNA before proceeding with replication or mitosis.[2][3] This abrogation of cell cycle arrest is particularly effective in cancer cells with a deficient p53 pathway, forcing them into premature and often lethal mitosis.[2][4]

The inhibitory activity of CHIR-124 is highly potent, with an in vitro IC50 value of 0.3 nM for Chk1.[5][6] Its selectivity is a key attribute, demonstrating significantly less activity against other kinases such as Chk2, CDK2/4, and Cdc2, thereby minimizing off-target effects.[5]

Quantitative Analysis of CHIR-124 Activity

The following tables summarize the key quantitative data regarding the potency and cellular effects of CHIR-124.

Table 1: In Vitro Kinase Inhibitory Activity of CHIR-124

Kinase	IC50 (nM)	Selectivity vs. Chk1
Chk1	0.3	-
Chk2	700	~2333-fold
CDK2/cyclin A	190	~633-fold
Cdc2/cyclin B	510	~1700-fold
CDK4/cyclin D	2100	~7000-fold
PDGFR	6.6	~22-fold
Flt3	5.8	~19-fold

Data compiled from multiple sources.[5][6]

Table 2: Cellular Effects of CHIR-124 on Cell Cycle Distribution

Cell Line	Treatment	% Cells in G2/M	Observations
ML-1 (AML)	CNDAC (2 µM, 24 hr)	52%	G2 arrest induced by DNA damage.
ML-1 (AML)	CNDAC + CHIR-124 (25 nM, 6 hr)	10-12%	Abrogation of G2 checkpoint.
HCT116 (p53-/-)	Ionizing Radiation (10 Gy)	Increased	G2 arrest.
HCT116 (p53-/-)	IR + CHIR-124 (250 nM)	Dramatically Increased Mitotic Cells	Abrogation of G2 arrest and premature mitotic entry.[4]
HCT116 (WT)	IR + CHIR-124 (250 nM)	No significant increase in mitotic cells	p53-dependent checkpoints remain partially active.[4]

This table presents a summary of representative data.[4][7]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the signaling pathway affected by CHIR-124 and a typical experimental workflow for its evaluation.

Diagram 1: CHIR-124 Mechanism of Action in Cell Cycle Arrest.

Diagram 2: Experimental Workflow for Evaluating CHIR-124 Effects.

Key Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for studying the effects of CHIR-124.

In Vitro Chk1 Kinase Assay

Objective: To determine the direct inhibitory effect of CHIR-124 on Chk1 kinase activity.

Materials:

• Recombinant Chk1 kinase domain

• Biotinylated cdc25c peptide substrate

• CHIR-124 dilution series

• Kinase reaction buffer (30 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 2 mM DTT, 4 mM EDTA, 25 mM β-glycerophosphate, 5 mM MnCl₂, 0.01% BSA)

• ATP (unlabeled and ³³P-γ-labeled)

• Streptavidin-coated plates

• Scintillation counter

Procedure:

• Prepare a dilution series of CHIR-124 in the kinase reaction buffer.

• In a microtiter plate, mix the CHIR-124 dilutions with the kinase reaction buffer containing Chk1 kinase, the peptide substrate, and unlabeled ATP.

• Initiate the kinase reaction by adding ³³P-γ-labeled ATP.

• Incubate the reaction mixture at 30°C for a specified time (e.g., 30 minutes).

• Stop the reaction by adding a solution containing EDTA.

• Transfer the reaction mixture to a streptavidin-coated plate to capture the biotinylated peptide substrate.

• Wash the plate to remove unincorporated ³³P-γ-labeled ATP.

• Measure the amount of incorporated ³³P on the peptide substrate using a scintillation counter.

• Calculate the percentage of inhibition for each CHIR-124 concentration and determine the IC50 value.[5]

Cell Cycle Analysis by Flow Cytometry

Objective: To assess the effect of CHIR-124 on cell cycle distribution.

Materials:

• Cancer cell line of interest (e.g., HCT116, MDA-MB-435)

• Complete cell culture medium

• DNA damaging agent (e.g., SN-38, ionizing radiation)

• CHIR-124

• Phosphate-buffered saline (PBS)

• Ethanol (B145695) (70%, ice-cold)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in multi-well plates and allow them to adhere overnight.

• Treat the cells with the DNA damaging agent for a specified duration to induce cell cycle arrest (e.g., 24 hours).

• Add CHIR-124 at the desired concentration and incubate for various time points (e.g., 4, 8, 24 hours).

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing, and store at -20°C overnight.

• Wash the fixed cells with PBS and resuspend in PI staining solution.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the cell cycle distribution using a flow cytometer. The DNA content will be used to quantify the percentage of cells in G1, S, and G2/M phases.

Western Blotting for Cell Cycle Regulatory Proteins

Objective: To analyze the expression and phosphorylation status of key cell cycle proteins following CHIR-124 treatment.

Materials:

• Treated cell pellets

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Chk1 (Ser345), anti-Chk1, anti-Cdc25A, anti-Cyclin B1, anti-p-Histone H3 (Ser10), anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the cell pellets in lysis buffer on ice.

• Clarify the lysates by centrifugation and determine the protein concentration.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analyze the band intensities to determine changes in protein expression and phosphorylation.

Conclusion

IKs124 (CHIR-124) is a potent and selective Chk1 inhibitor that effectively abrogates S and G2/M cell cycle checkpoints, particularly in p53-deficient cancer cells. By forcing cells with damaged DNA into mitosis, CHIR-124 can induce mitotic catastrophe and apoptosis, making it a promising agent for combination therapy with DNA-damaging chemotherapeutics and radiation. The detailed protocols and pathway diagrams provided in this guide offer a framework for researchers and drug development professionals to further investigate and harness the therapeutic potential of Chk1 inhibition.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. aacrjournals.org [aacrjournals.org]

Preliminary Studies on IKs124 (CHIR-124): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

IKs124, also known as CHIR-124, is a potent and selective small molecule inhibitor of Checkpoint Kinase 1 (Chk1), a critical regulator of cell cycle checkpoints in response to DNA damage.[1][2] This technical guide provides an in-depth overview of the preliminary studies on CHIR-124, focusing on its mechanism of action, preclinical data, and detailed experimental protocols. CHIR-124, a quinolone-based compound, has demonstrated significant potential as a therapeutic agent, particularly in combination with DNA-damaging chemotherapies.[1][3] It selectively targets Chk1, leading to the abrogation of S and G2-M cell cycle checkpoints, which preferentially sensitizes p53-deficient tumor cells to apoptosis.[3] This document summarizes key quantitative data, provides detailed methodologies for pivotal experiments, and includes visualizations of relevant signaling pathways and experimental workflows to support further research and development.

Introduction

Checkpoint Kinase 1 (Chk1) is a serine/threonine kinase that plays a pivotal role in the DNA damage response (DDR) signaling network. Upon DNA damage, Chk1 is activated and phosphorylates downstream targets to induce cell cycle arrest, allowing time for DNA repair. Many cancer cells have a deficient G1 checkpoint, often due to mutations in the p53 tumor suppressor gene, making them heavily reliant on the S and G2-M checkpoints for survival after DNA damage. Inhibition of Chk1 in such cancer cells abrogates these remaining checkpoints, leading to premature entry into mitosis with damaged DNA, a phenomenon known as mitotic catastrophe, and subsequent apoptosis.

IKs124 (CHIR-124) is a novel, potent, and highly selective ATP-competitive inhibitor of Chk1. Structurally distinct from other known Chk1 inhibitors, it belongs to a class of quinolone derivatives. Preclinical studies have shown that CHIR-124 can potentiate the cytotoxic effects of topoisomerase I poisons, such as irinotecan (B1672180) and its active metabolite SN-38, both in vitro and in vivo. This synergistic effect is particularly pronounced in cancer cells with mutated p53.

Quantitative Data Summary

The following tables summarize the key quantitative data from preliminary studies of IKs124 (CHIR-124).

Table 1: In Vitro Kinase Inhibitory Activity of CHIR-124

Target Kinase	IC50 (nM)	Selectivity vs. Chk1	Reference
Chk1	0.3	-
Chk2	700	~2,333-fold
FLT3	5.8	~19-fold
PDGFR	6.6	~22-fold
GSK-3	23.3	~78-fold
CDK2/cyclin A	190	~633-fold
cdc2/cyclin B	510	~1,700-fold
CDK4/cyclin D	2100	~7,000-fold

Table 2: In Vitro Cellular Activity of CHIR-124

Cell Line	Assay Type	Condition	EC50 / Effect	Reference
MDA-MB-435 (human breast carcinoma)	Cytotoxicity	CHIR-124 alone	EC50 = 0.08 µM
MDA-MB-435 (human breast carcinoma)	Cytotoxicity	In combination with Camptothecin	Synergistic growth inhibition
Various p53-mutant solid tumor cell lines	Cytotoxicity	In combination with SN-38	Synergistic growth inhibition
HCT116 p53-/-	Cell Signaling	CHIR-124 (200 nM)	2.5-fold increase in cdc25A levels

Signaling Pathway

CHIR-124 exerts its effect by inhibiting the Chk1 signaling pathway, which is a crucial component of the DNA damage response. The diagram below illustrates the mechanism of action of CHIR-124 in the context of DNA damage and cell cycle regulation.

Caption: Mechanism of action of IKs124 (CHIR-124) in the Chk1 signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments conducted in the preliminary studies of CHIR-124.

In Vitro Chk1 Kinase Inhibition Assay

This assay determines the concentration of CHIR-124 required to inhibit 50% of the Chk1 kinase activity (IC50).

Materials:

• Recombinant Chk1 kinase domain (expressed in Sf9 insect cells)

• Biotinylated cdc25c peptide substrate (biotin-[AHX]SGSGS*GLYRSPSMP-ENLNRPR[CONH2])

• CHIR-124 dilution series

• Kinase reaction buffer (30 mM Tris-HCl pH 7.5, 10 mM MgCl2, 2 mM DTT, 4 mM EDTA, 25 mM β-glycerophosphate, 5 mM MnCl2, 0.01% bovine serum albumin)

• Unlabeled ATP

• 33Pγ-labeled ATP (specific activity = 2,000 Ci/mmol)

• Streptavidin-coated microtiter plates

• Stop reaction buffer (25 mM EDTA, 50 mM HEPES, pH 7.5)

• DELFIA TRF system with Europium-labeled anti-phosphotyrosine antibody PT66

Procedure:

• Prepare a dilution series of CHIR-124.

• In a microtiter plate, mix the CHIR-124 dilutions with the kinase reaction buffer containing 1.35 nM Chk1 kinase domain and 0.5 µM peptide substrate.

• Initiate the kinase reaction by adding a mixture of 1 µM unlabeled ATP and 5 nM 33Pγ-labeled ATP.

• Incubate the reaction mixture at room temperature for 1 to 4 hours.

• Stop the reaction by adding the stop reaction buffer.

• Transfer the reaction mixture to streptavidin-coated microtiter plates to capture the phosphorylated biotinylated peptide.

• Wash the plates to remove unbound reagents.

• Measure the amount of phosphorylated peptide using the DELFIA TRF system with a Europium-labeled anti-phosphotyrosine antibody.

• Calculate the IC50 value using nonlinear regression analysis.

Cell-Based Cytotoxicity and Synergy Assays

These assays evaluate the effect of CHIR-124 on cancer cell viability, both alone and in combination with other cytotoxic agents.

Materials:

• Human cancer cell lines (e.g., MDA-MB-435, HCT116)

• Complete cell culture medium

• CHIR-124

• Topoisomerase I poison (e.g., SN-38)

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTT)

• Plate reader

Procedure:

• Seed cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of CHIR-124 and the combination drug (e.g., SN-38).

• Treat the cells with CHIR-124 alone, the combination drug alone, or a combination of both at various concentrations. Include untreated and vehicle-only controls.

• Incubate the plates for a specified period (e.g., 72 hours).

• Measure cell viability using a suitable reagent according to the manufacturer's instructions.

• For synergy analysis, use methods such as isobologram or response surface analysis to determine if the combination effect is synergistic, additive, or antagonistic.

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the effect of CHIR-124 on cell cycle progression, particularly its ability to abrogate the S and G2-M checkpoints.

Materials:

• Cancer cell lines

• CHIR-124

• DNA-damaging agent (e.g., SN-38)

• Phosphate-buffered saline (PBS)

• Ethanol (B145695) (70%, ice-cold) for fixation

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Culture cells and treat them with a DNA-damaging agent to induce cell cycle arrest.

• Add CHIR-124 at the desired concentration and incubate for an appropriate duration.

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing, and incubate at -20°C for at least 2 hours.

• Wash the fixed cells with PBS.

• Resuspend the cell pellet in PI staining solution and incubate in the dark at room temperature for 30 minutes.

• Analyze the DNA content of the cells using a flow cytometer.

• Use cell cycle analysis software to quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

In Vivo Orthotopic Breast Cancer Xenograft Study

This study evaluates the in vivo anti-tumor efficacy of CHIR-124 in combination with a chemotherapeutic agent in a mouse model.

Caption: Workflow for an in vivo orthotopic breast cancer xenograft study.

Materials:

• Female immunodeficient mice (8-10 weeks old)

• MDA-MB-435 human breast cancer cells

• Irinotecan (CPT-11)

• CHIR-124

• Vehicle (e.g., Captisol)

Procedure:

• Implant MDA-MB-435 cells into the mammary fat pad of the mice.

• Once tumors are established, randomize the mice into treatment groups.

• Administer treatments as follows:

  • Vehicle control

  • CPT-11 (e.g., 5 mg/kg, intraperitoneally, daily for 5 days)

  • CHIR-124 alone (e.g., 10 or 20 mg/kg, orally, four times daily for 6 days)

  • Combination of CPT-11 and CHIR-124

• Monitor tumor growth by caliper measurements and assess animal health regularly.

• At the end of the study, sacrifice the animals and harvest the tumors.

• Analyze the tumors for markers of apoptosis (e.g., TUNEL staining) and mitotic entry (e.g., phospho-histone H3 staining) to assess the abrogation of the G2-M checkpoint.

Conclusion

The preliminary studies on IKs124 (CHIR-124) have established it as a highly potent and selective inhibitor of Chk1. Its ability to abrogate DNA damage-induced cell cycle checkpoints, particularly in p53-deficient cancer cells, and to synergize with topoisomerase I poisons, highlights its significant therapeutic potential. The data and protocols presented in this technical guide provide a solid foundation for further investigation into the clinical utility of CHIR-124 as a targeted anti-cancer agent. Future studies should focus on optimizing dosing schedules, exploring its efficacy in a broader range of cancer types, and identifying predictive biomarkers for patient response.

References

• 1. Analysis of cell cycle by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for CHIR-124 in Human Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHIR-124 is a potent and highly selective small molecule inhibitor of Checkpoint Kinase 1 (Chk1), a critical component of the DNA damage response (DDR) pathway.[1][2][3] In response to DNA damage, Chk1 is activated and orchestrates cell cycle arrest, primarily at the S and G2-M phases, to allow time for DNA repair.[1][4] Many cancer cells, particularly those with mutations in the p53 tumor suppressor gene, are heavily reliant on the Chk1-mediated checkpoint for survival when faced with DNA-damaging agents.[1][5] Inhibition of Chk1 by CHIR-124 abrogates this protective checkpoint, leading to premature entry into mitosis with unrepaired DNA, ultimately resulting in mitotic catastrophe and apoptosis.[1][6] This chemosensitizing and radiosensitizing property makes CHIR-124 a valuable tool for cancer research and a potential component of combination therapies.[4][6]

These application notes provide detailed protocols for utilizing CHIR-124 to study its effects on human cancer cell lines, including assessing its impact on cell viability, cell cycle progression, and apoptosis.

Mechanism of Action

CHIR-124 functions by competitively inhibiting the ATP-binding site of Chk1 kinase.[1] This inhibition prevents the phosphorylation of downstream targets, most notably the Cdc25 family of phosphatases.[1][7] Under normal circumstances, activated Chk1 phosphorylates and inactivates Cdc25, preventing the activation of cyclin-dependent kinases (CDKs) and thereby halting cell cycle progression.[4] By inhibiting Chk1, CHIR-124 allows Cdc25 to remain active, leading to the premature activation of CDKs, abrogation of the S and G2-M checkpoints, and forcing cells with damaged DNA to enter mitosis.[1][8]

Figure 1: CHIR-124 Mechanism of Action.

Data Presentation

Table 1: In Vitro Inhibitory Activity of CHIR-124

Target	IC50 (nM)	Selectivity vs. Chk1
Chk1	0.3	-
FLT3	5.8	~19-fold
PDGFR	6.6	~22-fold
GSK-3	23.3	~78-fold
PKCγ	110	~367-fold
CDK2/Cyclin A	191	~637-fold
Cdc2/Cyclin B	506	~1687-fold
Chk2	697.4	~2325-fold
CDK4/Cyclin D	2050	~6833-fold

Data compiled from multiple sources.[2][3][9]

Table 2: Effective Concentrations of CHIR-124 in Human Cancer Cell Lines

Cell Line	Cancer Type	p53 Status	Combination Agent	Effective CHIR-124 Concentration	Observed Effect
MDA-MB-435	Breast Carcinoma	Mutant	SN-38	100 nM	Abrogation of S and G2-M checkpoints.[2]
MDA-MB-435	Breast Carcinoma	Mutant	Camptothecin	EC50 = 80 nM (as single agent)	Cytotoxicity.[3]
HCT116 p53-/-	Colon Carcinoma	Null	SN-38	200 nM	2.5-fold increase in Cdc25A levels.[2]
Various	Breast, Colon	Mutant	SN-38	≥0.9 nM	Synergistic growth inhibition.[2]
HCT116	Colon Carcinoma	Wild-type	Ionizing Radiation	Not specified	Radiosensitization, abrogation of G2-M arrest.[6]
HCT116 p53-/-	Colon Carcinoma	Null	Ionizing Radiation	Not specified	Increased mitotic cells, polyploidy.[6]

Experimental Protocols

General Workflow

The following diagram outlines a general experimental workflow for evaluating the effects of CHIR-124 in cancer cell lines, often in combination with a DNA-damaging agent.

Figure 2: General experimental workflow.

Protocol 1: Cell Viability Assay (MTT)

This protocol determines the effect of CHIR-124 on cell metabolic activity, an indicator of cell viability.

Materials:

• Human cancer cell line of interest

• Complete cell culture medium

• CHIR-124 (stock solution in DMSO)

• DNA-damaging agent (e.g., SN-38, optional)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).[10]

• MTT solvent (e.g., 40% DMF, 16% SDS, 2% acetic acid, pH 4.7).[10]

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 2,000-10,000 cells/well) in 100 µL of complete medium. Incubate overnight at 37°C, 5% CO₂.

• Treatment: Prepare serial dilutions of CHIR-124 and/or the combination agent in culture medium. Remove the old medium from the wells and add 100 µL of the drug-containing medium. Include appropriate controls (untreated cells, vehicle control [e.g., 0.1% DMSO]).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 48-72 hours) at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.[11]

• Solubilization: Add 100 µL of MTT solvent to each well to dissolve the formazan crystals.[11] Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes.[10]

• Absorbance Reading: Read the absorbance at 570-590 nm using a microplate reader.[10]

• Data Analysis: Subtract the background absorbance (medium only) from all readings. Express results as a percentage of the vehicle control. Calculate IC50 values using non-linear regression analysis.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol assesses the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

Materials:

• Treated and control cells from 6-well plates

• Phosphate-Buffered Saline (PBS)

• 70% ice-cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI, 100 µg/mL RNase A, and 0.1% Triton X-100 in PBS).[12]

• Flow cytometer

Procedure:

• Cell Harvesting: Following treatment, harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Washing: Wash the cell pellet once with 1 mL of cold PBS.

• Fixation: Resuspend the cells in 200 µL of PBS. While gently vortexing, add 2 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).[12]

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash the pellet with PBS. Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubation: Incubate at room temperature for 30 minutes in the dark.

• Flow Cytometry: Analyze the samples on a flow cytometer, collecting data from at least 10,000 events per sample. Use a linear scale for the DNA content channel.[12]

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to quantify the percentage of cells in G0/G1, S, and G2/M phases. An abrogation of the G2/M checkpoint will be seen as a decrease in the G2/M population and a potential increase in the sub-G1 (apoptotic) population compared to cells treated with the DNA-damaging agent alone.

Protocol 3: Apoptosis Assay (Annexin V/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and control cells

• Annexin V-FITC (or another fluorochrome) Apoptosis Detection Kit (containing Annexin V, Propidium Iodide, and 10X Binding Buffer)

• Cold PBS

• Flow cytometer

Procedure:

• Cell Harvesting: Collect all cells (adherent and floating) and centrifuge at 300 x g for 5 minutes.

• Washing: Wash cells twice with cold PBS.[13]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a new tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (reagent volumes may vary by kit manufacturer).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[14]

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.[14]

• Flow Cytometry: Analyze the samples immediately (within 1 hour) by flow cytometry.[14]

• Data Analysis:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[13]

Protocol 4: Western Blot Analysis

This protocol is used to detect changes in the expression and phosphorylation status of key proteins in the Chk1 signaling pathway.

Materials:

• Treated and control cell pellets

• RIPA Lysis Buffer (or similar) supplemented with protease and phosphatase inhibitors.[15]

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST).

• Primary antibodies (e.g., anti-Chk1, anti-phospho-Chk1, anti-Cdc25A, anti-phospho-Histone H3 (a mitotic marker), anti-GAPDH/β-actin (loading control))

• HRP-conjugated secondary antibody

• Chemiluminescent (ECL) detection substrate

Procedure:

• Cell Lysis: Lyse cell pellets in ice-cold lysis buffer. Centrifuge at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.[15]

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation: Mix 20-30 µg of protein with Laemmli sample buffer and boil at 95-100°C for 5-10 minutes.

• SDS-PAGE and Transfer: Load samples onto an SDS-PAGE gel and run to separate proteins by size. Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane in blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify band intensity using densitometry software. Normalize protein of interest signals to the loading control. CHIR-124 treatment following DNA damage is expected to restore Cdc25A levels and increase levels of mitotic markers like phospho-Histone H3.[1]

Figure 3: Logical relationship between assays.

References

• 1. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. The cancer therapeutic potential of Chk1 inhibitors: how mechanistic studies impact on clinical trial design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Radiosensitization by Chir-124, a selective CHK1 inhibitor: effects of p53 and cell cycle checkpoints - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. CHIR-124 | Chk | PDGFR | Src | Apoptosis | GSK-3 | FLT | TargetMol [targetmol.com]
• 10. broadpharm.com [broadpharm.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. cancer.wisc.edu [cancer.wisc.edu]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Apoptosis Protocols | USF Health [health.usf.edu]
• 15. origene.com [origene.com]

Application Notes and Protocols: CHIR-124 Treatment in MDA-MB-435 Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHIR-124 is a potent and selective, quinolone-based small molecule inhibitor of Checkpoint Kinase 1 (Chk1), a critical regulator of cell cycle checkpoints in response to DNA damage.[1][2][3] It exhibits a strong inhibitory effect on Chk1 with an in vitro IC50 of 0.3 nM.[1][2] This document provides detailed application notes and protocols for the use of CHIR-124 in studies involving the MDA-MB-435 cancer cell line.

The MDA-MB-435 cell line, originally established from the pleural effusion of a patient with metastatic breast carcinoma, is widely used in cancer research. However, it is crucial to note that extensive molecular and genetic analyses have indicated that this cell line is likely derived from the M14 melanoma cell line. Researchers should consider this lineage controversy when interpreting experimental results. The MDA-MB-435 cell line is p53-mutant, a characteristic that enhances the efficacy of Chk1 inhibitors like CHIR-124.

CHIR-124's primary mechanism of action involves the abrogation of the S and G2/M DNA damage checkpoints, leading to mitotic catastrophe and apoptosis, particularly when used in combination with DNA-damaging agents. It has been shown to work synergistically with topoisomerase I poisons, such as SN-38 (the active metabolite of irinotecan), to inhibit the growth of p53-mutant solid tumor cells.

Data Presentation

Table 1: In Vitro Inhibitory and Cytotoxic Concentrations of CHIR-124

Parameter	Target/Cell Line	Concentration	Reference
IC50	Chk1 Kinase	0.3 nM (0.0003 µmol/L)
IC50	PDGFR	6.6 nM
IC50	FLT3	5.8 nM
EC50	MDA-MB-435 Cells (Cytotoxicity)	80 nM

Table 2: Effect of CHIR-124 on Cell Cycle and Apoptosis in MDA-MB-435 Cells

Treatment Condition (24h)	Effect	Quantitative Result	Reference
100 nmol/L CHIR-124 (single agent)	Cell Cycle Distribution	No appreciable change
20 nmol/L SN-38 (single agent)	Apoptosis	Ineffective in causing apoptosis
100 nmol/L CHIR-124 (single agent)	Apoptosis	Ineffective in causing apoptosis
20 nmol/L SN-38 for 24h, then 20-100 nmol/L CHIR-124	G2/M Checkpoint	Dose-dependent increase in mitotic index
20 nmol/L SN-38 for 24h, then 100 nmol/L CHIR-124	Apoptosis	Marked increase in apoptotic cells	Up to 32 ± 2%

Signaling Pathways and Workflows

Caption: CHIR-124 inhibits Chk1, preventing Cdc25 degradation and leading to premature mitosis and apoptosis.

Caption: General workflow for studying the effects of CHIR-124 on MDA-MB-435 cells.

Experimental Protocols

Cell Culture and Maintenance of MDA-MB-435 Cells

This protocol is a general guideline. Optimal conditions should be determined empirically.

Materials:

• MDA-MB-435 cells

• DMEM:Ham's F12 (1:1) medium or Leibovitz's L-15 Medium

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution (10,000 U/mL Penicillin, 10,000 µg/mL Streptomycin)

• 0.25% Trypsin-EDTA

• Phosphate-Buffered Saline (PBS), sterile

• Cell culture flasks (T-75)

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Complete Medium Preparation: Prepare complete growth medium by supplementing the base medium with 10% FBS and 1% Penicillin-Streptomycin.

• Cell Thawing: Thaw a cryopreserved vial of MDA-MB-435 cells rapidly in a 37°C water bath. Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete medium. Centrifuge at 200 x g for 5 minutes. Discard the supernatant and resuspend the cell pellet in 10-15 mL of complete medium in a T-75 flask.

• Cell Maintenance: Incubate cells at 37°C in a humidified, 5% CO2 atmosphere. Change the medium every 2-3 days.

• Subculturing: When cells reach 80-90% confluency, wash the monolayer with sterile PBS. Add 2-3 mL of Trypsin-EDTA and incubate for 3-5 minutes at 37°C until cells detach. Neutralize the trypsin with 5-7 mL of complete medium. Centrifuge the cell suspension, discard the supernatant, and resuspend the pellet in fresh medium. Split cells at a ratio of 1:3 to 1:6.

Drug Treatment Protocol (Combination Therapy)

This protocol is based on the sequential treatment model that demonstrated significant apoptosis.

Materials:

• MDA-MB-435 cells seeded in appropriate culture plates (e.g., 6-well plates)

• CHIR-124 stock solution (e.g., 10 mM in DMSO)

• SN-38 stock solution (e.g., 1 mM in DMSO)

• Complete growth medium

Procedure:

• Cell Seeding: Seed MDA-MB-435 cells in 6-well plates at a density that will ensure they are in the exponential growth phase and approximately 50-60% confluent at the time of analysis. Allow cells to adhere overnight.

• Primary Treatment (SN-38): Prepare a working solution of SN-38 in complete medium to a final concentration of 20 nM. Remove the old medium from the cells and add the SN-38 containing medium. Incubate for 24 hours.

• Secondary Treatment (CHIR-124): After 24 hours, remove the SN-38 medium. Wash the cells once with sterile PBS.

• Prepare working solutions of CHIR-124 in complete medium at desired final concentrations (e.g., 20, 50, 100 nM). Add the CHIR-124 containing medium to the appropriate wells.

• Include control wells: Vehicle only, SN-38 only, and CHIR-124 only.

• Incubation: Incubate the cells for the desired time points (e.g., 8, 24, 48 hours) before proceeding to endpoint analysis.

Cell Cycle Analysis by Flow Cytometry

Materials:

• Treated and control cells from Protocol 2

• Trypsin-EDTA

• PBS

• 70% Ethanol (B145695), ice-cold

• RNase A solution

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest cells (including floating cells in the medium) by trypsinization. Centrifuge at 300 x g for 5 minutes.

• Fixation: Discard the supernatant and wash the cell pellet with cold PBS. Resuspend the pellet in 300 µL of cold PBS. While vortexing gently, add 700 µL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).

• Staining: Centrifuge the fixed cells at 500 x g for 5 minutes. Discard the ethanol and wash the pellet with PBS.

• Resuspend the cell pellet in PI/RNase A staining buffer.

• Incubate in the dark at room temperature for 30 minutes.

• Analysis: Analyze the samples on a flow cytometer. Use appropriate software to deconvolute the DNA content histograms to determine the percentage of cells in G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay by DAPI Staining

This method assesses apoptosis by observing nuclear morphology changes like chromatin condensation and nuclear fragmentation.

Materials:

• Treated and control cells grown on coverslips in a 12-well plate

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• DAPI (4′,6′-diamidino-2-phenylindole) staining solution (e.g., 1 µg/mL in PBS)

• Fluorescence microscope

Procedure:

• Fixation: Following treatment, carefully remove the medium and wash the cells on coverslips twice with PBS.

• Fix the cells by adding 4% PFA and incubating for 15 minutes at room temperature.

• Wash the cells three times with PBS for 5 minutes each.

• Staining: Add the DAPI staining solution to cover the cells and incubate for 5-10 minutes in the dark at room temperature.

• Wash the cells twice with PBS.

• Visualization: Mount the coverslips onto microscope slides with a drop of mounting medium.

• Examine the slides under a fluorescence microscope using a UV filter. Apoptotic cells will display condensed, fragmented, and brightly stained nuclei compared to the diffuse, pale blue staining of normal nuclei. Quantify the percentage of apoptotic cells by counting at least 200 cells per sample.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: IKs124 (CHIR-124) for G2-M Checkpoint Abrogation

Audience: Researchers, scientists, and drug development professionals.

Introduction: IKs124, also known as CHIR-124, is a potent and highly selective small-molecule inhibitor of Checkpoint Kinase 1 (Chk1).[1][2] Chk1 is a critical serine/threonine kinase that plays a central role in the DNA damage response (DDR), particularly in regulating the S and G2-M cell cycle checkpoints.[1][3][4] In response to DNA damage, Chk1 is activated and phosphorylates downstream targets, such as the Cdc25 phosphatase family, leading to their inactivation and subsequent cell cycle arrest. This arrest allows time for DNA repair before the cell enters mitosis.

Many cancer cells have a defective G1 checkpoint, often due to p53 mutations, making them heavily reliant on the G2-M checkpoint for survival after DNA damage induced by chemotherapy or radiation. By inhibiting Chk1, IKs124 abrogates the G2-M checkpoint, forcing cancer cells with damaged DNA to prematurely enter mitosis. This leads to a phenomenon known as mitotic catastrophe and subsequent apoptosis, thereby potentiating the cytotoxic effects of DNA-damaging agents. These notes provide an overview of IKs124's properties and detailed protocols for its application in G2-M checkpoint abrogation studies.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of IKs124 (CHIR-124) from in vitro and cellular assays.

Table 1: In Vitro Kinase Inhibitory Activity

Target Kinase	IC50 (nM)	Selectivity vs. Other Kinases	Reference
Chk1	0.3	>2,000-fold vs. Chk2
Chk1	0.3	500- to 5,000-fold vs. CDK2/4 and Cdc2
PDGFR	6.6	-
FLT3	5.8	-

Table 2: Cellular Activity and Combination Effects

Cell Line	Assay Type	Combination Agent	IKs124 (CHIR-124) Concentration	Key Findings	Reference
MDA-MD-435 (Breast)	Cytotoxicity	-	EC50 = 80 nM	Single-agent cytotoxicity
MDA-MD-435 (Breast)	Cell Cycle Analysis	SN-38 (20 nM)	100 nM	Abrogates SN-38-induced S and G2-M arrest
MDA-MD-435 (Breast)	Apoptosis	SN-38 (20 nM)	Increasing concentrations	Potentiates apoptosis post SN-38 treatment
HCT116 (Colon)	Clonogenic Survival	Ionizing Radiation (IR)	Not specified	Radiosensitizes both p53-WT and p53-/- cells
HCT116 p53-/- (Colon)	Mitotic Index	Ionizing Radiation (IR)	Not specified	Dramatically increases mitotic entry post-IR

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of IKs124 and a typical experimental workflow for studying G2-M checkpoint abrogation.

References

• 1. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols: CHIR-124 and Topoisomerase I Poisons Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Checkpoint Kinase 1 (Chk1) is a critical regulator of cell cycle checkpoints, particularly in response to DNA damage.[1] Inhibition of Chk1 has emerged as a promising strategy to enhance the efficacy of DNA-damaging chemotherapeutic agents. CHIR-124 is a potent and selective small molecule inhibitor of Chk1.[2][3] Topoisomerase I poisons, such as camptothecin (B557342) and its analog SN-38 (the active metabolite of irinotecan), are a class of anticancer drugs that induce DNA single-strand breaks, leading to replication fork collapse and DNA double-strand breaks.[4] The combination of CHIR-124 with topoisomerase I poisons has demonstrated synergistic cytotoxicity in various cancer cell lines, particularly those with p53 mutations.[2][5] This document provides detailed application notes and experimental protocols for studying the combination therapy of CHIR-124 and topoisomerase I poisons.

Mechanism of Action

Topoisomerase I poisons stabilize the covalent complex between topoisomerase I and DNA, which obstructs the movement of replication forks.[4] This leads to the formation of DNA double-strand breaks and the activation of the DNA damage response (DDR), including the activation of Chk1.[6] Activated Chk1 halts the cell cycle to allow for DNA repair.[1]

CHIR-124 inhibits Chk1, thereby abrogating the DNA damage-induced cell cycle arrest.[2] This forces cells with damaged DNA to prematurely enter mitosis, leading to mitotic catastrophe and apoptosis.[4] This synergistic interaction is particularly effective in p53-deficient cancer cells, which are more reliant on the G2/M checkpoint for survival after DNA damage.[5]

References

• 1. ATR/CHK1 inhibitors and cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. Comparison of the different mechanisms of cytotoxicity induced by Checkpoint Kinase I inhibitors when used as single agents or in combination with DNA damage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. The role of checkpoint kinase 1 in sensitivity to topoisomerase I poisons - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: CHIR-124 Stock Solution and Working Concentration

Audience: Researchers, scientists, and drug development professionals.

Introduction: CHIR-124 is a potent and selective, cell-permeable inhibitor of Checkpoint Kinase 1 (Chk1), a critical regulator of cell cycle checkpoints in response to DNA damage.[1][2] With an in-vitro IC50 value of 0.3 nM, it demonstrates high selectivity for Chk1 over other kinases like Chk2, CDK2/4, and Cdc2.[3] CHIR-124 functions by abrogating the S and G2-M checkpoints, which is particularly effective in potentiating the cytotoxicity of DNA-damaging agents and topoisomerase poisons (e.g., camptothecin, SN-38) in cancer cells, especially those with p53 mutations.[3][4] These application notes provide detailed protocols for the preparation of stock solutions and working dilutions of CHIR-124 for both in-vitro and in-vivo research.

CHIR-124 Properties and Solubility

Understanding the physicochemical properties of CHIR-124 is crucial for accurate and reproducible experimental results.

Table 1: Physicochemical Properties of CHIR-124

Property	Value	Reference
Molecular Weight	419.91 g/mol	[3][5]
Molecular Formula	C23H22ClN5O	[3][5]
CAS Number	405168-58-3	[3]
Appearance	White to beige solid powder

| Purity | ≥98% (HPLC) | |

Table 2: Solubility of CHIR-124

Solvent	Solubility	Notes
DMSO	≥ 7 mg/mL (~16.7 mM)	Solubilities up to 25 mM have been reported.[3][6] Use fresh, moisture-free DMSO as absorbed moisture can reduce solubility.[3] Sonication or warming to 37°C can aid dissolution.[7]
Water	Insoluble	[3][6]
Ethanol	Insoluble	[3][6]

| 0.1N HCl (aq) | Soluble |[8] |

Protocol: Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting point for most in-vitro experiments.

Materials:

• CHIR-124 powder

• Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

• Sterile, polypropylene (B1209903) microcentrifuge tubes

• Calibrated precision balance

• Vortex mixer

Safety Precautions:

• CHIR-124 is a potent bioactive compound. Handle with care.

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and gloves.

• Perform all weighing and dissolution steps in a chemical fume hood.

Procedure:

• Equilibrate: Allow the CHIR-124 vial to warm to room temperature before opening to prevent condensation.

• Weigh: Accurately weigh the desired amount of CHIR-124 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.2 mg of CHIR-124.

• Dissolve: Add the appropriate volume of fresh DMSO to the CHIR-124 powder.

• Mix: Vortex the solution thoroughly until the powder is completely dissolved. If precipitation occurs, gentle warming at 37°C or brief sonication can be used to facilitate dissolution.[7]

• Verify: Ensure the solution is clear and free of any visible particulates.

Table 3: Mass of CHIR-124 for 10 mM Stock Solution

Desired Stock Volume	Mass of CHIR-124 to Weigh (MW = 419.91)
100 µL	0.42 mg
500 µL	2.10 mg
1 mL	4.20 mg

| 5 mL | 21.0 mg |

Storage and Stability

Proper storage is essential to maintain the activity and integrity of CHIR-124.

Table 4: Recommended Storage Conditions

Form	Storage Temperature	Duration	Notes
Powder	-20°C	≥ 3 years	Store in a dry, dark place.[3][5]
Stock Solution (in DMSO)	-80°C	1-2 years	Recommended for long-term storage.[3][9]

| Stock Solution (in DMSO) | -20°C | 1 month | Suitable for short-term storage.[3] |

Best Practice: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[3]

Protocol: Preparation of Working Concentrations

This protocol outlines the serial dilution of the DMSO stock solution into an aqueous buffer or cell culture medium for experimental use.

Procedure:

• Pre-warm Medium: Before dilution, warm the cell culture medium or assay buffer to 37°C to prevent precipitation of the compound upon dilution.[7]

• Intermediate Dilution (Optional): For very low final concentrations, it is advisable to perform an intermediate dilution of the 10 mM stock solution in DMSO first (e.g., to 1 mM).

• Final Dilution: Add the required volume of the CHIR-124 stock solution to the pre-warmed medium or buffer. Mix immediately and thoroughly by gentle inversion or pipetting. Do not vortex cell culture medium containing serum.

• Calculation: Use the formula C1V1 = C2V2 to determine the required volumes.

  • C1 = Concentration of stock solution (e.g., 10 mM)

  • V1 = Volume of stock solution to add

  • C2 = Desired final working concentration (e.g., 100 nM)

  • V2 = Final volume of working solution

Example: To prepare 10 mL of a 100 nM working solution from a 10 mM stock:

• V1 = (C2 * V2) / C1

• V1 = (100 nM * 10 mL) / 10 mM = (0.1 µM * 10 mL) / 10,000 µM = 0.0001 mL = 0.1 µL

• Note: This volume is too small to pipette accurately. It is better to first make a 1:100 intermediate dilution of the stock (to 100 µM) and then add 10 µL of the intermediate to the 10 mL final volume.

Table 5: Example Working Concentrations from Literature

Application	Cell Line / System	Working Concentration	Reference
Chk1 Inhibition (in-vitro)	Cell-free kinase assay	IC50 = 0.3 nM	[3]
Cytotoxicity	MDA-MB-435 cells	EC50 = 80 nM	[3]
Checkpoint Abrogation	HCT116 p53-/- cells	100 nM	[9]
Synergy with SN-38	Various cancer cell lines	≥ 0.9 nM	[9]

| In-vivo Studies | Breast cancer xenograft model | 10 or 20 mg/kg (oral) |[3][9] |

CHIR-124 Mechanism of Action: Signaling Pathway

CHIR-124 targets the DNA damage response (DDR) pathway. In response to DNA damage, the ATR kinase is activated, which in turn phosphorylates and activates Chk1. Chk1 then phosphorylates and inactivates Cdc25 phosphatases, preventing the activation of Cyclin-dependent kinases (e.g., Cdk1/Cyclin B) and causing cell cycle arrest at the G2-M checkpoint. This allows time for DNA repair. By inhibiting Chk1, CHIR-124 prevents the inactivation of Cdc25, leading to premature mitotic entry despite the presence of DNA damage, ultimately resulting in mitotic catastrophe and apoptosis, particularly in p53-deficient cells.[2][4][10]

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]
• 4. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medkoo.com [medkoo.com]
• 6. CHIR-124产品说明书 [selleck.cn]
• 7. CHIR-124 | Chk | PDGFR | Src | Apoptosis | GSK-3 | FLT | TargetMol [targetmol.com]
• 8. axonmedchem.com [axonmedchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. aacrjournals.org [aacrjournals.org]

CHIR-124 for In Vivo Xenograft Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHIR-124 is a potent and selective small-molecule inhibitor of Checkpoint kinase 1 (Chk1), a critical component of the DNA damage response (DDR) pathway.[1][2][3][4] By inhibiting Chk1, CHIR-124 abrogates cancer cell cycle checkpoints, particularly the G2-M checkpoint, induced by DNA damaging agents.[1][3][5] This mechanism enhances the cytotoxic effects of chemotherapy, especially topoisomerase I poisons like irinotecan (B1672180) and its active metabolite SN-38, in cancer cells with deficient p53 function.[1][3][4][5] These application notes provide a comprehensive overview and detailed protocols for utilizing CHIR-124 in in vivo xenograft models to evaluate its anti-tumor efficacy, both as a single agent and in combination therapy.

Mechanism of Action

CHIR-124 is a quinolone-based compound that is structurally distinct from other known Chk1 inhibitors.[1][3][4][5] It potently inhibits Chk1 with an in vitro IC50 of 0.3 nM.[2][5] In response to DNA damage, Chk1 is activated and phosphorylates downstream targets, including Cdc25A, leading to its degradation and subsequent cell cycle arrest.[1][3] This allows time for DNA repair. CHIR-124 blocks this process, preventing the degradation of Cdc25A and forcing cells with damaged DNA to enter mitosis, leading to mitotic catastrophe and apoptosis.[1][3] This effect is particularly pronounced in p53-mutant cancer cells, which are reliant on the G2-M checkpoint for survival after DNA damage.[1][3][4]

Caption: Mechanism of action of CHIR-124 in potentiating chemotherapy.

Quantitative Data Summary

The following tables summarize the in vitro potency of CHIR-124 and its synergistic effects with chemotherapy, as well as its in vivo efficacy in a breast cancer xenograft model.

Table 1: In Vitro Potency of CHIR-124

Target	IC50 (nM)	Selectivity vs. Chk2
Chk1	0.3[2][5]	~2000-fold[5]

Table 2: Synergistic Growth Inhibition with SN-38 in p53-mutant Cell Lines

Cell Line	Cancer Type	Combination Effect
MDA-MB-231	Breast Carcinoma	Synergistic[5]
MDA-MB-435	Breast Carcinoma	Synergistic[1][3][4][5]
SW-620	Colon Carcinoma	Synergistic[5]
Colo205	Colon Carcinoma	Synergistic[5]

Table 3: In Vivo Efficacy of CHIR-124 in Combination with Irinotecan in an MDA-MB-435 Orthotopic Breast Cancer Xenograft Model

Treatment Group	Dosage (CHIR-124)	Dosage (Irinotecan)	Outcome
Vehicle Control	N/A	N/A	Progressive tumor growth
CHIR-124 alone	10 or 20 mg/kg, p.o.	N/A	No significant effect on tumor growth[2]
Irinotecan alone	Not specified	Not specified	Tumor growth inhibition
CHIR-124 + Irinotecan	10 or 20 mg/kg, p.o.	Not specified	Potentiated tumor growth inhibition and increased apoptosis[1][2][3]

Experimental Protocols

Protocol 1: Orthotopic Breast Cancer Xenograft Model

This protocol is based on studies using the MDA-MB-435 human breast carcinoma cell line.

1. Cell Culture and Preparation:

• Culture MDA-MB-435 cells in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Harvest cells during the exponential growth phase (70-80% confluency).

• Wash the cells with sterile phosphate-buffered saline (PBS) and resuspend in a 1:1 mixture of serum-free medium and Matrigel® at a concentration of 1 x 10^7 cells/mL. Keep on ice.

2. Animal Husbandry:

• Use 8- to 10-week-old female immunodeficient mice (e.g., athymic nude or NOD-SCID).

• House animals in a specific pathogen-free environment with ad libitum access to food and water.

• Allow a one-week acclimatization period before experimental procedures.

3. Tumor Cell Implantation:

• Anesthetize the mice using an appropriate anesthetic (e.g., isoflurane).

• Inject 1 x 10^6 MDA-MB-435 cells in a volume of 100 µL into the mammary fat pad.

• Monitor the animals for recovery from anesthesia.

4. Tumor Growth Monitoring and Treatment Initiation:

• Monitor tumor growth by caliper measurements two to three times per week.

• Calculate tumor volume using the formula: Volume = (length x width^2) / 2.

• Randomize mice into treatment groups when tumors reach a palpable size (e.g., 100-200 mm³).

5. Drug Formulation and Administration:

• CHIR-124: Formulate in a suitable vehicle such as Captisol®.

• Irinotecan: Formulate in sterile saline or 5% dextrose solution.

• Treatment Groups:

  • Group 1: Vehicle control (oral gavage)

  • Group 2: CHIR-124 (e.g., 20 mg/kg, oral gavage, four times daily for 6 consecutive days)[5]

  • Group 3: Irinotecan (e.g., dose and schedule to be optimized based on preliminary studies, administered intravenously or intraperitoneally)

  • Group 4: CHIR-124 + Irinotecan (administer CHIR-124 as in Group 2, in combination with the irinotecan regimen)

6. Efficacy Evaluation and Endpoint:

• Continue to monitor tumor volume and body weight throughout the study.

• The primary endpoint is typically tumor growth delay or inhibition.

• Euthanize animals when tumors reach a predetermined size (e.g., >1500 mm³), show signs of ulceration, or if body weight loss exceeds 20%.

• At the end of the study, excise tumors for weight measurement and further analysis (e.g., histology, immunohistochemistry for apoptosis markers like cleaved caspase-3).

Caption: Experimental workflow for an in vivo xenograft study.

Concluding Remarks

CHIR-124 is a valuable research tool for investigating the role of Chk1 in DNA damage repair and for preclinical evaluation of checkpoint inhibition as a strategy to enhance the efficacy of chemotherapy. The provided protocols offer a framework for designing and executing in vivo xenograft studies to assess the therapeutic potential of CHIR-124. Careful optimization of drug doses, schedules, and combination regimens is crucial for successful outcomes.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ascopubs.org [ascopubs.org]

Application Notes and Protocols for IKs124 (CHIR-124) Administration in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction and Background

IKs124, also known as CHIR-124, is a potent and highly selective small-molecule inhibitor of Checkpoint Kinase 1 (Chk1), a critical regulator of cell cycle checkpoints in response to DNA damage.[1] CHIR-124 is a quinolone-based compound, structurally distinct from other known Chk1 inhibitors.[1][2] Its primary mechanism of action involves abrogating the S and G2-M phase checkpoints, which are crucial surveillance mechanisms that halt cell cycle progression to allow for DNA repair.[1][2]

In many cancer cells, particularly those with a mutated or deficient p53 tumor suppressor gene, the G1 checkpoint is non-functional. These cells rely heavily on the S and G2-M checkpoints for survival after DNA damage. By inhibiting Chk1, CHIR-124 selectively sensitizes these p53-deficient cancer cells to DNA-damaging agents, leading to premature entry into mitosis, mitotic catastrophe, and ultimately, apoptosis. This synergistic effect makes CHIR-124 a promising agent for combination therapies with conventional chemotherapeutics (like topoisomerase I poisons) and radiotherapy. Preclinical studies in various mouse xenograft models have demonstrated its potential to enhance the antitumor effects of these standard treatments.

Mechanism of Action: Chk1 Signaling Pathway

Under normal physiological conditions, when DNA damage occurs (e.g., from chemotherapy or radiation), the Ataxia Telangiectasia and Rad3-related (ATR) kinase is activated. ATR then phosphorylates and activates Chk1. Activated Chk1 targets several downstream effectors, most notably the Cdc25 family of phosphatases (Cdc25A, B, and C). Phosphorylation by Chk1 marks Cdc25A for degradation, preventing it from activating the Cyclin-Dependent Kinase 1 (CDK1)/Cyclin B complex. This inactivation is crucial for inducing cell cycle arrest in the G2 phase, providing time for DNA repair.

CHIR-124 functions by occupying the ATP-binding site of Chk1, effectively inhibiting its kinase activity. This inhibition prevents the phosphorylation and subsequent degradation of Cdc25A. As a result, the CDK1/Cyclin B complex remains active, overriding the DNA damage checkpoint and forcing the cell into a premature and lethal mitosis. This abrogation of the G2-M checkpoint is particularly effective in p53-deficient cells, which cannot rely on the G1 checkpoint for arrest.

Caption: CHIR-124 inhibits Chk1, preventing G2 arrest and promoting mitotic catastrophe.

Quantitative Data Summary

The following tables summarize the key quantitative data for CHIR-124 from in vitro and in vivo studies.

Table 1: In Vitro Kinase Inhibition Profile

Target Kinase	IC₅₀ (nM)	Selectivity vs. Chk1	Reference
Chk1	0.3	-	****
Chk2	700	~2,300x
PDGFR	6.6	~22x
Flt3	5.8	~19x
GSK-3	23.3	~78x
CDK2/cyclin A	190	~633x
cdc2/cyclin B	510	~1,700x

| CDK4/cyclin D | 2100 | ~7,000x | |

Table 2: In Vivo Administration Parameters in Mouse Models

Mouse Model	Tumor Type	Combination Agent	CHIR-124 Dose	Administration Route & Vehicle	Dosing Schedule	Reference
Immunodeficient Mice	MDA-MB-435 Breast Cancer Xenograft	Irinotecan	10 mg/kg or 20 mg/kg	Oral (p.o.) in Captisol	Four times daily for 6 days (Days 2-7)
SCID Mice	MDA-MB-435 Breast Cancer Xenograft	Irinotecan (5 mg/kg)	Not specified in abstract	Not specified in abstract	Not specified in abstract
BALB/c Mice	Not Applicable (Pharmacokinetics)	CCT244747 (another Chk1 inhibitor)	10 mg/kg	i.v. or p.o.	Single bolus dose

| N/A | Pancreatic Cancer Xenograft | PRMT5 Inhibitor | Not specified | Not specified | Not specified | |

Experimental Protocols

The following are detailed protocols for the administration and evaluation of CHIR-124 in a preclinical mouse model based on published studies.

Protocol 1: Orthotopic Breast Cancer Xenograft Model

This protocol describes the establishment of an orthotopic tumor model and subsequent treatment with CHIR-124 in combination with a topoisomerase I inhibitor.

Materials:

• MDA-MB-435 human breast cancer cells

• 8- to 10-week-old female immunodeficient mice (e.g., SCID or NOD/SCID)

• Matrigel

• CHIR-124

• Captisol (vehicle)

• Irinotecan (or other DNA damaging agent)

• Standard cell culture and animal handling equipment

Procedure:

• Cell Culture: Culture MDA-MB-435 cells in appropriate media until they are in the logarithmic growth phase.

• Cell Implantation:

  • Harvest and resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel.

  • Anesthetize the mice.

  • Implant 1-5 x 10⁶ cells in a volume of 50-100 µL into the mammary fat pad.

• Tumor Growth and Grouping:

  • Monitor mice for tumor growth by caliper measurement.

  • When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment cohorts (n=10 per group):

    • Group 1: Vehicle (Captisol) only

    • Group 2: Irinotecan only

    • Group 3: CHIR-124 only

    • Group 4: Irinotecan + CHIR-124

• Drug Preparation and Administration:

  • Prepare CHIR-124 in Captisol vehicle for oral administration.

  • Prepare Irinotecan in a suitable vehicle for its specified administration route (e.g., intraperitoneal).

  • CHIR-124 Dosing: Administer CHIR-124 orally (p.o.) at a dose of 10-20 mg/kg. A typical schedule is four times per day for 6 consecutive days.

  • Combination Dosing: Administer the DNA damaging agent according to its established protocol. For combination therapy, this is often done shortly before the CHIR-124 treatment cycle begins.

• Monitoring and Endpoints:

  • Measure tumor volume with calipers 2-3 times per week.

  • Monitor animal body weight and overall health as indicators of toxicity.

  • The primary endpoint is typically tumor growth inhibition. At the end of the study, tumors can be excised for pharmacodynamic analysis (see Protocol 2).

Protocol 2: Pharmacodynamic Analysis of Tumor Tissue

This protocol outlines methods to assess the biological effects of CHIR-124 on tumor tissue harvested from treated animals.

Materials:

• Excised tumor tissue from Protocol 1

• Formalin or paraformaldehyde for fixation

• Paraffin (B1166041) embedding equipment

• Microtome

• Antibodies: anti-phospho-histone H3 (for mitotic index), anti-cleaved caspase-3 (for apoptosis)

• TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay kit

• Immunohistochemistry (IHC) reagents

• Microscope

Procedure:

• Tissue Harvesting and Fixation:

  • At a predetermined time point (e.g., on day 4 of treatment), euthanize a subset of mice from each group.

  • Carefully excise the tumors.

  • Fix tumors in 10% neutral buffered formalin for 24-48 hours.

• Tissue Processing and Sectioning:

  • Process the fixed tissues and embed them in paraffin blocks.

  • Cut 4-5 µm sections using a microtome and mount them on slides.

• Analysis of Apoptosis (TUNEL Assay):

  • Deparaffinize and rehydrate the tissue sections.

  • Perform the TUNEL assay according to the manufacturer's instructions to detect DNA fragmentation, a hallmark of apoptosis.

  • Counterstain and mount the slides.

  • Quantify the percentage of TUNEL-positive (apoptotic) cells by imaging multiple fields per tumor.

• Analysis of Mitotic Index (Phospho-Histone H3 IHC):

  • Perform antigen retrieval on deparaffinized and rehydrated slides.

  • Block endogenous peroxidase activity and non-specific binding.

  • Incubate with a primary antibody against phospho-histone H3 (a marker for cells in mitosis).

  • Incubate with a suitable secondary antibody and detection reagent (e.g., DAB).

  • Counterstain with hematoxylin.

  • Quantify the mitotic index by counting the number of phospho-H3 positive cells per high-power field. An increased mitotic index in the CHIR-124 treated groups suggests abrogation of the G2-M checkpoint.

References

• 1. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]

Application Notes and Protocols: CHIR-124 Solubility in DMSO

Introduction

CHIR-124 is a potent and selective small molecule inhibitor of Checkpoint Kinase 1 (Chk1), a critical regulator of cell cycle checkpoints in response to DNA damage.[1][2] Its ability to abrogate the S and G2-M checkpoints makes it a compound of significant interest in cancer research, particularly in combination with DNA-damaging chemotherapeutic agents.[1][2][3] Understanding the solubility of CHIR-124, especially in commonly used laboratory solvents like dimethyl sulfoxide (B87167) (DMSO), is crucial for accurate experimental design and the generation of reliable and reproducible data in both in vitro and in vivo studies.

These application notes provide a comprehensive overview of the solubility of CHIR-124 in DMSO, including quantitative data from various suppliers, detailed protocols for solution preparation and solubility determination, and an overview of the signaling pathway it targets.

Quantitative Solubility Data

The solubility of CHIR-124 in DMSO can vary between different batches and suppliers. It is also important to note that the hygroscopic nature of DMSO can significantly impact the solubility of the compound; therefore, the use of fresh, anhydrous DMSO is highly recommended.[1][4]

Solvent	Reported Solubility (mg/mL)	Reported Solubility (mM)	Source(s)
DMSO	14	33.34	TargetMol[5]
10	-	Cayman Chemical[6]
7.14	17.00	MedChemExpress[4]
7	16.67	Selleck Chemicals[1][7][8]
2	-	Sigma-Aldrich[9][10]
-	25	Abcam[11]
Water	Insoluble	Insoluble	Selleck Chemicals[1][7][8]
Ethanol	Insoluble	Insoluble	Selleck Chemicals[1][7][8]
0.1N HCl (aq)	Soluble	-	Axon Medchem[12]
DMF	3 mg/ml	-	Cayman Chemical[6]

Note: The molecular weight of CHIR-124 is 419.91 g/mol .[1][4][8][9][10][12][13]

Signaling Pathway

CHIR-124 is a selective inhibitor of Chk1 kinase.[1][2] In response to DNA damage, Chk1 is activated and phosphorylates downstream targets, such as Cdc25 phosphatases. This phosphorylation leads to the inhibition of cyclin-dependent kinases (CDKs) and subsequent cell cycle arrest at the S and G2-M phases, allowing time for DNA repair. By inhibiting Chk1, CHIR-124 prevents this cell cycle arrest, causing cells with damaged DNA to proceed into mitosis, ultimately leading to apoptosis. This mechanism of action is particularly effective in p53-mutant cancer cells, which are more reliant on the G2-M checkpoint for survival after DNA damage.[1][2][3]

CHIR-124 inhibits Chk1, leading to mitotic catastrophe.

Experimental Protocols

Protocol 1: Preparation of a CHIR-124 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CHIR-124 in DMSO.

Materials:

• CHIR-124 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

• Calibrated micropipettes

Procedure:

• Calculate the required mass of CHIR-124:

  • Molecular Weight (MW) of CHIR-124 = 419.91 g/mol

  • To prepare 1 mL of a 10 mM stock solution, the required mass is:

    • Mass (g) = 10 mmol/L * 1 L/1000 mL * 419.91 g/mol * 1 mL = 0.0041991 g = 4.20 mg

• Weighing CHIR-124:

  • Carefully weigh out 4.20 mg of CHIR-124 powder and place it into a sterile microcentrifuge tube.

• Adding DMSO:

  • Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CHIR-124 powder.

• Dissolution:

  • Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

  • If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.[11]

  • Visually inspect the solution to ensure there are no visible particles. The solution should be clear.

• Storage:

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 1 year).[1]

Workflow for preparing a CHIR-124 stock solution.

Protocol 2: General Guideline for Determining the Solubility of CHIR-124 in DMSO

This protocol provides a general method to experimentally determine the solubility of a specific batch of CHIR-124 in DMSO.

Materials:

• CHIR-124 powder

• Anhydrous DMSO

• A series of sterile microcentrifuge tubes

• Vortex mixer

• Sonicator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system (or other suitable analytical method)

Procedure:

• Prepare a series of CHIR-124 suspensions in DMSO:

  • In separate microcentrifuge tubes, weigh out increasing amounts of CHIR-124 (e.g., 2 mg, 5 mg, 10 mg, 15 mg, 20 mg).

  • Add a fixed volume of anhydrous DMSO (e.g., 1 mL) to each tube.

• Equilibration:

  • Vortex each tube vigorously for 5 minutes.

  • Sonicate the tubes for 15-20 minutes.

  • Allow the suspensions to equilibrate at room temperature for at least 24 hours to ensure saturation. Gentle agitation during this period is recommended.

• Separation of Saturated Solution:

  • Centrifuge the tubes at high speed (e.g., 10,000 x g) for 10 minutes to pellet the undissolved solid.

• Sample Preparation for Analysis:

  • Carefully collect the supernatant from each tube, ensuring no solid particles are transferred. This is the saturated solution.

  • Prepare a series of dilutions of the supernatant with DMSO.

• Quantitative Analysis:

  • Analyze the diluted samples using a validated HPLC method to determine the concentration of CHIR-124.

  • The highest concentration at which no solid was visible before centrifugation represents an estimate of the solubility. The concentration of the saturated supernatant provides the quantitative solubility value.

Disclaimer

The information provided in these application notes is for research purposes only. The solubility of CHIR-124 can be influenced by factors such as the purity of the compound, the quality of the DMSO, temperature, and equilibration time. It is recommended that researchers independently verify the solubility of their specific batch of CHIR-124 using appropriate analytical methods. Always refer to the manufacturer's product datasheet for the most accurate and up-to-date information.

References

• 1. selleckchem.com [selleckchem.com]
• 2. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. CHIR-124 | Chk | PDGFR | Src | Apoptosis | GSK-3 | FLT | TargetMol [targetmol.com]
• 6. caymanchem.com [caymanchem.com]
• 7. CHIR-124产品说明书 [selleck.cn]
• 8. selleck.co.jp [selleck.co.jp]
• 9. CHIR124 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 10. CHIR124 ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 11. CHIR-124 (CAS 405168-58-3) | Abcam [abcam.com]
• 12. axonmedchem.com [axonmedchem.com]
• 13. medkoo.com [medkoo.com]

Application Notes and Protocols for CHIR-124: A Potent and Selective Chk1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper storage, handling, and utilization of CHIR-124, a potent and selective inhibitor of Checkpoint kinase 1 (Chk1). The following protocols and data are intended to facilitate its effective use in research and drug development settings.

Introduction to CHIR-124

CHIR-124 is a quinolone-based, cell-permeable small molecule that acts as a highly potent and selective inhibitor of Chk1 kinase, with an IC50 value of 0.3 nM in cell-free assays.[1][2][3][4][5] It exhibits significant selectivity, being approximately 2,000-fold more potent against Chk1 than Chk2 (IC50 = 0.7 µM). CHIR-124 has also been shown to target other kinases, including PDGFR and FLT3, at slightly higher concentrations. By inhibiting Chk1, a critical regulator of the S and G2-M phase cell cycle checkpoints in response to DNA damage, CHIR-124 can abrogate these checkpoints. This action potentiates the cytotoxic effects of DNA-damaging agents, such as topoisomerase I poisons (e.g., camptothecin, SN-38) and ionizing radiation, particularly in cancer cells with mutant p53.

Physicochemical and Handling Information

Proper handling and storage of CHIR-124 are crucial for maintaining its stability and activity.

Compound Properties

Property	Value	Source
Chemical Name	(S)-3-(1H-Benzo[d]imidazol-2-yl)-6-chloro-4-(quinuclidin-3-ylamino)quinolin-2(1H)-one
Molecular Formula	C₂₃H₂₂ClN₅O
Molecular Weight	419.91 g/mol
Appearance	Light yellow to brown solid powder
Purity	>98%
CAS Number	405168-58-3

Storage and Stability

Form	Storage Temperature	Stability	Source
Solid Powder	-20°C	≥ 3 years
0-4°C	Short term (days to weeks)
In Solvent (DMSO)	-80°C	1-2 years
-20°C	1 month to 1 year

Handling Guidelines:

• Store CHIR-124 as a solid powder in a dry, dark place.

• For stock solutions, use freshly opened, anhydrous DMSO, as moisture can reduce solubility.

• Aliquot stock solutions to avoid repeated freeze-thaw cycles.

• When preparing aqueous solutions from a DMSO stock, it is recommended to first dilute the stock solution in DMSO to an intermediate concentration before adding it to the aqueous buffer or cell culture medium to prevent precipitation.

Solubility Data

Solvent	Solubility	Source
DMSO	7-14 mg/mL (16.67-33.34 mM)
25 mM
10 mg/mL
2 mg/mL
DMF	3 mg/mL
Water	Insoluble or slightly soluble (<1 mg/mL)
Ethanol	Insoluble or slightly soluble (<1 mg/mL)
0.1N HCl (aq)	Soluble

Note: Sonication and warming to 37°C can aid in the dissolution of CHIR-124 in DMSO.

Signaling Pathway

// Nodes DNA_Damage [label="DNA Damage\n(e.g., Topoisomerase I Poisons,\nIonizing Radiation)", fillcolor="#FBBC05", fontcolor="#202124"]; ATR_ATM [label="ATR/ATM Kinases", fillcolor="#F1F3F4", fontcolor="#202124"]; Chk1_inactive [label="Chk1 (Inactive)", fillcolor="#F1F3F4", fontcolor="#202124"]; Chk1_active [label="Chk1 (Active)", fillcolor="#34A853", fontcolor="#FFFFFF"]; CHIR124 [label="CHIR-124", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF", width=1.5, height=0.6]; Cdc25A [label="Cdc25A", fillcolor="#F1F3F4", fontcolor="#202124"]; Cdc25A_degradation [label="Cdc25A Degradation", fillcolor="#F1F3F4", fontcolor="#202124"]; Cdk2_CyclinE [label="Cdk2/Cyclin E", fillcolor="#F1F3F4", fontcolor="#202124"]; S_Phase_Arrest [label="S-Phase Arrest", shape=octagon, fillcolor="#4285F4", fontcolor="#FFFFFF", width=1.8, height=0.8]; Cdc25C [label="Cdc25C", fillcolor="#F1F3F4", fontcolor="#202124"]; Cdk1_CyclinB [label="Cdk1/Cyclin B", fillcolor="#F1F3F4", fontcolor="#202124"]; G2_M_Arrest [label="G2/M Arrest", shape=octagon, fillcolor="#4285F4", fontcolor="#FFFFFF", width=1.8, height=0.8]; Apoptosis [label="Apoptosis", shape=octagon, fillcolor="#EA4335", fontcolor="#FFFFFF", width=1.8, height=0.8];

// Edges DNA_Damage -> ATR_ATM [label="activates", color="#5F6368"]; ATR_ATM -> Chk1_inactive [label="phosphorylates", color="#5F6368"]; Chk1_inactive -> Chk1_active [label="activates", color="#34A853"]; CHIR124 -> Chk1_active [label="inhibits", color="#EA4335", style=bold, arrowhead=tee]; Chk1_active -> Cdc25A [label="phosphorylates for degradation", color="#5F6368", style=dashed, arrowhead=tee]; Cdc25A -> Cdc25A_degradation [color="#5F6368"]; Cdc25A_degradation -> Cdk2_CyclinE [color="#5F6368", style=dashed, arrowhead=tee]; Cdk2_CyclinE -> S_Phase_Arrest [label="promotes entry", color="#5F6368", style=dashed]; Chk1_active -> Cdc25C [label="phosphorylates & inhibits", color="#5F6368", style=dashed, arrowhead=tee]; Cdc25C -> Cdk1_CyclinB [label="dephosphorylates & activates", color="#5F6368"]; Cdk1_CyclinB -> G2_M_Arrest [label="promotes entry", color="#5F6368", style=dashed]; S_Phase_Arrest -> Apoptosis [label="Abrogation leads to", color="#EA4335", style=dotted]; G2_M_Arrest -> Apoptosis [label="Abrogation leads to", color="#EA4335", style=dotted]; } end_dot Caption: CHIR-124 inhibits Chk1, preventing cell cycle arrest and promoting apoptosis.

Experimental Protocols

Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of CHIR-124 for use in various assays.

Materials:

• CHIR-124 solid powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

Procedure:

• Equilibrate the vial of CHIR-124 powder to room temperature before opening.

• Aseptically weigh the desired amount of CHIR-124 powder.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM). For a 10 mM stock solution, dissolve 4.2 mg of CHIR-124 in 1 mL of DMSO.

• Vortex and/or sonicate the solution to ensure complete dissolution. Gentle warming to 37°C may also be applied.

• Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize freeze-thaw cycles.

• Store the aliquots at -80°C for long-term storage (up to 1-2 years) or -20°C for shorter-term storage (up to 1 month).

In Vitro Chk1 Kinase Assay

Objective: To determine the inhibitory activity of CHIR-124 against Chk1 kinase in a cell-free system. This protocol is adapted from published methods.

Materials:

• Recombinant Chk1 kinase domain

• Biotinylated cdc25c peptide substrate

• CHIR-124 stock solution

• Kinase reaction buffer (30 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 2 mM DTT, 4 mM EDTA, 25 mM β-glycerophosphate, 5 mM MnCl₂, 0.01% BSA)

• ATP solution (unlabeled and ³³Pγ-labeled ATP)

• Stop reaction buffer (25 mM EDTA, 50 mM HEPES, pH 7.5)

• Streptavidin-coated microtiter plates

• Scintillation counter or appropriate detection system (e.g., DELFIA TRF system with Europium-labeled anti-phosphotyrosine antibody)

Procedure:

• Prepare a dilution series of CHIR-124 in the kinase reaction buffer.

• In a microtiter plate, combine the CHIR-124 dilutions, 1.35 nM Chk1 kinase domain, and 0.5 µM peptide substrate.

• Initiate the kinase reaction by adding a mixture of unlabeled ATP (1 µM) and ³³Pγ-labeled ATP (5 nM).

• Incubate the reaction at room temperature for 1 to 4 hours.

• Stop the reaction by adding the stop reaction buffer.

• Transfer the reaction mixture to a streptavidin-coated microtiter plate to capture the phosphorylated biotinylated peptide.

• Wash the plate to remove unbound reagents.

• Quantify the amount of incorporated phosphate (B84403) using a scintillation counter or by measuring the signal from a Europium-labeled anti-phosphotyrosine antibody.

• Calculate the IC50 value of CHIR-124 by performing a nonlinear regression analysis of the dose-response curve.

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Cell-Based Proliferation Assay (MTS Assay)

Objective: To evaluate the effect of CHIR-124, alone or in combination with a DNA-damaging agent, on the proliferation of cancer cell lines. This protocol is based on published methods.

Materials:

• Cancer cell lines (e.g., MDA-MB-435, HCT116)

• Complete cell culture medium

• 96-well cell culture plates

• CHIR-124 stock solution

• DNA-damaging agent (e.g., Camptothecin, SN-38) stock solution

• MTS reagent

• Plate reader

Procedure:

• Seed cells in a 96-well plate at the appropriate density and allow them to attach overnight.

• Prepare serial dilutions of CHIR-124 and the DNA-damaging agent in the complete cell culture medium.

• Treat the cells with CHIR-124 alone, the DNA-damaging agent alone, or a combination of both. Include a vehicle control (e.g., DMSO).

• Incubate the plate at 37°C in a humidified CO₂ incubator for 48-72 hours.

• Add MTS reagent to each well according to the manufacturer's instructions.

• Incubate for an additional 1-4 hours until a color change is observed.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

• For combination studies, isobologram analysis can be used to determine if the interaction is synergistic, additive, or antagonistic.

In Vivo Studies

For in vivo experiments, CHIR-124 can be formulated for oral administration. A common vehicle for oral gavage is Captisol. In a human breast carcinoma xenograft model, CHIR-124 was administered orally at doses of 10 or 20 mg/kg. It has been shown to potentiate the anti-tumor effects of agents like irinotecan (B1672180) by abrogating the G2-M checkpoint and increasing apoptosis within the tumors.

Note: All animal experiments should be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

Safety Precautions

• CHIR-124 is for research use only and not for human consumption.

• Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, when handling the compound.

• Consult the Safety Data Sheet (SDS) for detailed safety information.

By following these guidelines and protocols, researchers can effectively utilize CHIR-124 as a tool to investigate the role of Chk1 in cell cycle regulation and to explore its potential as a therapeutic agent in combination with DNA-damaging chemotherapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. CHIR-124 (CAS 405168-58-3) | Abcam [abcam.com]
• 5. CHIR-124产品说明书 [selleck.cn]

Technical Notes & Optimization

CHIR-124 experimental variability and solutions

Welcome to the technical support center for CHIR-124. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting experiments and addressing potential variability associated with the use of CHIR-124, a potent and selective Chk1 inhibitor.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and solutions to specific issues that may arise during experiments with CHIR-124.

1. Solubility and Stock Solution Preparation

• Question: I am having trouble dissolving CHIR-124. What is the recommended solvent and concentration?

• Answer: CHIR-124 is soluble in DMSO.[1][2] For stock solutions, a concentration of 7 mg/mL (16.67 mM) or 14 mg/mL (33.34 mM) in fresh, high-quality DMSO is recommended.[1][2] It is crucial to use fresh DMSO as it can absorb moisture, which will reduce the solubility of CHIR-124.[1] Sonication may be used to aid dissolution.[2]

• Question: How should I store CHIR-124 powder and stock solutions to maintain stability?

• Answer:

  • Powder: Store at -20°C for up to 3 years.[1][2]

  • Stock Solutions in DMSO: Aliquot and store at -80°C for up to 1 year, or at -20°C for up to 1 month.[1][3] Avoid repeated freeze-thaw cycles to prevent degradation.[1][3]

2. Experimental Inconsistencies and Variability

• Question: My experimental results with CHIR-124 are inconsistent across different cell lines. What could be the cause?

• Answer: The cellular response to CHIR-124 can be highly dependent on the genetic background of the cell line, particularly the status of the p53 tumor suppressor protein.[1][4][5][6][7] CHIR-124's potentiation of cytotoxicity from DNA damaging agents is enhanced in p53-mutant or p53-null cells.[1][4][5][6][7][8] Therefore, variability in p53 status among your cell lines can lead to different outcomes. It is also important to consider that general cell-based assay variability can be influenced by factors such as cell passage number, seeding density, and culture conditions.[9][10][11]

• Question: I am observing unexpected effects in my experiments that don't seem to be related to Chk1 inhibition. Could there be off-target effects?

• Answer: Yes, while CHIR-124 is highly selective for Chk1, it has been shown to potently inhibit other kinases at higher concentrations.[1][3] Notable off-targets include PDGFR (IC50 = 6.6 nM) and Flt3 (IC50 = 5.8 nM).[1][2][3] If you are using high concentrations of CHIR-124, these off-target effects could contribute to your observations. It is always advisable to use the lowest effective concentration to minimize off-target effects.

• Question: The synergistic effect of CHIR-124 with chemotherapy agents is less than expected. How can I optimize this?

• Answer: The synergistic effect of CHIR-124 with topoisomerase I poisons like camptothecin (B557342) or SN-38 is well-documented.[1][4][5][6][7] To optimize this synergy, consider the following:

  • Treatment Schedule: Sequential treatment, where the DNA damaging agent is administered first, followed by CHIR-124, has been shown to be effective in enhancing apoptosis.[6]

  • Cell Cycle Synchronization: The primary role of Chk1 is in the S and G2-M phase checkpoints.[4][5][6][7] Ensuring a significant portion of your cell population is in these phases when treated may enhance the effect.

  • p53 Status: As mentioned, the synergy is more pronounced in p53-deficient cells.[1][4][5][6][7]

Quantitative Data Summary

The following tables summarize key quantitative data for CHIR-124 to aid in experimental design and data interpretation.

Table 1: In Vitro Inhibitory Activity of CHIR-124 against Various Kinases

Target Kinase	IC50 (nM)	Selectivity vs. Chk1
Chk1	0.3	-
Chk2	700	~2333-fold
PDGFR	6.6	~22-fold
Flt3	5.8	~19-fold
CDK2/Cyclin A	190	~633-fold
cdc2/Cyclin B	510	~1700-fold
CDK4/Cyclin D	2100	~7000-fold

Data compiled from multiple sources.[1][2][3][6]

Table 2: Cellular Activity of CHIR-124 in Combination with SN-38

Cell Line	p53 Status	CHIR-124 IC50 (nM) (single agent)	SN-38 IC50 (nM) (single agent)	Combination Effect
MDA-MB-435	Mutant	80	-	Synergistic cytotoxicity
SW-620	Mutant	-	-	Synergistic growth inhibition
Colo205	Mutant	-	-	Synergistic growth inhibition
HCT116 p53+/+	Wild-type	-	-	Moderate radiosensitization
HCT116 p53-/-	Null	-	-	Pronounced radiosensitization

Data compiled from multiple sources.[1][6][8]

Experimental Protocols

Below are detailed methodologies for key experiments involving CHIR-124.

1. In Vitro Kinase Inhibition Assay

• Objective: To determine the IC50 of CHIR-124 against Chk1 kinase.

• Methodology:

  • The Chk1 kinase domain is expressed in Sf9 insect cells and purified.

  • A biotinylated cdc25c peptide is used as the substrate.[1]

  • A dilution series of CHIR-124 is prepared.

  • The kinase reaction is performed in a buffer containing 30 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 2 mM DTT, 4 mM EDTA, 25 mM β-glycerophosphate, 5 mM MnCl₂, 0.01% BSA, 1.35 nM Chk1 kinase, 0.5 µM peptide substrate, and 1 µM unlabeled ATP with 5 nM ³³P-γ-ATP.[1][2]

  • The reaction is incubated at room temperature for 1-4 hours.[1][2]

  • The reaction is stopped, and the phosphorylated peptide is captured on streptavidin-coated microtiter plates.[1][2]

  • The amount of phosphorylated peptide is quantified using a suitable detection method (e.g., radioactive detection or time-resolved fluorescence with a europium-labeled anti-phosphotyrosine antibody).[1][2]

  • IC50 values are calculated using non-linear regression analysis.[1][2]

2. Cell Viability (MTS/CCK-8) Assay

• Objective: To assess the effect of CHIR-124 on cell viability, alone or in combination with other drugs.

• Methodology:

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 10,000 cells/well) and allow them to adhere overnight.[12]

  • Treat cells with a serial dilution of CHIR-124, a second compound (e.g., camptothecin), or a combination of both.[6] Include appropriate vehicle controls.

  • Incubate the plate for the desired treatment duration (e.g., 48-72 hours) at 37°C in a 5% CO₂ incubator.[6]

  • Add MTS or CCK-8 reagent to each well according to the manufacturer's instructions (typically 10-20 µL per 100 µL of media).[12]

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at the appropriate wavelength (490 nm for MTS, 450 nm for CCK-8) using a microplate reader.[12]

  • Calculate cell viability as a percentage of the vehicle-treated control.

3. Cell Cycle Analysis by Flow Cytometry

• Objective: To determine the effect of CHIR-124 on cell cycle distribution, particularly its ability to abrogate DNA damage-induced G2-M arrest.

• Methodology:

  • Treat cells with a DNA damaging agent (e.g., SN-38 or ionizing radiation) to induce cell cycle arrest.

  • Subsequently, treat the cells with CHIR-124 or vehicle control for a specified period.

  • Harvest the cells by trypsinization and wash with PBS.

  • Fix the cells in cold 70% ethanol (B145695) while vortexing gently and store at -20°C for at least 2 hours.[13]

  • Wash the cells with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing a DNA dye (e.g., Propidium Iodide at 50 µg/mL) and RNase A (100 µg/mL) to prevent staining of double-stranded RNA.[13]

  • Incubate in the dark at room temperature for 30 minutes or at 4°C overnight.[13]

  • Analyze the DNA content of the cells using a flow cytometer.

  • Quantify the percentage of cells in G1, S, and G2/M phases of the cell cycle using appropriate software.

Visualizations

CHIR-124 Signaling Pathway

Caption: CHIR-124 inhibits Chk1, preventing cell cycle arrest and promoting apoptosis.

Experimental Workflow for Assessing CHIR-124 Synergy

Caption: Workflow for evaluating the synergistic effects of CHIR-124 with DNA damaging agents.

Troubleshooting Logic for Inconsistent Results

Caption: A decision tree for troubleshooting inconsistent experimental results with CHIR-124.

References

• 1. selleckchem.com [selleckchem.com]
• 2. CHIR-124 | Chk | PDGFR | Src | Apoptosis | GSK-3 | FLT | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Radiosensitization by Chir-124, a selective CHK1 inhibitor: effects of p53 and cell cycle checkpoints - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cellgs.com [cellgs.com]
• 10. biotecnika.org [biotecnika.org]
• 11. bioivt.com [bioivt.com]
• 12. creative-biogene.com [creative-biogene.com]
• 13. genzentrum.uni-muenchen.de [genzentrum.uni-muenchen.de]

Technical Support Center: Optimizing CHIR-124 Concentration

Welcome to the technical support center for CHIR-124. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist in optimizing the use of CHIR-124 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is CHIR-124 and what is its primary mechanism of action?

A1: CHIR-124 is a potent and selective small molecule inhibitor of Checkpoint Kinase 1 (Chk1), a critical regulator of cell cycle checkpoints, particularly in response to DNA damage.[1][2][3] Its primary mechanism involves inhibiting Chk1 kinase activity, which leads to the abrogation of the S and G2-M phase checkpoints.[1][2] This prevents cells with DNA damage from arresting the cell cycle to perform repairs, ultimately leading to mitotic catastrophe and apoptosis, especially in cancer cells with a defective p53 pathway.

Q2: What is a typical starting concentration range for CHIR-124 in cell-based assays?

A2: A typical starting concentration for CHIR-124 can range from low nanomolar (nM) to low micromolar (µM). For initial dose-response experiments, a logarithmic dilution series from approximately 1 nM to 10 µM is recommended. The effective concentration is highly dependent on the cell line and experimental context. For example, in combination with DNA damaging agents like SN-38, synergistic effects have been observed with CHIR-124 concentrations as low as 0.9 nM. In some studies, concentrations around 100-250 nM have been used to effectively abrogate cell cycle checkpoints.

Q3: How does the p53 status of a cell line affect its sensitivity to CHIR-124?

A3: The p53 status is a critical determinant of sensitivity to CHIR-124. Cells with mutant or null p53 (p53-/-) are often more sensitive to Chk1 inhibition. This is because p53-deficient cells rely heavily on the S and G2-M checkpoints, which are regulated by Chk1, to repair DNA damage. Inhibition of Chk1 in these cells removes this crucial checkpoint, making them more susceptible to apoptosis when treated with DNA-damaging agents.

Q4: How should I prepare and store CHIR-124?

A4: CHIR-124 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. For example, a 10 mg/mL stock in DMSO can be prepared. It is crucial to use fresh, high-quality DMSO, as moisture-absorbing DMSO can reduce solubility. Stock solutions should be stored at -20°C or -80°C for long-term stability (up to 1-2 years). Avoid repeated freeze-thaw cycles. For experiments, dilute the stock solution in fresh cell culture medium to the desired final concentration.

Q5: What are the known off-target effects of CHIR-124?

A5: CHIR-124 is highly selective for Chk1 over Chk2 (approximately 2,000-fold selectivity). However, it can potently inhibit other kinases at higher concentrations. Notably, it targets PDGFR and Flt3 with IC50 values of 6.6 nM and 5.8 nM, respectively. It is significantly less active against other cell cycle kinases like CDK2/4 and Cdc2. Researchers should be mindful of these potential off-target effects, especially when using concentrations in the higher nanomolar range.

Q6: What is the recommended incubation time for cells with CHIR-124?

A6: The optimal incubation time depends on the experimental goal. For checkpoint abrogation studies, a shorter incubation of 24 hours may be sufficient. For cytotoxicity or synergistic growth inhibition assays, a longer incubation period of 48 to 72 hours is common. When used in combination with other drugs, sequential treatment protocols (e.g., DNA damaging agent for 24 hours followed by CHIR-124 for 48 hours) have been shown to be effective.

Troubleshooting Guide

Problem: I am not observing the expected effect (e.g., checkpoint abrogation, potentiation of cytotoxicity).

• Possible Cause 1: Suboptimal Concentration.

  • Solution: The effective concentration of CHIR-124 is highly cell-line dependent. Perform a dose-response experiment across a wide range of concentrations (e.g., 1 nM to 10 µM) to determine the optimal concentration for your specific cell line.

• Possible Cause 2: Drug Inactivity.

  • Solution: Ensure your CHIR-124 stock solution is properly prepared and stored. Avoid multiple freeze-thaw cycles. Prepare fresh dilutions from the stock for each experiment. Confirm the compound's purity and integrity if issues persist.

• Possible Cause 3: Experimental Design.

  • Solution: When using CHIR-124 to potentiate another drug, the timing and sequence of administration are critical. Consider sequential treatment schedules. For example, pre-treating with a DNA-damaging agent for 24 hours before adding CHIR-124 can be more effective than simultaneous addition.

• Possible Cause 4: Cell Line Characteristics.

  • Solution: The effect of CHIR-124 is most pronounced in p53-deficient cells. Verify the p53 status of your cell line. In p53-wildtype cells, the G1 checkpoint may still be functional, leading to a less dramatic phenotype.

Problem: I am observing high levels of cytotoxicity even at low concentrations.

• Possible Cause 1: Solvent Toxicity.

  • Solution: High concentrations of DMSO can be toxic to cells. Ensure the final concentration of DMSO in your culture medium is low and consistent across all treatments, including a vehicle-only control (typically <0.1%).

• Possible Cause 2: High Cell Line Sensitivity.

  • Solution: Your cell line may be exceptionally sensitive to Chk1 inhibition. Lower the concentration range in your experiments. Perform a detailed cytotoxicity assay (e.g., MTT or CellTiter-Glo) to determine the IC50 value accurately.

• Possible Cause 3: Off-Target Effects.

  • Solution: Although selective, at higher concentrations, off-target effects can contribute to cytotoxicity. Use the lowest concentration that achieves the desired biological effect to minimize potential off-targets.

Problem: My results are inconsistent between experiments.

• Possible Cause 1: Inconsistent Cell Culture Conditions.

  • Solution: Maintain consistency in cell seeding density, passage number, and growth phase. Cells that are overly confluent or have been passaged too many times can respond differently to treatment.

• Possible Cause 2: Variability in Drug Preparation.

  • Solution: Always prepare fresh dilutions of CHIR-124 from a validated stock solution for each experiment. Ensure the compound is fully dissolved and mixed before adding to the cells.

• Possible Cause 3: Mycoplasma Contamination.

  • Solution: Regularly test your cell cultures for mycoplasma contamination, as it can significantly alter cellular responses to drugs.

Data Presentation

Table 1: In Vitro Efficacy of CHIR-124

Assay Type	Target	Cell Line	IC50 / EC50	Notes	Reference
Cell-free Kinase Assay	Chk1	-	0.3 nM	Potent direct inhibition of the kinase.
Cytotoxicity Assay	-	MDA-MB-435	80 nM	Single agent cytotoxicity.
Synergism Assay	-	Various p53-mutant	≥0.9 nM	In combination with SN-38.
Checkpoint Abrogation	-	MDA-MB-435	~100 nM	Abrogates SN-38 induced S and G2-M checkpoints.

Table 2: Kinase Selectivity Profile of CHIR-124

Kinase Target	IC50 (nM)	Selectivity vs. Chk1	Reference
Chk1	0.3	-
Flt3	5.8	~19-fold
PDGFR	6.6	~22-fold
GSK-3	23.3	~78-fold
CDK2/cyclin A	190	~633-fold
Cdc2/cyclin B	510	~1700-fold
Chk2	700	~2333-fold
CDK4/cyclin D	2100	~7000-fold

Experimental Protocols

Protocol 1: Determining the Optimal CHIR-124 Concentration via Dose-Response Assay

This protocol outlines a method to determine the half-maximal inhibitory concentration (IC50) of CHIR-124 using a cell viability assay like MTT or CellTiter-Glo.

• Cell Seeding:

  • Seed your cells in a 96-well plate at a pre-determined optimal density (e.g., 2,000-10,000 cells/well).

  • Allow cells to adhere and grow overnight in a 37°C, 5% CO2 incubator.

• Compound Preparation:

  • Prepare a 10 mM stock solution of CHIR-124 in DMSO.

  • Perform a serial dilution of the stock solution in complete culture medium to create a range of 2X working concentrations. A typical 10-point dilution series might range from 20 µM down to the low nM range.

  • Prepare a vehicle control (medium with the highest equivalent concentration of DMSO) and a no-treatment control.

• Cell Treatment:

  • Remove the old medium from the 96-well plate.

  • Add 100 µL of the 2X CHIR-124 dilutions or control solutions to the appropriate wells (in triplicate). This will result in a 1X final concentration.

• Incubation:

  • Incubate the plate for 48-72 hours at 37°C in a humidified CO2 incubator.

• Viability Assessment (Example using CellTiter-Glo®):

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add CellTiter-Glo® reagent to each well according to the manufacturer's protocol (typically a volume equal to the culture medium volume).

  • Mix contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the data by setting the vehicle control as 100% viability and a "no cells" control as 0% viability.

  • Plot the percent cell viability against the logarithm of the CHIR-124 concentration.

  • Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in a suitable software package (e.g., GraphPad Prism) to calculate the IC50 value.

Visualizations

Caption: CHIR-124 inhibits Chk1, preventing checkpoint arrest and promoting apoptosis.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

potential off-target effects of IKs124 (CHIR-124)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of IKs124 (CHIR-124).

Frequently Asked Questions (FAQs)

Q1: What is the primary target of IKs124 (CHIR-124)?

IKs124, also known as CHIR-124, is a potent and selective inhibitor of Checkpoint Kinase 1 (Chk1).[1][2][3][4] Chk1 is a crucial serine/threonine kinase involved in the DNA damage response, primarily regulating cell cycle checkpoints at the S and G2-M phases to allow for DNA repair.[1]

Q2: What are the known off-target effects of CHIR-124?

While CHIR-124 is highly selective for Chk1, it has been shown to inhibit other kinases at higher concentrations. The most notable off-targets include FMS-like tyrosine kinase 3 (FLT3) and Platelet-Derived Growth Factor Receptor (PDGFR). It also exhibits significantly less potent activity against other kinases such as Chk2 and various cyclin-dependent kinases (CDKs).

Q3: How significant is the inhibition of off-target kinases compared to Chk1?

The inhibitory potency of CHIR-124 against its off-targets is considerably lower than against Chk1. For instance, CHIR-124 is approximately 2000-fold more selective for Chk1 than for Chk2. The IC50 values for FLT3 and PDGFR are about 20-fold higher than for Chk1.

Troubleshooting Guide

Issue: Unexpected cellular phenotype observed after CHIR-124 treatment, not consistent with Chk1 inhibition alone.

Possible Cause: This could be due to the off-target activity of CHIR-124, especially if used at high concentrations. Inhibition of kinases like FLT3 and PDGFR can affect signaling pathways involved in cell proliferation, survival, and differentiation.

Troubleshooting Steps:

• Concentration Optimization: Review the concentration of CHIR-124 used in your experiment. If possible, perform a dose-response experiment to determine the minimal concentration required to achieve the desired on-target effect (Chk1 inhibition). This can help minimize off-target effects.

• Use a More Selective Inhibitor (if available): If the off-target effects are confounding your results, consider if a more recently developed, more selective Chk1 inhibitor could be used as a control or alternative.

• Phenotypic Rescue/Validation: To confirm that the unexpected phenotype is due to an off-target effect, you could try to rescue the phenotype by activating the suspected off-target pathway. For example, if you suspect PDGFR inhibition is the cause, you could try stimulating the cells with a PDGF ligand.

• Target Knockdown/Knockout Controls: Use RNAi or CRISPR-Cas9 to specifically deplete Chk1. If the phenotype of Chk1 depletion is different from that of CHIR-124 treatment, it strongly suggests an off-target effect of the compound.

Issue: Discrepancy between in vitro kinase assay results and cellular assay results.

Possible Cause: The potency of an inhibitor in a cell-free kinase assay (like IC50) may not directly translate to its effectiveness in a cellular context. Factors such as cell permeability, efflux pumps, and intracellular ATP concentrations can influence the compound's activity. CHIR-124 has been shown to inhibit P-glycoprotein (Pgp) activity in some multidrug-resistant cell lines, which could affect its intracellular concentration and that of other compounds.

Troubleshooting Steps:

• Cellular Target Engagement Assay: Whenever possible, use an assay that measures the direct inhibition of Chk1 in your cells, such as a Western blot for the phosphorylation of a downstream Chk1 substrate (e.g., Cdc25A). This will confirm that CHIR-124 is reaching and inhibiting its target in your experimental system.

• Evaluate Cell Line Characteristics: Be aware of the expression levels of efflux pumps like Pgp in your cell line, as this could impact the intracellular concentration of CHIR-124.

• Consider the Cellular Context: The cellular response to Chk1 inhibition can be highly dependent on the genetic background of the cells, particularly the status of p53. Ensure that the cellular context is appropriate for the expected outcome of Chk1 inhibition.

Data Presentation

Table 1: Kinase Selectivity Profile of CHIR-124

Kinase Target	IC50 (µM)	Selectivity vs. Chk1
Primary Target
Chk1	0.0003	1x
Off-Targets
FLT3	0.0058	~19x
PDGFR	0.0066	~22x
Chk2	0.6974	~2325x
Cdk2/cyclin A	0.1911	~637x
CDC2/cyclin B	0.5057	~1686x
Cdk4/cyclin D	2.05	~6833x
bFGFR	2.01	~6700x
cMET	>3	>10000x

Experimental Protocols

Kinase Selectivity Assay (In Vitro)

This protocol is a generalized representation based on the methodologies described in the cited literature.

• Reaction Mixture Preparation: Prepare a kinase reaction buffer containing 30 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 2 mM DTT, 4 mM EDTA, 25 mM β-glycerophosphate, 5 mM MnCl2, and 0.01% bovine serum albumin.

• Compound Dilution: Create a serial dilution of CHIR-124 in DMSO.

• Kinase Reaction:

  • Add the diluted CHIR-124 to the kinase reaction buffer.

  • Add the recombinant kinase of interest (e.g., Chk1, FLT3, PDGFR).

  • Add the peptide substrate specific for the kinase.

  • Initiate the kinase reaction by adding a mixture of unlabeled ATP and radiolabeled [γ-33P]ATP.

• Incubation: Incubate the reaction at room temperature for a specified period (e.g., 1-4 hours).

• Reaction Termination and Detection:

  • Stop the reaction by adding a stop buffer containing EDTA.

  • Transfer the reaction mixture to a streptavidin-coated microtiter plate to capture the biotinylated phosphorylated peptide.

  • Wash the plate to remove unincorporated [γ-33P]ATP.

  • Measure the amount of incorporated radiolabel using a suitable detector (e.g., scintillation counter or by using a europium-labeled anti-phospho antibody for time-resolved fluorescence).

• Data Analysis: Calculate the IC50 values by performing a nonlinear regression analysis of the dose-response curves.

Visualizations

Caption: On- and off-target signaling of IKs124 (CHIR-124).

Caption: Experimental workflow for in vitro kinase selectivity assay.

References

• 1. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Radiosensitization by Chir-124, a selective CHK1 inhibitor: effects of p53 and cell cycle checkpoints - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]

CHIR-124 cytotoxicity in normal vs cancer cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the cytotoxicity of CHIR-124 in normal versus cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is CHIR-124 and what is its primary mechanism of action?

CHIR-124 is a potent and selective small molecule inhibitor of Checkpoint kinase 1 (Chk1), a critical regulator of cell cycle checkpoints, particularly in response to DNA damage.[1][2][3][4] Its primary mechanism involves the abrogation of the S and G2-M phase checkpoints, which are crucial for allowing cells to repair damaged DNA before proceeding with cell division.[1][2][3][4] By inhibiting Chk1, CHIR-124 prevents this repair process, leading to mitotic catastrophe and apoptosis, especially in cancer cells that are often deficient in other checkpoint pathways like the G1 checkpoint.[3]

Q2: How does the cytotoxicity of CHIR-124 differ between cancer cells and normal cells?

The available research primarily focuses on the synergistic effect of CHIR-124 with DNA-damaging agents, such as topoisomerase I poisons (e.g., camptothecin, SN-38) and radiation, particularly in cancer cells with p53 mutations.[1][2][3][4] In this context, CHIR-124 demonstrates a selective potentiation of cytotoxicity in cancer cells. This selectivity is attributed to the fact that many cancer cells have a defective G1 checkpoint (often due to p53 mutations) and are therefore more reliant on the S and G2-M checkpoints for DNA repair, which are targeted by CHIR-124.[3] Normal cells, with intact G1 checkpoints, are less dependent on the Chk1-mediated G2-M checkpoint and thus are less sensitive to the effects of CHIR-124 when combined with DNA damage.

Direct comparative data on the cytotoxicity of CHIR-124 as a monotherapy in a wide range of normal versus cancer cell lines is limited in the public domain. However, the high selectivity of CHIR-124 for Chk1 over other kinases suggests a more targeted effect.[5]

Q3: What is the role of p53 status in determining cellular sensitivity to CHIR-124?

The loss of p53 function is a key factor in enhancing the cytotoxic effects of CHIR-124, especially when used in combination with DNA-damaging agents.[1][2][3][4] p53-deficient cancer cells lack a functional G1 checkpoint and are therefore heavily reliant on the Chk1-dependent S and G2-M checkpoints to repair DNA damage. By inhibiting Chk1, CHIR-124 effectively removes this last line of defense, leading to premature entry into mitosis with damaged DNA, resulting in apoptosis.[3] Studies have shown that the abrogation of the G2-M checkpoint and the induction of apoptosis by CHIR-124 are enhanced in cells with non-functional p53.[1][2][3][4]

Q4: What are the known IC50 values for CHIR-124?

The half-maximal inhibitory concentration (IC50) of CHIR-124 is most potently observed in in vitro kinase assays against Chk1. As a monotherapy in cellular assays, the available data is more limited.

Data Presentation

Table 1: In Vitro Kinase Inhibitory Activity of CHIR-124

Target Kinase	IC50 (nM)	Selectivity vs. Chk1
Chk1	0.3	-
Chk2	700	~2333-fold
FLT3	5.8	~19-fold
PDGFR	6.6	~22-fold
GSK-3	23.3	~78-fold
PKA	103.1	~344-fold
PKCγ	110	~367-fold
LCK	158.3	~528-fold
Cdk2/cyclin A	191.1	~637-fold
Cdc2/cyclin B	505.7	~1686-fold
VEGFR1/FLT1	463.6	~1545-fold
VEGFR2/Flk1	577.9	~1926-fold
PKCα	580	~1933-fold
PKCβII	580	~1933-fold
FGFR3	1290	~4300-fold
Cdk4/cyclin D	2050	~6833-fold
bFGFR	2010	~6700-fold
ERK2	4310	~14367-fold
PKAβ I	2250	~7500-fold
c-Abl	2250	~7500-fold

Data compiled from multiple sources.[5][6] The selectivity is calculated relative to the IC50 for Chk1.

Table 2: Monotherapy Cytotoxicity of CHIR-124 in a Cancer Cell Line

Cell Line	Cancer Type	p53 Status	Assay Type	IC50 / EC50 (µM)
MDA-MB-435	Breast Carcinoma	Mutant	Cytotoxicity	0.08

Experimental Protocols

MTT Assay for Cell Viability and Cytotoxicity

This protocol is a colorimetric assay for assessing cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cells of interest (normal and cancer cell lines)

• 96-well tissue culture plates

• Complete culture medium

• CHIR-124 stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of CHIR-124 in complete culture medium.

  • Carefully remove the medium from the wells and add 100 µL of the CHIR-124 dilutions to the respective wells.

  • Include vehicle control wells (medium with the same concentration of DMSO as the highest CHIR-124 concentration) and untreated control wells (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible under a microscope.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells of interest

• 6-well tissue culture plates

• Complete culture medium

• CHIR-124 stock solution

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI)

• 1X Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4)

• PBS

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat cells with the desired concentrations of CHIR-124 and appropriate controls for the desired time.

• Cell Harvesting:

  • Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing:

  • Discard the supernatant and wash the cell pellet twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a new tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within one hour.

  • Use appropriate compensation controls for FITC and PI.

Cell Cycle Analysis using Propidium Iodide (PI) Staining

This method uses PI to stain cellular DNA content, allowing for the analysis of cell cycle distribution by flow cytometry.

Materials:

• Cells of interest

• 6-well tissue culture plates

• Complete culture medium

• CHIR-124 stock solution

• PBS

• Cold 70% ethanol (B145695)

• PI staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and treat with CHIR-124 as described for the apoptosis assay.

• Cell Harvesting and Fixation:

  • Harvest cells (including supernatant) and wash once with cold PBS.

  • Resuspend the cell pellet in 1 mL of cold PBS.

  • While gently vortexing, add 4 mL of cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes.

  • Discard the ethanol and wash the pellet with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Use a linear scale for the PI channel (FL2 or equivalent) to visualize the G0/G1, S, and G2/M phases.

Troubleshooting Guides

Table 3: Troubleshooting for MTT Assay

Issue	Possible Cause	Solution
High background in wells without cells	Contamination of media or reagents.	Use fresh, sterile media and reagents.
Phenol (B47542) red in the medium.	Use phenol red-free medium during the MTT incubation step.
Low absorbance readings	Low cell number.	Optimize cell seeding density.
Insufficient incubation with MTT.	Increase MTT incubation time (up to 4 hours).
Inconsistent results between replicates	Uneven cell seeding.	Ensure a single-cell suspension before seeding and use proper pipetting techniques.
Edge effects in the 96-well plate.	Avoid using the outer wells of the plate, or fill them with sterile PBS or media.
Formazan crystals not dissolving	Inadequate mixing.	Gently shake the plate on an orbital shaker for a longer duration.
Incorrect solubilization solution.	Ensure the solubilization solution is appropriate for your cell type and protocol.

Table 4: Troubleshooting for Annexin V/PI Apoptosis Assay

Issue	Possible Cause	Solution
High percentage of Annexin V positive cells in negative control	Cells were harvested too harshly.	Use a gentle trypsinization method and handle cells carefully.
Overly confluent cells.	Use cells in the logarithmic growth phase.
High background fluorescence	Inadequate washing.	Ensure cells are washed thoroughly with cold PBS.
Compensation not set correctly.	Use single-stain controls to set proper compensation.
Weak Annexin V signal	Insufficient calcium in the binding buffer.	Ensure the binding buffer contains at least 2.5 mM CaCl2.
Reagent degradation.	Use fresh or properly stored reagents.

Mandatory Visualizations

References

• 1. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Navigating CHIR-124: A Technical Guide to Overcoming Insolubility and Ensuring Experimental Success

For Immediate Release

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues encountered with the potent and selective Chk1 inhibitor, CHIR-124. This guide offers detailed troubleshooting protocols, frequently asked questions (FAQs), and key experimental methodologies to ensure the successful integration of CHIR-124 into your research.

Frequently Asked Questions (FAQs)

Q1: My CHIR-124 powder will not dissolve in DMSO. What should I do?

A1: This is a common issue that can often be resolved with the following steps. First, ensure you are using fresh, anhydrous (moisture-free) DMSO, as hygroscopic DMSO can significantly reduce the solubility of CHIR-124.[1][2] If solubility is still a challenge, gentle warming of the solution in a 37°C water bath for 5-10 minutes and/or sonication for 10-15 minutes can facilitate dissolution.[3] It is crucial to visually inspect the solution to confirm it is clear and free of precipitates before use.[3]

Q2: I observed a precipitate in my CHIR-124 stock solution after storage. Is it still usable?

A2: The presence of a precipitate indicates that the compound has fallen out of solution. This can occur due to improper storage or exceeding the solubility limit. It is not recommended to use a solution with precipitates in your experiments, as this will lead to inaccurate concentration calculations and unreliable results.[3] Attempt to redissolve the compound by following the steps outlined in A1. If the precipitate does not dissolve, it is best to prepare a fresh stock solution. To avoid this, store stock solutions in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[1]

Q3: Can I dissolve CHIR-124 directly in aqueous buffers like PBS or cell culture media?

A3: No, CHIR-124 is reported to be insoluble in water and ethanol.[1][4] Direct dissolution in aqueous buffers will likely result in precipitation. The recommended procedure is to first prepare a high-concentration stock solution in DMSO and then dilute this stock into your aqueous experimental medium.

Q4: When I dilute my CHIR-124 DMSO stock into my cell culture medium, a precipitate forms. How can I prevent this?

A4: This is likely due to the kinetic solubility of CHIR-124 being exceeded in the aqueous medium. To mitigate this, ensure the final concentration of DMSO in your cell culture medium is low, typically not exceeding 0.5%, to avoid solvent toxicity.[3][5] A good practice is to perform a serial dilution of the DMSO stock in DMSO first to get closer to the final desired concentration before adding it to the aqueous medium. When adding the diluted DMSO stock to the medium, do so dropwise while gently vortexing to ensure rapid and thorough mixing.[5] Pre-warming the culture medium to 37°C before adding the inhibitor can also help prevent precipitation.[6]

Troubleshooting Guide: CHIR-124 Insolubility

This guide provides a systematic approach to resolving solubility challenges with CHIR-124.

Data Presentation: CHIR-124 Solubility

Solvent	Solubility	Concentration (mM)	Notes
DMSO	2 mg/mL - 14 mg/mL[6]	~4.76 mM - 33.34 mM	Use of fresh, anhydrous DMSO is critical.[1][2] Sonication and gentle warming may be required.[6]
Water	Insoluble[1][4]	-
Ethanol	Insoluble[1][4]	-
0.1N HCl (aq)	Soluble[7]	-	Formulation for specific applications; may not be suitable for all experimental setups.

Troubleshooting Workflow

A step-by-step workflow for troubleshooting CHIR-124 insolubility issues.

Experimental Protocols

Protocol 1: Preparation of a 10 mM CHIR-124 Stock Solution in DMSO

• Preparation: Allow the vial of CHIR-124 powder to equilibrate to room temperature before opening to prevent moisture condensation.

• Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve a 10 mM concentration. For example, for 1 mg of CHIR-124 (MW: 419.91 g/mol ), add 238.15 µL of DMSO.

• Dissolution: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, sonicate the vial in a water bath for 10-15 minutes.[6] If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes.[3]

• Visual Inspection: Visually confirm that the solution is clear and free of any particulate matter.[3]

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.[1]

Protocol 2: Dilution of CHIR-124 for Cell-Based Assays

• Pre-warming: Pre-warm the cell culture medium to 37°C.[6]

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the 10 mM DMSO stock solution in DMSO. For example, to achieve a final concentration of 10 µM in the cell culture medium, you could first dilute the 10 mM stock 1:10 in DMSO to get a 1 mM solution.

• Final Dilution: Add the CHIR-124 DMSO solution (either the stock or the intermediate dilution) to the pre-warmed cell culture medium dropwise while gently vortexing to ensure rapid mixing.[5] The final DMSO concentration should not exceed 0.5%.[3] For example, add 10 µL of a 1 mM CHIR-124 solution to 990 µL of cell culture medium for a final concentration of 10 µM with 1% DMSO (adjust volumes as needed to keep DMSO concentration below 0.5%).

• Immediate Use: Use the freshly prepared working solution immediately in your cell-based assay.

Signaling Pathway

CHIR-124 Mechanism of Action: Chk1 Inhibition and Cell Cycle Abrogation

CHIR-124 is a potent and selective inhibitor of Checkpoint Kinase 1 (Chk1), a critical regulator of cell cycle checkpoints in response to DNA damage.[8][9] By inhibiting Chk1, CHIR-124 prevents the phosphorylation and subsequent degradation of Cdc25A, a phosphatase that activates cyclin-dependent kinases (CDKs).[9][10] This leads to the abrogation of the S and G2-M checkpoints, causing cells with DNA damage to prematurely enter mitosis, ultimately resulting in apoptosis.[1][9] This mechanism underlies the synergistic effect of CHIR-124 with DNA-damaging agents like topoisomerase I poisons.[8][9]

The inhibitory effect of CHIR-124 on the Chk1 signaling pathway.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. selleck.co.jp [selleck.co.jp]
• 5. benchchem.com [benchchem.com]
• 6. CHIR-124 | Chk | PDGFR | Src | Apoptosis | GSK-3 | FLT | TargetMol [targetmol.com]
• 7. axonmedchem.com [axonmedchem.com]
• 8. researchgate.net [researchgate.net]
• 9. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]

CHIR-124 Efficacy and p53 Status: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of p53 tumor suppressor protein status on the efficacy of CHIR-124, a potent Chk1 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which p53 status influences the efficacy of CHIR-124?

A1: CHIR-124 is a selective inhibitor of Checkpoint kinase 1 (Chk1), a critical regulator of the S and G2-M cell cycle checkpoints, which are activated in response to DNA damage. In cancer cells with functional p53, DNA damage can trigger a G1 checkpoint arrest, allowing time for DNA repair. However, in p53-deficient (mutant or null) cancer cells, this G1 checkpoint is often abrogated. Consequently, these cells become more reliant on the Chk1-dependent S and G2-M checkpoints for survival after DNA damage. By inhibiting Chk1, CHIR-124 abrogates these remaining checkpoints, leading to premature entry into mitosis with damaged DNA. This results in mitotic catastrophe and selective cell death in p53-deficient cells.[1][2]

Q2: Is CHIR-124 more effective in p53-mutant or p53-null cancer cells?

A2: Studies have shown that the abrogation of the G2-M checkpoint and the induction of apoptosis by CHIR-124 are enhanced by the loss of p53.[3][4] CHIR-124 demonstrates synergistic effects with topoisomerase poisons, such as camptothecin (B557342) or SN-38, in causing growth inhibition in several p53-mutant solid tumor cell lines.[3][4][5] Similarly, in combination with ionizing radiation, CHIR-124 shows a pronounced effect in p53-negative cells, leading to a dramatic increase in mitotic cells and the accumulation of polyploid cells.[1][6] Therefore, CHIR-124 is generally more effective in cancer cells with either mutant or null p53 status.

Q3: I am not observing the expected increase in apoptosis in my p53-deficient cell line after treatment with CHIR-124 and a DNA-damaging agent. What could be the issue?

A3: Several factors could contribute to this observation:

• Suboptimal Dosing or Timing: The concentration of CHIR-124 and the DNA-damaging agent, as well as the timing of their administration, are critical. Ensure that the concentrations used are sufficient to induce DNA damage and inhibit Chk1, respectively. The sequence of administration can also be important; for instance, treating with the DNA-damaging agent first to induce checkpoint activation, followed by CHIR-124 to abrogate it, is a common strategy.

• Cell Line-Specific Resistance: Although p53 deficiency is a key sensitizing factor, other mechanisms of resistance may exist in your specific cell line. This could include alterations in other cell cycle checkpoint proteins or drug efflux pump activity.

• Health and Confluency of Cells: Ensure that your cells are healthy and in the logarithmic growth phase during the experiment. Overly confluent or stressed cells may not respond as expected.

• Apoptosis Assay Sensitivity: Verify that your apoptosis detection method is sensitive enough and that you are analyzing the cells at an appropriate time point post-treatment to capture the peak of apoptosis.

Q4: Can CHIR-124 be effective as a single agent?

A4: While CHIR-124 is a potent Chk1 inhibitor, its efficacy is most pronounced when used in combination with a DNA-damaging agent.[3][7] The therapeutic strategy is based on the concept of synthetic lethality, where the combination of a p53 defect (common in cancer) and the inhibition of Chk1 (by CHIR-124) in the presence of DNA damage is lethal to cancer cells. As a single agent, CHIR-124 may have some cytostatic effects, but its cytotoxic potential is significantly amplified when combined with genotoxic insults.[1]

Quantitative Data Summary

The following tables summarize key quantitative data from studies investigating the efficacy of CHIR-124 in relation to p53 status.

Table 1: In Vitro IC50 Values for CHIR-124

Parameter	Value	Source
Chk1 IC50	0.3 nM (cell-free)	[5]
Chk2 IC50	>2,000-fold higher	[5]
CDK2/4, Cdc2	500- to 5,000-fold higher	[5]

Table 2: Effect of CHIR-124 and Ionizing Radiation (IR) on Clonogenic Survival

Cell Line	Treatment	Surviving Fraction at 2 Gy (SF2)	Dose Enhancement Ratio (DER)	Source
HCT116 (p53+/+)	Control	33.8%	-	[1]
HCT116 (p53+/+)	CHIR-124	25.6%	1.32	[1]
HCT116 (p53-/-)	Control	37.4%	-	[1]
HCT116 (p53-/-)	CHIR-124	27.7%	1.35	[1]

Table 3: Induction of Mitosis and Apoptosis in HCT116 Cells Treated with SN-38 and CHIR-124

Cell Line	Treatment	% Mitosis (at 8h post-CHIR-124)	% Apoptosis	% Micronucleation	Source
HCT116 (p53+/+)	SN-38 followed by CHIR-124	15%	14%	3%	[7]
HCT116 (p53-/-)	SN-38 followed by CHIR-124	51%	23%	20%	[7]

Experimental Protocols

1. Clonogenic Survival Assay

This assay assesses the ability of a single cell to grow into a colony.

• Cell Plating: Plate cells at a low density (e.g., 200-1000 cells/well in a 6-well plate) to allow for colony formation.

• Treatment: After allowing the cells to attach overnight, treat with the DNA-damaging agent (e.g., ionizing radiation) with or without CHIR-124 at the desired concentrations. A common protocol is to add CHIR-124 (e.g., 250 nM) one hour before irradiation.[1]

• Incubation: Incubate the plates for 10-14 days to allow for colony formation.

• Staining and Counting: Fix the colonies with a mixture of methanol (B129727) and acetic acid, then stain with crystal violet. Count the number of colonies containing at least 50 cells.

• Analysis: Calculate the surviving fraction for each treatment condition relative to the untreated control.

2. Cell Cycle Analysis by Flow Cytometry

This method is used to determine the distribution of cells in different phases of the cell cycle.

• Cell Culture and Treatment: Seed cells in a culture dish and treat with the experimental agents (e.g., CHIR-124 and/or a DNA-damaging agent) for the desired duration.

• Harvesting and Fixation: Harvest the cells by trypsinization, wash with PBS, and fix in cold 70% ethanol (B145695) while vortexing gently. Store the fixed cells at -20°C.

• Staining: Rehydrate the cells by washing with PBS. Resuspend the cell pellet in a staining solution containing a DNA-intercalating dye (e.g., propidium (B1200493) iodide) and RNase A to remove RNA.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The DNA content will be proportional to the fluorescence intensity, allowing for the quantification of cells in G1, S, and G2/M phases.

3. Apoptosis Assay (Cleaved Caspase-3 Staining)

This assay detects an key executioner caspase activated during apoptosis.

• Cell Treatment and Fixation: Grow cells on coverslips or in chamber slides and treat as required. Fix the cells with 4% paraformaldehyde.

• Permeabilization: Permeabilize the cells with a detergent-based buffer (e.g., 0.1% Triton X-100 in PBS).

• Blocking: Block non-specific antibody binding using a blocking solution (e.g., 5% BSA in PBS).

• Primary Antibody Incubation: Incubate the cells with a primary antibody specific for cleaved caspase-3.

• Secondary Antibody Incubation: Wash the cells and incubate with a fluorescently labeled secondary antibody.

• Counterstaining and Imaging: Counterstain the nuclei with DAPI and visualize the cells using a fluorescence microscope. The percentage of cells positive for cleaved caspase-3 can be quantified.

Visualizations

Caption: Impact of p53 status on cell cycle checkpoints and CHIR-124 efficacy.

Caption: General experimental workflow to assess CHIR-124 efficacy based on p53 status.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Synthetic lethality of Chk1 inhibition combined with p53 and/or p21 loss during a DNA damage response in normal and tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. selleckchem.com [selleckchem.com]
• 6. Radiosensitization by Chir-124, a selective CHK1 inhibitor: effects of p53 and cell cycle checkpoints - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]

Technical Support Center: Overcoming Resistance to CHIR-124 Treatment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving the Chk1 inhibitor, CHIR-124.

Troubleshooting Guides

This section addresses common issues encountered during CHIR-124 treatment experiments.

Problem	Potential Cause	Recommended Solution
Reduced or no inhibition of cell growth despite CHIR-124 treatment.	1. Acquired Resistance: - Loss or downregulation of Chk1 protein expression.[1][2] - Downregulation of USP1, a deubiquitinase that stabilizes Chk1.[1][3] - Upregulation of compensatory signaling pathways (e.g., PI3K/AKT, RHO/RAC/PAK).[1][4]	1. Verify Target Expression: - Perform Western blot to confirm Chk1 protein levels in resistant vs. sensitive cells.[2] - Analyze USP1 expression levels via Western blot or qPCR.[3] 2. Investigate Compensatory Pathways: - Perform phosphoproteomic analysis to identify upregulated pathways. - Test combination therapies with inhibitors of identified pathways (e.g., PI3K inhibitors).[5]
Inconsistent results between experiments.	1. Reagent Instability: - Improper storage and handling of CHIR-124 stock solutions. 2. Cellular Factors: - Variation in cell passage number or confluency. - Mycoplasma contamination.	1. Ensure Reagent Quality: - Aliquot and store CHIR-124 stock solutions at -80°C for long-term storage (up to 2 years) and -20°C for shorter-term (up to 1 year).[6] Prepare fresh working solutions for each experiment. 2. Standardize Cell Culture: - Use cells within a consistent passage number range. - Seed cells at a consistent density. - Regularly test for mycoplasma contamination.
High background or off-target effects observed.	1. Off-Target Kinase Inhibition: - CHIR-124 can inhibit other kinases at higher concentrations, such as PDGFR and Flt3.[6][7][8] 2. Non-Specific Cytotoxicity: - High concentrations of the drug or solvent (e.g., DMSO) may cause general toxicity.	1. Optimize Concentration: - Perform a dose-response curve to determine the optimal concentration with maximal Chk1 inhibition and minimal off-target effects. The IC50 for Chk1 is 0.3 nM in cell-free assays.[6][7] 2. Include Proper Controls: - Include a vehicle control (e.g., DMSO) at the same concentration used for the drug treatment. - Use a panel of cell lines with varying sensitivities to CHIR-124.
Difficulty in observing G2/M checkpoint abrogation.	1. Inappropriate Cell Line: - The cell line may have a deficient G1 checkpoint (e.g., p53 mutant), which is where CHIR-124 potentiation is most effective.[9][10][11] 2. Insufficient DNA Damage: - The DNA damaging agent used in combination with CHIR-124 may not be potent enough to induce a robust G2/M arrest.	1. Cell Line Selection: - Use cell lines with a known p53 mutation or a deficient G1 checkpoint for synergy studies.[9][10][11] 2. Optimize DNA Damage Induction: - Titrate the concentration of the DNA damaging agent (e.g., camptothecin, SN-38) to induce a clear G2/M arrest before co-treatment with CHIR-124.[9][12]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CHIR-124?

A1: CHIR-124 is a potent and selective inhibitor of Checkpoint Kinase 1 (Chk1), a crucial regulator of the S and G2/M phase cell cycle checkpoints in response to DNA damage.[9][10][12] By inhibiting Chk1, CHIR-124 abrogates these checkpoints, preventing cancer cells from repairing DNA damage and leading to mitotic catastrophe and apoptosis, particularly in p53-deficient tumors.[7][9][10][13]

Q2: What are the known off-target effects of CHIR-124?

A2: While highly selective for Chk1, CHIR-124 has been shown to inhibit other kinases, most notably PDGFR (Platelet-Derived Growth Factor Receptor) and Flt3 (FMS-like tyrosine kinase 3), with IC50 values of 6.6 nM and 5.8 nM, respectively.[6][7][8] It is significantly less active against other cell cycle kinases like CDK2/4 and Cdc2.[7]

Q3: How can I determine if my cells have developed resistance to CHIR-124?

A3: Resistance can be assessed by a significant increase in the IC50 value of CHIR-124 in your cell line compared to the parental, sensitive line. This can be measured using a cell viability assay (e.g., PrestoBlue).[2] Additionally, you can perform a clonogenic survival assay to compare the long-term proliferative capacity of cells treated with CHIR-124.[2]

Q4: What are the key signaling pathways involved in resistance to CHIR-124?

A4: Several mechanisms of resistance have been identified:

• Loss of Chk1 protein: Resistant cells may downregulate or completely lose the expression of Chk1, thus removing the drug's target.[1][2]

• Downregulation of USP1: The deubiquitinase USP1 stabilizes Chk1. Its downregulation leads to Chk1 degradation and subsequent resistance.[1][3]

• Activation of compensatory pathways: Upregulation of survival pathways such as PI3K/AKT and RHO/RAC/PAK can allow cells to bypass the effects of Chk1 inhibition.[1][4]

• NF-κB dysfunction: There is a link between dysfunction in the NF-κB pathway and the development of Chk1 inhibitor resistance.[1][4]

Q5: What are some recommended positive and negative controls for my CHIR-124 experiments?

A5:

• Positive Controls: A known CHIR-124 sensitive cell line (e.g., MDA-MB-435, SW-620, Colo205)[7] or a cell line where you have previously demonstrated CHIR-124 efficacy.

• Negative Controls: A vehicle control (the solvent used to dissolve CHIR-124, typically DMSO) at the same final concentration as the drug treatment. A cell line known to be resistant to CHIR-124, if available.

• For target engagement: Western blot analysis showing decreased phosphorylation of Chk1 downstream targets (e.g., Cdc25A).[9][10]

Experimental Protocols

Cell Viability Assay (e.g., using PrestoBlue)

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Treat cells with a serial dilution of CHIR-124 (and/or a combination agent) for a specified duration (e.g., 72 hours).[2] Include vehicle-only treated wells as a control.

• Reagent Addition: Add PrestoBlue reagent to each well according to the manufacturer's instructions and incubate for 1-2 hours.

• Data Acquisition: Measure fluorescence or absorbance using a plate reader.

• Data Analysis: Normalize the data to the vehicle-treated control wells and plot the results to determine the IC50 value.

Western Blot for Chk1 and USP1 Expression

• Cell Lysis: Lyse treated and untreated cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against Chk1, USP1, and a loading control (e.g., Actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensities and normalize to the loading control to compare protein expression levels.

Cell Cycle Analysis by Flow Cytometry

• Cell Treatment and Harvesting: Treat cells with CHIR-124 and/or a DNA damaging agent for the desired time. Harvest cells by trypsinization and wash with PBS.

• Cell Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing a DNA dye (e.g., propidium (B1200493) iodide) and RNase A.

• Flow Cytometry: Analyze the stained cells on a flow cytometer to determine the percentage of cells in G1, S, and G2/M phases of the cell cycle.

• Data Analysis: Analyze the flow cytometry data using appropriate software to quantify the cell cycle distribution.

Visualizations

References

• 1. portlandpress.com [portlandpress.com]
• 2. portlandpress.com [portlandpress.com]
• 3. Regulation of CHK1 inhibitor resistance by a c-Rel and USP1 dependent pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Keeping RelApse in Chk: molecular mechanisms of Chk1 inhibitor resistance in lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. New Insights into Checkpoint Kinase 1 (Chk1) in the DNA Damage Response (DDR) Signaling Network: Rationale for Employing Chk1 Inhibitors in Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. aacrjournals.org [aacrjournals.org]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]

IKs124 (CHIR-124) stability in different media

This technical support center provides essential guidance for researchers, scientists, and drug development professionals working with the Chk1 inhibitor, IKs124 (CHIR-124). Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

IKs124 (CHIR-124) Properties and Storage

Proper handling and storage of IKs124 are critical for maintaining its integrity and ensuring reproducible experimental results.

Table 1: Solubility and Storage Recommendations for IKs124 (CHIR-124)

Parameter	Recommendation	Source(s)
Form	Solid powder
Color	White to beige
Solubility
• DMSO: 2 mg/mL to 10 mg/mL	[1]
• Water: Insoluble	[2]
• Ethanol: Insoluble	[2]
Storage of Solid Compound
• Short-term (days to weeks): 2-8°C or -20°C
• Long-term (months to years): -20°C
Storage of Stock Solutions (in DMSO)
• Aliquot to avoid repeated freeze-thaw cycles.	[2]
• Short-term (1 month): -20°C	[2]
• Long-term (1 year to 2 years): -80°C	[2]

Frequently Asked Questions (FAQs)

This section addresses common issues that may arise when working with IKs124 in various experimental settings.

Q1: My IKs124 precipitates when I dilute my DMSO stock solution into an aqueous buffer (e.g., PBS) for my cell-based assay. What is happening and how can I prevent this?

A1: This is a common issue for many kinase inhibitors, which, like IKs124, are often highly soluble in organic solvents like DMSO but poorly soluble in aqueous solutions.[3] The sudden change in solvent polarity when diluting into an aqueous buffer causes the compound to "crash out" of solution.

Troubleshooting Steps:

• Lower the final DMSO concentration: While aiming for a low final DMSO concentration (typically <0.5%) is good practice to minimize solvent effects on cells, ensure it is sufficient to maintain solubility.

• Optimize the dilution process: Instead of a single large dilution, perform serial dilutions in your aqueous buffer. This gradual change in solvent composition can sometimes prevent precipitation.

• Modify the buffer pH: The solubility of many kinase inhibitors is pH-dependent.[3] For weakly basic compounds, lowering the pH of the buffer can increase solubility.[4] It is advisable to test the solubility of IKs124 in a range of pH values compatible with your experimental system.

• Use a surfactant or co-solvent: The addition of a small amount of a biocompatible surfactant (e.g., Tween-20) or a co-solvent can help to maintain the compound's solubility in the aqueous medium.[4]

• Sonication: Briefly sonicating the final diluted solution can help to redissolve small precipitates.[4]

Q2: How does pH affect the stability and solubility of IKs124?

A2: The chemical structure of IKs124 contains several nitrogen atoms within its heterocyclic rings, suggesting it may behave as a weak base. The solubility of such compounds is often highly dependent on pH.[3] In acidic conditions (lower pH), these nitrogen atoms can become protonated, leading to increased polarity and higher aqueous solubility. Conversely, at neutral or basic pH, the compound is likely to be less soluble. The stability of the compound can also be affected by pH, with hydrolysis being a potential degradation pathway under strongly acidic or basic conditions.[5]

Q3: What are the best practices for preparing and storing IKs124 solutions to ensure stability and experimental consistency?

A3:

• Use high-quality, anhydrous DMSO: Moisture in DMSO can reduce the solubility of IKs124.[2]

• Prepare fresh dilutions: For each experiment, prepare fresh dilutions from a frozen stock solution to avoid degradation that may occur in aqueous buffers over time.

• Aliquot stock solutions: To avoid repeated freeze-thaw cycles which can degrade the compound, prepare single-use aliquots of your high-concentration DMSO stock solution and store them at -80°C for long-term use.[2]

Q4: I am seeing unexpected or inconsistent results in my experiments. Could this be related to the stability of IKs124?

A4: Yes, inconsistent results can be a sign of compound degradation. If you suspect this, consider the following:

• Perform a quality check: If possible, verify the purity of your solid compound or stock solution using HPLC.

• Prepare fresh solutions: Always use freshly prepared dilutions for your experiments.

• Review your storage conditions: Ensure that your solid compound and stock solutions are stored at the recommended temperatures and protected from moisture and light.

Experimental Protocols

Due to the lack of publicly available, specific stability data for IKs124, the following are generalized protocols based on best practices for poorly water-soluble kinase inhibitors.

Protocol 1: Forced Degradation Study of IKs124

Forced degradation studies are essential for developing stability-indicating analytical methods.[5]

Objective: To generate potential degradation products of IKs124 under various stress conditions.

Materials:

• IKs124 (CHIR-124)

• Dimethyl sulfoxide (B87167) (DMSO), HPLC grade

• Hydrochloric acid (HCl), 1N

• Sodium hydroxide (B78521) (NaOH), 1N

• Hydrogen peroxide (H₂O₂), 3%

• HPLC grade water, acetonitrile, and methanol

• pH meter

• HPLC-UV system

Procedure:

• Stock Solution Preparation: Prepare a stock solution of IKs124 in DMSO (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with 1N HCl to achieve a final concentration of ~100 µg/mL. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix an aliquot of the stock solution with 1N NaOH to achieve a final concentration of ~100 µg/mL. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂ to achieve a final concentration of ~100 µg/mL. Keep at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid powder of IKs124 to 105°C for 48 hours. Dissolve a portion in DMSO for analysis.

  • Photolytic Degradation: Expose a solution of IKs124 in DMSO (~100 µg/mL) in a photostability chamber to UV and visible light.

• Sample Preparation for Analysis:

  • For acid and base hydrolysis samples, neutralize with an equivalent amount of base or acid, respectively, before dilution for HPLC analysis.

  • Dilute all stressed samples with the mobile phase to an appropriate concentration for HPLC analysis.

• HPLC Analysis: Analyze all samples using a suitable stability-indicating HPLC method (see Protocol 2). Compare the chromatograms of the stressed samples with that of an unstressed control sample to identify degradation peaks.

Protocol 2: Stability-Indicating HPLC-UV Method for IKs124

Objective: To develop an HPLC method capable of separating IKs124 from its potential degradation products.

Table 2: Recommended Starting Parameters for HPLC Method Development

Parameter	Recommended Condition
Column	C18, 150 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	Start with a shallow gradient (e.g., 5-95% B over 30 minutes)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
UV Detection	Diode Array Detector (DAD) to monitor at multiple wavelengths (e.g., 254 nm and the λmax of IKs124)

Method Development and Validation:

• Optimization: Adjust the gradient, flow rate, and mobile phase composition to achieve good separation between the parent IKs124 peak and any degradation peaks observed in the forced degradation samples.

• Validation: Validate the final method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.[6]

Visualizations

Workflow for Stability Testing

References

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

CHIR-124 Technical Support Center: Troubleshooting Unexpected Results

Welcome to the technical support center for CHIR-124, a potent and selective Chk1 inhibitor. This resource is designed for researchers, scientists, and drug development professionals to help interpret unexpected experimental outcomes and provide guidance for troubleshooting.

Frequently Asked Questions (FAQs)

Q1: We are observing significant cytotoxicity with CHIR-124 as a single agent in our cancer cell line, which was unexpected. What could be the reason?

A1: While often used to sensitize cells to DNA damaging agents, CHK1 inhibitors like CHIR-124 can exhibit single-agent cytotoxicity in certain contexts.[1] This is often observed in cell lines with high basal levels of replication stress. The inhibition of Chk1 in these cells can lead to the collapse of replication forks and induce lethal double-strand breaks.[2] Additionally, sensitivity to single-agent CHK1 inhibitors can be linked to erroneously high CDK2 activity during the S phase.[1]

Q2: We are not observing the expected synergistic effect when combining CHIR-124 with a DNA damaging agent. What could be the issue?

A2: Several factors could contribute to a lack of synergy:

• Drug Concentration: The synergistic effect is often concentration-dependent. It's crucial to perform a dose-response matrix to identify the optimal concentrations for both CHIR-124 and the DNA damaging agent.[3]

• Type of DNA Damaging Agent: CHK1 inhibitors do not sensitize cells to all types of DNA damaging agents equally. For instance, while potent sensitization is seen with agents like gemcitabine (B846) and topoisomerase poisons, the effect with agents like 5-fluorouracil (B62378) (5-FU) can be cell-line dependent or absent.[2]

• Cell Cycle Status: The efficacy of CHIR-124 is dependent on the cell cycle stage. If cells are not actively replicating or do not arrest in S or G2/M phase upon DNA damage, the effect of Chk1 inhibition will be diminished.

• p53 Status: The potentiation of apoptosis by CHIR-124 after DNA damage is often more pronounced in p53-deficient cells. In p53-proficient cells, a functional G1 checkpoint may reduce the reliance on the S and G2/M checkpoints regulated by Chk1.

Q3: We are observing toxicity in our normal (non-cancerous) cell line when treated with CHIR-124 in combination with a histone deacetylase inhibitor (HDACi). Is this expected?

A3: Yes, this is a documented effect. While normal cells are relatively resistant to HDACi-induced cell death, the inhibition of Chk1 can sensitize them to the DNA damage caused by HDACis. This combination can lead to extensive mitotic disruption and cell death in normal cells. This highlights the crucial role of Chk1 in protecting normal cells from genotoxic stress.

Q4: Our results show that CHIR-124 is not abrogating the G2/M checkpoint in our experimental setup. What could be wrong?

A4: Consider the following possibilities:

• Insufficient Drug Concentration or Activity: Ensure that CHIR-124 is used at a concentration sufficient to inhibit Chk1 in your specific cell line. You can verify this by assessing the phosphorylation of downstream Chk1 targets. Also, confirm the proper storage and handling of the compound, as moisture-absorbing DMSO can reduce its solubility.

• Experimental Timing: The abrogation of the G2/M checkpoint is a dynamic process. It's important to optimize the timing of CHIR-124 addition relative to the induction of DNA damage and the time of analysis.

• Alternative Checkpoint Activation: In some cases, other checkpoint pathways might be compensating for Chk1 inhibition.

Troubleshooting Guides

Problem 1: Inconsistent results in cell viability assays.

Possible Cause	Troubleshooting Step
Cell Seeding Density	Optimize cell seeding density to ensure cells are in the exponential growth phase during the experiment.
Drug Solubility	Use fresh, anhydrous DMSO to prepare CHIR-124 stock solutions. Insoluble drug can lead to inaccurate concentrations.
Assay Timing	The optimal time to assess cytotoxicity can vary. Perform a time-course experiment to determine the ideal endpoint.
Mycoplasma Contamination	Regularly test cell cultures for mycoplasma, as it can significantly alter cellular responses to drugs.

Problem 2: Unexpected off-target effects.

CHIR-124 is highly selective for Chk1 over Chk2, CDKs, and Cdc2. However, at higher concentrations, off-target activities can occur.

Observed Effect	Potential Off-Target	Troubleshooting/Validation Step
Altered cell migration/proliferation unrelated to checkpoint abrogation	PDGFR, Flt3	Perform specific kinase assays for these off-targets. Compare the phenotype with known inhibitors of PDGFR or Flt3.
Unexpected anti-parasitic activity (in relevant models)	Plasmodium falciparum Ark1, Hemozoin formation	This is a documented dual-inhibitory mechanism against P. falciparum.
Inhibition of protein synthesis	A common effect of some CHK1 inhibitors in sensitive cell lines.	Monitor protein synthesis rates using methods like puromycin (B1679871) incorporation assays.

Quantitative Data Summary

Table 1: In Vitro Kinase Inhibitory Activity of CHIR-124

Kinase	IC50 (nM)	Selectivity vs. Chk1
Chk1	0.3	-
Chk2	700	~2333-fold
Flt3	5.8	~19-fold
PDGFR	6.6	~22-fold
CDK2/cyclin A	190	~633-fold
cdc2/cyclin B	510	~1700-fold
CDK4/cyclin D	2100	~7000-fold
Data compiled from multiple sources.

Experimental Protocols

Protocol 1: Assessment of G2/M Checkpoint Abrogation

• Cell Seeding: Plate cells (e.g., MDA-MB-435) at a density that will result in 60-70% confluency at the time of analysis.

• DNA Damage Induction: Treat cells with a DNA damaging agent (e.g., SN-38) for a predetermined time to induce G2/M arrest.

• CHIR-124 Treatment: Add CHIR-124 at the desired concentration. An equimolar concentration to the DNA damaging agent can be a starting point.

• Incubation: Incubate for a period sufficient to allow cells to bypass the checkpoint (e.g., 12-24 hours).

• Cell Harvesting and Staining: Harvest cells, fix in 70% ethanol, and stain with an antibody against a mitotic marker (e.g., phospho-histone H3 or MPM-2) and a DNA dye (e.g., propidium (B1200493) iodide).

• Flow Cytometry Analysis: Analyze the percentage of mitotic cells (positive for the mitotic marker with 4N DNA content) by flow cytometry. An increase in the mitotic population in the co-treated group compared to the DNA damage alone group indicates checkpoint abrogation.

Protocol 2: Cytotoxicity and Synergy Analysis

• Cell Seeding: Seed cells in a 96-well plate at an optimized density.

• Drug Treatment: Treat cells with a serial dilution of CHIR-124, the DNA damaging agent, and the combination of both. Include vehicle-treated controls.

• Incubation: Incubate for a relevant period (e.g., 72 hours).

• Viability Assay: Perform a cell viability assay (e.g., MTS or CellTiter-Glo).

• Data Analysis: Calculate the IC50 for each agent alone. For synergy analysis, use software like CalcuSyn or CompuSyn to determine the combination index (CI), where CI < 1 indicates synergy. Alternatively, isobologram analysis can be performed.

Visualizations

Caption: CHIR-124 inhibits Chk1, leading to checkpoint abrogation.

Caption: A logical workflow for troubleshooting unexpected CHIR-124 results.

References

• 1. Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The cancer therapeutic potential of Chk1 inhibitors: how mechanistic studies impact on clinical trial design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]

Reference Data & Comparative Studies

Introduction: The Role of Chk1 in Cancer Therapy

An Objective Guide to CHIR-124 and Other Checkpoint Kinase 1 (Chk1) Inhibitors

Checkpoint Kinase 1 (Chk1) is a critical serine/threonine-specific protein kinase that plays a central role in the DNA damage response (DDR) and cell cycle regulation.[1][2] In response to DNA damage or replication stress, the ATR-Chk1 signaling pathway is activated, leading to cell cycle arrest, which allows time for DNA repair.[3][4] This prevents cells with damaged DNA from progressing through the cell cycle, thereby maintaining genomic integrity.[1]

Many cancer cells have a dysfunctional G1 checkpoint (often due to p53 mutations), making them heavily reliant on the S and G2/M checkpoints, which are primarily regulated by Chk1.[5][6] This dependency makes Chk1 an attractive target for cancer therapy. By inhibiting Chk1, cancer cells treated with DNA-damaging chemotherapeutic agents can be forced into premature mitotic entry with unrepaired DNA, leading to a form of cell death known as mitotic catastrophe.[7] CHIR-124 is a potent and highly selective Chk1 inhibitor that has demonstrated significant potential in preclinical studies.[8][9] This guide provides a detailed comparison of CHIR-124 with other notable Chk1 inhibitors, supported by experimental data and protocols.

Comparative Performance: CHIR-124 vs. Alternatives

CHIR-124 distinguishes itself through its high potency and exceptional selectivity for Chk1 over other kinases, including the closely related Chk2. This selectivity is crucial for minimizing off-target effects and potential toxicities.

Potency and Selectivity Data

The following table summarizes the in vitro inhibitory concentrations (IC50) and selectivity profiles of CHIR-124 and other well-documented Chk1 inhibitors. Lower IC50 values indicate higher potency.

Inhibitor	Chk1 IC50 / Kᵢ	Chk2 IC50 / Kᵢ	Selectivity (Chk2/Chk1 Ratio)	Other Notable Targets (IC50)	Clinical Phase	Reference
CHIR-124	0.3 nM	0.7 µM (700 nM)	~2,000-fold	FLT3 (5.8 nM), PDGFR (6.6 nM)	Preclinical	[5][10][11]
Prexasertib (LY2606368)	0.9 nM (Kᵢ)	8 nM	~9-fold	RSK1 (9 nM)	Phase 2	[11][12]
GDC-0575	1.2 nM	-	-	-	Phase 1	[11][13]
MK-8776	3 nM	>1.5 µM	>500-fold	-	Phase 2	[11]
AZD7762	5 nM	5 nM	1-fold (Dual Inhibitor)	-	Terminated	[11][13]
Rabusertib (LY2603618)	7 nM	-	~100-fold vs. other kinases	-	Phase 2	[11]
PF-477736	0.49 nM (Kᵢ)	~49 nM	~100-fold	VEGFR2, Aurora-A, FGFR3, Flt3	Phase 1	[11]

Data is derived from cell-free kinase assays.

Signaling and Experimental Workflow Visualizations

ATR-Chk1 Signaling Pathway

The diagram below illustrates the central role of Chk1 in the DNA damage response pathway. DNA damage activates ATR, which in turn phosphorylates and activates Chk1. Activated Chk1 then phosphorylates Cdc25 phosphatases, leading to their inactivation and subsequent cell cycle arrest. Chk1 inhibitors like CHIR-124 block this cascade.

Caption: The ATR-Chk1 DNA damage response signaling pathway.

Experimental Workflow: Cell Cycle Analysis

This diagram outlines a common experimental procedure to evaluate the efficacy of a Chk1 inhibitor in abrogating a DNA damage-induced cell cycle checkpoint.

Caption: Workflow for assessing checkpoint abrogation via flow cytometry.

Detailed Experimental Protocols

In Vitro Chk1 Kinase Assay (IC50 Determination)

This protocol is adapted from methodologies used to characterize CHIR-124.[5]

• Objective: To determine the concentration of an inhibitor required to reduce the activity of the Chk1 enzyme by 50%.

• Materials:

  • Recombinant Chk1 kinase domain (expressed in Sf9 insect cells).

  • Biotinylated cdc25c peptide substrate.

  • Kinase Reaction Buffer: 30 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 2 mM DTT, 4 mM EDTA, 25 mM β-glycerophosphate, 5 mM MnCl₂, 0.01% BSA.

  • ATP solution containing unlabeled ATP and ³³Pγ-labeled ATP.

  • Serial dilutions of CHIR-124 or other inhibitors.

  • Streptavidin-coated microtiter plates.

  • Stop Reaction Buffer: 25 mM EDTA, 50 mM HEPES (pH 7.5).

  • Detection System: Europium-labeled anti-phosphotyrosine antibody (e.g., DELFIA TRF system).

• Procedure:

  • Prepare a kinase reaction mixture containing the Chk1 enzyme (final conc. ~1.35 nM), peptide substrate (final conc. ~0.5 µM), and ATP (final conc. ~1 µM with 5 nM ³³Pγ-labeled ATP) in the kinase reaction buffer.

  • Add serial dilutions of the test inhibitor (e.g., CHIR-124) to the wells of a microtiter plate.

  • Initiate the kinase reaction by adding the reaction mixture to the wells containing the inhibitor.

  • Incubate the plate at room temperature for 1 to 4 hours.

  • Stop the reaction by adding the stop buffer.

  • Transfer the reaction mixture to streptavidin-coated plates and incubate to allow the biotinylated peptide to bind.

  • Wash the plates to remove unbound reagents.

  • Detect the amount of phosphorylated peptide using a suitable detection system, such as a Europium-labeled anti-phosphotyrosine antibody.

  • Calculate the IC50 value by performing a nonlinear regression analysis of the inhibitor concentration versus enzyme activity.

Cell-Based Checkpoint Abrogation Assay

This protocol describes how to measure an inhibitor's ability to override a DNA damage-induced cell cycle arrest.[8][14]

• Objective: To assess if a Chk1 inhibitor can force cells with DNA damage to improperly enter mitosis.

• Cell Lines: Human cancer cell lines with a p53 mutation are often used, such as MDA-MB-435 (breast) or HCT116 p53-/- (colon).

• Materials:

  • Selected cancer cell line.

  • DNA damaging agent (e.g., SN-38, the active metabolite of Irinotecan).

  • Chk1 inhibitor (e.g., CHIR-124).

  • Propidium Iodide (PI) staining solution with RNase.

  • Flow cytometer.

• Procedure:

  • Seed cells in culture plates and allow them to adhere overnight.

  • Treat cells with a DNA damaging agent (e.g., SN-38) for 16-24 hours to induce S and G2/M phase arrest.

  • Wash the cells to remove the DNA damaging agent.

  • Add fresh media containing either a vehicle control (e.g., DMSO) or the Chk1 inhibitor at various concentrations.

  • Incubate for an additional period (e.g., 24 hours).

  • Harvest the cells by trypsinization, wash with PBS, and fix in cold 70% ethanol.

  • Wash the fixed cells and resuspend in PI staining solution.

  • Analyze the cell cycle distribution by flow cytometry. A successful abrogation is indicated by a decrease in the S/G2-M population and an increase in the sub-G1 population (indicative of apoptosis) compared to cells treated with the DNA damaging agent alone.

Conclusion

CHIR-124 stands out as a highly potent and selective Chk1 inhibitor in preclinical evaluations.[8][15] Its key advantage lies in its remarkable selectivity against Chk2 and other kinases, which suggests a potentially wider therapeutic window compared to less selective inhibitors like AZD7762.[5][11] While several Chk1 inhibitors, such as Prexasertib and MK-8776, have advanced into clinical trials, the development of many has been hampered by toxicity or insufficient efficacy, particularly when combined with traditional chemotherapy.[13][16] The potent, selective profile of CHIR-124, combined with its demonstrated synergy with topoisomerase I poisons in p53-deficient cancer models, underscores its continued relevance and potential as a therapeutic agent.[8][14] Further investigation is warranted to translate its promising preclinical profile into clinical success.

References

• 1. CHEK1 - Wikipedia [en.wikipedia.org]
• 2. Checkpoint kinase 1 in DNA damage response and cell cycle regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The ATM-Chk2 and ATR-Chk1 pathways in DNA damage signaling and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. selleckchem.com [selleckchem.com]
• 6. ATR/CHK1 inhibitors and cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. medchemexpress.com [medchemexpress.com]
• 11. selleckchem.com [selleckchem.com]
• 12. Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. go.drugbank.com [go.drugbank.com]
• 16. tandfonline.com [tandfonline.com]

Unlocking Synergistic Power: CHIR-124 and Irinotecan Combination Shows Promise in Cancer Therapy

A comprehensive analysis of preclinical data demonstrates that the combination of the Chk1 inhibitor, CHIR-124, and the topoisomerase I inhibitor, irinotecan (B1672180), results in a potent synergistic anti-tumor effect, particularly in p53-mutant cancer cells. This guide provides an objective comparison of this combination's performance with supporting experimental data, detailed methodologies, and a look at alternative therapeutic strategies.

The rationale for combining CHIR-124 and irinotecan lies in their complementary mechanisms of action. Irinotecan, and its active metabolite SN-38, induce DNA damage by inhibiting topoisomerase I, which leads to cell cycle arrest, primarily at the S and G2-M phases, allowing time for DNA repair.[1][2][3][4] However, many cancer cells, especially those with a mutated p53 gene, rely heavily on the Chk1 kinase to regulate this cell cycle arrest.[5][6]

CHIR-124 is a potent and selective inhibitor of Chk1.[5][6] By inhibiting Chk1, CHIR-124 abrogates the DNA damage-induced cell cycle checkpoints.[5][6] This forces the cancer cells to enter mitosis with damaged DNA, leading to a form of cell death known as mitotic catastrophe and enhanced apoptosis.[5][6] This synergistic interaction has been demonstrated in various preclinical models, including breast and colon carcinoma cell lines.[5][6]

Quantitative Analysis of Synergy

The synergistic effect of combining CHIR-124 with SN-38 (the active metabolite of irinotecan) has been quantitatively assessed using the Chou-Talalay method, which calculates a Combination Index (CI). A CI value less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism.

Cell Line	Cancer Type	p53 Status	Combination	Combination Index (CI)	Reference
MDA-MB-435	Breast Carcinoma	Mutant	CHIR-124 + SN-38	< 1 (Synergistic)	[5][6]
SW-620	Colon Carcinoma	Mutant	CHIR-124 + SN-38	< 1 (Synergistic)	[5]
Colo205	Colon Carcinoma	Mutant	CHIR-124 + SN-38	< 1 (Synergistic)	[5]

Signaling Pathway and Experimental Workflow

The interplay between irinotecan-induced DNA damage and CHIR-124's checkpoint abrogation is a critical aspect of their synergy. The following diagrams illustrate the targeted signaling pathway and a typical experimental workflow to validate this synergistic effect.

Caption: Signaling pathway of CHIR-124 and irinotecan synergy.

Caption: Experimental workflow for validating synergy.

Experimental Protocols

Synergy Analysis (Chou-Talalay Method)

• Cell Seeding: Plate cancer cells (e.g., MDA-MB-435, SW-620) in 96-well plates at a density of 2,000-5,000 cells per well and allow them to attach overnight.

• Drug Preparation: Prepare stock solutions of CHIR-124 and SN-38 in DMSO. Create a series of dilutions for each drug and for the combination at a constant ratio.

• Treatment: Treat the cells with single agents or the combination at various concentrations. Include a vehicle control (DMSO).

• Incubation: Incubate the treated cells for a period of 48 to 72 hours.

• Cell Viability Assay: Assess cell viability using a sulforhodamine B (SRB) assay.

• Data Analysis: Determine the dose-response curves for each agent and the combination. Calculate the Combination Index (CI) using CalcuSyn or similar software. CI < 1 indicates synergy.

Western Blot for Chk1 and Cdc25A

• Cell Treatment and Lysis: Treat cells with SN-38, CHIR-124, or the combination for the desired time points. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies against total Chk1, phospho-Chk1, Cdc25A, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

Comparison with Alternative Combinations

The combination of CHIR-124 and irinotecan represents a targeted approach to enhance the efficacy of a conventional chemotherapeutic agent. Other combination strategies with irinotecan are also being explored, each with a distinct mechanistic rationale.

Combination	Mechanistic Rationale	Potential Advantages	Potential Disadvantages
CHIR-124 + Irinotecan	Abrogation of DNA damage-induced cell cycle checkpoints by Chk1 inhibition, leading to mitotic catastrophe in p53-deficient tumors.[5][6]	High specificity for p53-mutant cancers; potential for significant synergy.	Potential for increased toxicity due to checkpoint abrogation in normal cells.
PARP Inhibitors + Irinotecan	PARP inhibitors block the repair of single-strand DNA breaks, leading to the accumulation of double-strand breaks when combined with a topoisomerase I inhibitor.	Synergistic in various cancer types, including those with and without BRCA mutations.[7][8]	Overlapping toxicities, particularly myelosuppression.
FOLFIRI (5-FU/Leucovorin + Irinotecan)	A standard-of-care chemotherapy regimen for colorectal cancer. 5-FU inhibits thymidylate synthase, disrupting DNA synthesis and repair.	Established clinical efficacy and well-characterized toxicity profile.	Significant toxicities, including diarrhea and neutropenia.

Conclusion

The preclinical evidence strongly supports the synergistic interaction between CHIR-124 and irinotecan in p53-mutant cancer cells. This combination offers a promising therapeutic strategy by exploiting the reliance of these tumors on the Chk1-mediated DNA damage response. The abrogation of cell cycle checkpoints by CHIR-124 effectively converts the cytostatic effect of irinotecan into a cytotoxic one. Further clinical investigation is warranted to validate these findings and to determine the safety and efficacy of this combination in a clinical setting. Comparison with other irinotecan-based combinations, such as those with PARP inhibitors, will be crucial in defining the optimal therapeutic context for this promising drug pairing.

References

• 1. CHK1 inhibitors in combination chemotherapy: thinking beyond the cell cycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CHK1 Inhibitors in Combination Chemotherapy: Thinking Beyond the Cell Cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The cancer therapeutic potential of Chk1 inhibitors: how mechanistic studies impact on clinical trial design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. e-crt.org [e-crt.org]
• 7. Evaluation of synergism in drug combinations and reference models for future orientations in oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

IKs124 (CHIR-124): A Potent and Highly Selective Chk1 Kinase Inhibitor

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of cancer therapeutics, inhibitors of checkpoint kinases, particularly Chk1, have emerged as promising agents to potentiate the effects of DNA-damaging chemotherapies. IKs124, also known as CHIR-124, is a novel and potent small molecule inhibitor of Chk1 kinase.[1][2][3][4] This guide provides a detailed comparison of CHIR-124's selectivity for Chk1 over the closely related Chk2 kinase, supported by experimental data and protocols.

Unparalleled Selectivity for Chk1

CHIR-124 distinguishes itself from other checkpoint kinase inhibitors through its exceptional selectivity for Chk1. Biochemical assays have demonstrated that CHIR-124 inhibits Chk1 with an IC50 of 0.3 nM.[2][5][6][7] In stark contrast, its activity against Chk2 is significantly lower, with a reported IC50 of approximately 0.7 µM (700 nM), highlighting a selectivity of over 2000-fold in favor of Chk1.[2][5][7][8] This high degree of selectivity is crucial for minimizing off-target effects and potential toxicities that can arise from the inhibition of other essential kinases.

Comparative Inhibitor Performance

To contextualize the selectivity of CHIR-124, the following table summarizes the half-maximal inhibitory concentrations (IC50) for CHIR-124 and other notable Chk1/Chk2 inhibitors.

Inhibitor	Chk1 IC50 (nM)	Chk2 IC50 (nM)	Selectivity (Chk2/Chk1)
IKs124 (CHIR-124)	0.3 [2][5][6][7]	697.4 [8]	~2325
AZD7762	5[2][3][9]	<10[10]	~1-2
MK-8776 (SCH 900776)	3[5][6][8]	1500[8][9]	500
PF-477736	0.49[11]	47[7][11]	~96
Prexasertib (LY2606368)	<1[1]	8[1][4]	>8

The Chk1/Chk2 Signaling Pathway in DNA Damage Response

Chk1 and Chk2 are key serine/threonine kinases in the DNA damage response (DDR) pathway.[10][12] While they share some substrates, they have distinct roles.[12][13] ATR (Ataxia Telangiectasia and Rad3-related) primarily activates Chk1 in response to single-strand breaks and replication stress, while ATM (Ataxia Telangiectasia Mutated) activates Chk2 in response to double-strand breaks.[10][14] Both kinases phosphorylate downstream targets, such as Cdc25 phosphatases, to induce cell cycle arrest and allow time for DNA repair.[12] The high selectivity of CHIR-124 for Chk1 allows for the specific interrogation of the ATR-Chk1 pathway.

Simplified DNA Damage Response Pathway

Experimental Protocols

The determination of kinase inhibition by CHIR-124 is typically performed using in vitro biochemical assays. The following is a representative protocol for a Chk1 kinase assay.

In Vitro Chk1 Kinase Assay

This assay measures the transfer of a phosphate (B84403) group from ATP to a peptide substrate by the Chk1 kinase.

Workflow for Chk1 Kinase Inhibition Assay

Materials and Reagents:

• Kinase Reaction Buffer: Typically contains 30 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 2 mM DTT, 4 mM EDTA, 25 mM β-glycerophosphate, and 5 mM MnCl2.[2][5]

• Chk1 Kinase: Recombinant human Chk1 kinase domain.[5]

• Peptide Substrate: A biotinylated peptide containing the Chk1 phosphorylation consensus sequence, such as a cdc25c-derived peptide.[5]

• ATP: A mixture of unlabeled ATP and radiolabeled 33P-γ-ATP.[2][5]

• CHIR-124: Prepared in a dilution series.[2][5]

• Stop Reaction Buffer: Contains EDTA to chelate divalent cations and stop the kinase reaction.[2][5]

• Detection System: Streptavidin-coated microtiter plates for capturing the biotinylated peptide and a suitable detection method, such as a scintillation counter for radioactivity or a time-resolved fluorescence system using a europium-labeled anti-phosphotyrosine antibody.[2][5]

Procedure:

• A dilution series of CHIR-124 is prepared and added to the wells of a microtiter plate.[2][5]

• The kinase reaction buffer, Chk1 kinase, and peptide substrate are added to the wells.[2][5]

• The kinase reaction is initiated by the addition of the ATP mixture.[2][5]

• The reaction is allowed to proceed at room temperature for a defined period (e.g., 1-4 hours).[5]

• The reaction is terminated by the addition of the stop reaction buffer.[2][5]

• The phosphorylated peptide is captured on streptavidin-coated plates.[2][5]

• The amount of phosphorylated peptide is quantified using the chosen detection system.[2][5]

• The concentration of CHIR-124 required to inhibit 50% of the kinase activity (IC50) is calculated using non-linear regression analysis.[2][5]

Conclusion

IKs124 (CHIR-124) is a highly potent and selective inhibitor of Chk1 kinase, demonstrating a selectivity of over 2000-fold for Chk1 compared to Chk2. This remarkable specificity, as evidenced by comparative IC50 data, makes it an invaluable tool for researchers studying the specific roles of the ATR-Chk1 signaling pathway and a promising candidate for further development in combination with DNA-damaging cancer therapies. The detailed experimental protocols provided herein offer a foundation for the accurate in vitro assessment of CHIR-124 and other kinase inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. SCH900776 (S-isomer) | CDK | Chk | TargetMol [targetmol.com]
• 9. Death by releasing the breaks: CHK1 inhibitors as cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. apexbt.com [apexbt.com]
• 12. selleckchem.com [selleckchem.com]
• 13. Mechanism of radiosensitization by the Chk1/2 inhibitor AZD7762 involves abrogation of the G2 checkpoint and inhibition of homologous recombinational DNA repair - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ATM, ATR, CHK1, CHK2 and WEE1 inhibitors in cancer and cancer stem cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of CHIR-124 and UCN-01: Potent Kinase Inhibitors in Cancer Research

In the landscape of cancer therapeutics, the inhibition of cell cycle checkpoint kinases has emerged as a promising strategy to enhance the efficacy of DNA-damaging agents. Among the key regulators of the DNA damage response, Checkpoint Kinase 1 (Chk1) is a critical protein that orchestrates cell cycle arrest to allow for DNA repair. This guide provides a detailed comparative analysis of two notable Chk1 inhibitors: CHIR-124 and UCN-01 (also known as 7-hydroxystaurosporine). This comparison is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their mechanisms of action, target selectivity, and preclinical data, supplemented with detailed experimental protocols and visual diagrams to facilitate understanding.

Mechanism of Action and Target Specificity

CHIR-124 is a novel and potent quinolone-based small molecule inhibitor of Chk1.[1][2] It is structurally distinct from other known Chk1 inhibitors like UCN-01.[1] CHIR-124 exhibits high selectivity for Chk1, with an in vitro IC50 of 0.3 nM.[3][4] Its potency against Chk2 is significantly lower, with a 2,000-fold higher IC50 of 0.7 µM.[3][4] This high selectivity for Chk1 is a key characteristic that distinguishes it from many other kinase inhibitors.[5]

UCN-01 , a synthetic derivative of staurosporine, functions as a multi-targeted protein kinase inhibitor.[6][7] While it is a potent inhibitor of Chk1 with an IC50 of 7 nM, it also demonstrates significant activity against a variety of other kinases, including protein kinase C (PKC) with an IC50 of 30 nM, and PDK1 with an IC50 of 6 nM.[6][8] This broader kinase inhibition profile contributes to its complex biological effects but has also been associated with unfavorable pharmacokinetic properties and toxicities that have hindered its clinical development.[1][9]

Comparative Performance Data

The following table summarizes the key quantitative data for CHIR-124 and UCN-01, highlighting their differential potency and selectivity.

Parameter	CHIR-124	UCN-01	Reference(s)
Primary Target	Checkpoint Kinase 1 (Chk1)	Checkpoint Kinase 1 (Chk1)	[1][6]
Chemical Class	Quinolone derivative	Staurosporine analogue	[1][6]
Chk1 IC50	0.3 nM	7 nM	[3][6]
Chk2 IC50	700 nM	Not specified	[3]
Other Key Targets (IC50)	FLT3 (5.8 nM), PDGFR (6.6 nM), GSK-3 (23.3 nM)	Protein Kinase C (30 nM), PDK1 (6 nM), Cdk1/2 (300-600 nM)	[3][4][6]
Selectivity (Chk1 vs. Chk2)	~2000-fold	Not as selective	[3]
Clinical Development Status	Preclinical/early clinical investigation	Clinical development hampered by pharmacokinetics	[5][9][10][11][12]

Signaling Pathways

The following diagrams illustrate the targeted signaling pathways for CHIR-124 and UCN-01.

Fig. 1: CHIR-124 targets the DNA damage response pathway.

Fig. 2: UCN-01 exhibits a broader kinase inhibition profile.

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation of kinase inhibitors. Below are representative protocols for key experiments.

In Vitro Kinase Inhibition Assay

This assay determines the concentration of the inhibitor required to reduce the activity of the target kinase by 50% (IC50).

Fig. 3: Workflow for an in vitro kinase inhibition assay.

Protocol:

• Reagent Preparation : Prepare a kinase reaction buffer (e.g., 30 mmol/L Tris-HCl pH 7.5, 10 mmol/L MgCl2, 2 mmol/L DTT).[1] Prepare solutions of recombinant Chk1 kinase, a suitable peptide substrate (e.g., a biotinylated cdc25c peptide), and ATP.[3]

• Inhibitor Dilution : Create a serial dilution of CHIR-124 or UCN-01 in the reaction buffer.

• Reaction Setup : In a microtiter plate, combine the kinase, peptide substrate, and varying concentrations of the inhibitor.

• Reaction Initiation : Start the kinase reaction by adding a mixture of unlabeled ATP and radiolabeled ATP (e.g., ³³P γ-labeled ATP).[1]

• Incubation : Incubate the reaction mixture at room temperature for a defined period (e.g., 1-4 hours).[3]

• Reaction Termination and Substrate Capture : Stop the reaction and capture the phosphorylated substrate on a streptavidin-coated plate.[3]

• Detection : Quantify the amount of incorporated radiolabel using a suitable detector.

• Data Analysis : Plot the percentage of kinase inhibition against the inhibitor concentration and determine the IC50 value using non-linear regression analysis.[3]

Cell Viability and Cytotoxicity Assay

This assay measures the effect of the inhibitors, alone or in combination with a cytotoxic agent, on the proliferation and survival of cancer cells.

Protocol:

• Cell Seeding : Seed cancer cells (e.g., p53-mutant cell lines) in a 96-well plate and allow them to adhere overnight.[1]

• Treatment : Treat the cells with a dilution series of CHIR-124 or UCN-01, either alone or in combination with a fixed concentration of a DNA-damaging agent (e.g., the topoisomerase I poison SN-38).[1][13]

• Incubation : Incubate the cells for a specified period (e.g., 72-96 hours).

• Viability Assessment : Measure cell viability using a standard method such as the Sulforhodamine B (SRB) assay or MTT assay.

• Data Analysis : Calculate the concentration of the inhibitor that causes 50% growth inhibition (GI50) and assess for synergistic effects when used in combination therapy.[1]

Cell Cycle Analysis

This protocol is used to determine the effect of the inhibitors on cell cycle distribution, particularly their ability to abrogate DNA damage-induced cell cycle arrest.

Protocol:

• Cell Treatment : Treat cancer cells with a DNA-damaging agent to induce cell cycle arrest (e.g., in the G2/M phase).

• Inhibitor Addition : Subsequently, add CHIR-124 or UCN-01 to the culture medium.

• Cell Harvesting and Fixation : At various time points, harvest the cells, wash with PBS, and fix them in cold ethanol.

• Staining : Stain the cells with a DNA-intercalating dye such as propidium (B1200493) iodide.

• Flow Cytometry : Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis : Quantify the percentage of cells in each phase of the cell cycle (G1, S, G2/M) to assess the abrogation of the checkpoint. An increase in the mitotic cell population (e.g., by staining for MPM-2) indicates abrogation of the G2/M checkpoint.[1]

Summary of Comparative Analysis

The logical flow of a comparative analysis between CHIR-124 and UCN-01 is depicted in the diagram below.

Fig. 4: Logical flow for comparing CHIR-124 and UCN-01.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. CHIR-124 (CAS 405168-58-3) | Abcam [abcam.com]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. UCN-01, an anti-tumor drug, is a selective inhibitor of the conventional PKC subfamily - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The cancer therapeutic potential of Chk1 inhibitors: how mechanistic studies impact on clinical trial design - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Phase 1 study of UCN-01 in combination with irinotecan in patients with resistant solid tumor malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A phase II study of UCN-01 in combination with irinotecan in patients with metastatic triple negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A phase II study of cell cycle inhibitor UCN-01 in patients with metastatic melanoma: a California Cancer Consortium trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. aacrjournals.org [aacrjournals.org]

Confirming CHIR-124-Induced Apoptosis in Tumor Cells: A Comparative Guide to Detection Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key experimental methods to confirm and quantify apoptosis induced by CHIR-124, a potent and selective Chk1 inhibitor. CHIR-124 enhances the cytotoxic effects of DNA-damaging agents, such as topoisomerase I poisons, by abrogating the S and G2-M checkpoints and forcing tumor cells into premature mitosis, leading to apoptosis.[1][2][3] This is particularly effective in p53-deficient cancer cells.[1][2] Objective evaluation of apoptosis is crucial for preclinical and clinical assessment of CHIR-124's therapeutic efficacy.

Quantitative Analysis of CHIR-124-Induced Apoptosis

The following table summarizes experimental data on the induction of apoptosis by CHIR-124 in combination with the topoisomerase I poison, SN-38.

Cell Line	Treatment	Apoptotic Cells (%)	Reference
MDA-MB-435 (Breast Cancer)	20 nmol/L SN-38 (24h)	<5%
100 nmol/L CHIR-124 (24h)	<5%
20 nmol/L SN-38 (24h) -> 100 nmol/L CHIR-124 (24h)	32 ± 2%
HCT116 p53-null (Colon Cancer)	SN-38 -> CHIR-124	23%
HCT116 p53-wildtype (Colon Cancer)	SN-38 -> CHIR-124	14%

Comparison of Key Apoptosis Detection Assays

Several methods can be employed to detect and quantify apoptosis. The choice of assay depends on the specific experimental question, the cell type, and the stage of apoptosis being investigated. A multi-assay approach is often recommended for robust confirmation.

Assay	Principle	Advantages	Disadvantages
Annexin V/Propidium Iodide (PI) Staining	Detects the externalization of phosphatidylserine (B164497) (PS) on the outer leaflet of the plasma membrane in early apoptotic cells (Annexin V) and loss of membrane integrity in late apoptotic/necrotic cells (PI).	Highly sensitive for early apoptosis, allows for quantification of different cell populations (viable, early apoptotic, late apoptotic/necrotic) via flow cytometry.	Requires single-cell suspension, making it less suitable for tissue sections. The distinction between late apoptosis and necrosis can be ambiguous.
Western Blotting for Cleaved Caspases and PARP	Detects the cleavage of key apoptotic proteins. Caspase-3 is a central executioner caspase, and its cleavage indicates its activation. PARP is a substrate of activated caspase-3, and its cleavage is a hallmark of apoptosis.	Provides information about the activation of specific apoptotic signaling pathways. Can be semi-quantitative.	Less sensitive than flow cytometry for overall apoptosis quantification. Does not provide single-cell resolution.
TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) Assay	Detects DNA fragmentation, a characteristic of late-stage apoptosis, by labeling the 3'-hydroxyl ends of DNA breaks.	Can be used on both cell suspensions and tissue sections. Provides spatial information in tissues.	Detects DNA breaks, which can also occur during necrosis. May not be as sensitive for early apoptotic events.

Signaling Pathway and Experimental Workflow

CHIR-124-Induced Apoptosis Signaling Pathway

Caption: CHIR-124 inhibits Chk1, leading to G2/M checkpoint bypass and apoptosis.

Experimental Workflow for Apoptosis Confirmation

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

cross-referencing studies on CHIR-124's antitumor activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical antitumor activity of CHIR-124, a potent and selective Checkpoint Kinase 1 (Chk1) inhibitor, with other notable Chk1 inhibitors: UCN-01, AZD7762, and MK-8776. This analysis is based on a cross-referencing of publicly available experimental data to aid in the evaluation of these compounds for cancer therapy research and development.

Executive Summary

CHIR-124 is a highly potent and selective inhibitor of Chk1, a critical regulator of the DNA damage response (DDR). By abrogating the S and G2-M cell cycle checkpoints, CHIR-124 sensitizes cancer cells, particularly those with p53 mutations, to the cytotoxic effects of DNA-damaging agents. When compared to other Chk1 inhibitors such as UCN-01, AZD7762, and MK-8776, CHIR-124 demonstrates comparable or superior potency against Chk1 in biochemical assays. While direct head-to-head preclinical studies under uniform conditions are limited, the available data suggests that all four inhibitors effectively enhance the antitumor activity of chemotherapy, albeit with varying degrees of selectivity and off-target effects.

Data Presentation

Table 1: In Vitro Potency and Selectivity of Chk1 Inhibitors

Inhibitor	Target	IC50 (nM)	Selectivity vs. Chk2 (fold)	Other Notable Off-Targets (IC50, nM)	Reference(s)
CHIR-124	Chk1	0.3	>2000	Cdk2/cyclin A (191), cdc2/cyclin B (506), Cdk4/cyclin D (2050)	[1][2]
UCN-01	Chk1	~5-10	~10	PKC (potent), PDK1, various other kinases	[3][4][5]
AZD7762	Chk1	5	1	MEKK2 (20), Yes, Fyn, Lyn, Hck, Lck (<10-fold selectivity)
MK-8776	Chk1	3	~500	Cdk2 (160)

Note: IC50 values and selectivity can vary depending on the assay conditions.

Table 2: In Vitro Antitumor Activity of Chk1 Inhibitors in Selected Cancer Cell Lines

Inhibitor	Cell Line	Cancer Type	Assay	Endpoint	Result	Reference(s)
CHIR-124	MDA-MB-435	Breast	Combination with SN-38	Apoptosis	Potentiates apoptosis
CHIR-124	HCT116 (p53-/-)	Colon	Combination with SN-38	G2-M Checkpoint Abrogation	Abrogates checkpoint and induces cell death
UCN-01	MDA-MB-231	Breast	Combination with Cisplatin	Cell Cycle Arrest	Abrogates S and G2 arrest
AZD7762	HEC-1B	Endometrial	Combination with VE822 (ATR inhibitor)	Cell Viability	Synergistic inhibition of cell viability
MK-8776	MDA-MB-231	Breast	Monotherapy	Proliferation (IC50)	9.4 µM

Note: The presented data is a selection from various studies and direct comparison should be made with caution due to differing experimental conditions.

Table 3: In Vivo Antitumor Activity of CHIR-124 in a Breast Cancer Xenograft Model

Treatment Group	Tumor Model	Dosing Regimen	Outcome	Reference(s)
Irinotecan (B1672180) + CHIR-124	MDA-MB-435 orthotopic xenograft	Irinotecan followed by CHIR-124	Potentiates growth inhibitory effects, increases tumor apoptosis

Experimental Protocols

Cell Viability Assay (General Protocol)

A common method to assess the cytotoxic effects of Chk1 inhibitors is the MTT or SRB assay.

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 2,000-5,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the Chk1 inhibitor (e.g., CHIR-124) alone or in combination with a DNA-damaging agent for 72 hours.

• MTT Assay:

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• SRB Assay:

  • Fix the cells with 10% trichloroacetic acid.

  • Stain with 0.4% SRB solution.

  • Wash with 1% acetic acid and air dry.

  • Dissolve the bound dye with 10 mM Tris base.

  • Measure the absorbance at 510 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values.

Western Blotting for Chk1 Pathway Modulation (General Protocol)

This method is used to detect changes in protein expression and phosphorylation in the Chk1 signaling pathway.

• Cell Lysis: Treat cells with the Chk1 inhibitor and/or a DNA-damaging agent. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against target proteins (e.g., phospho-Chk1 (Ser345), Chk1, phospho-Cdc25C (Ser216), Cdc25A, γH2AX) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Orthotopic Breast Cancer Xenograft Model (Specific to CHIR-124 Study)

This protocol is based on the methodology used to evaluate CHIR-124's efficacy in combination with irinotecan.

• Cell Implantation: Inject MDA-MB-435 human breast cancer cells into the mammary fat pad of female immunodeficient mice.

• Tumor Growth and Randomization: Allow tumors to reach a palpable size, then randomize the mice into treatment groups.

• Treatment Regimen:

  • Administer irinotecan (or its active metabolite SN-38) via intraperitoneal injection.

  • Following the chemotherapy, administer CHIR-124 orally. The specific timing and dosage would be as described in the original study.

• Tumor Measurement and Analysis:

  • Measure tumor volume regularly using calipers.

  • At the end of the study, excise the tumors for histological analysis and to assess markers of apoptosis (e.g., TUNEL assay).

• Ethical Considerations: All animal experiments must be conducted in accordance with the guidelines of the institutional animal care and use committee.

Mandatory Visualization

Caption: CHIR-124 inhibits Chk1, leading to the abrogation of DNA damage-induced cell cycle arrest.

Caption: A typical experimental workflow for evaluating the antitumor activity of CHIR-124.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. selleckchem.com [selleckchem.com]
• 3. Structural basis for Chk1 inhibition by UCN-01 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structural basis for UCN-01 (7-hydroxystaurosporine) specificity and PDK1 (3-phosphoinositide-dependent protein kinase-1) inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. UCN-01 and UCN-02, new selective inhibitors of protein kinase C. I. Screening, producing organism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of IKs124 (CHIR-124) in p53-Mutant versus p53-Wildtype Cells

A Guide for Researchers and Drug Development Professionals

The tumor suppressor protein p53 is a critical regulator of the cell cycle and apoptosis, and its mutational status is a key determinant in the response of cancer cells to therapeutic agents. This guide provides a comparative analysis of the efficacy of IKs124 (CHIR-124), a potent and selective inhibitor of Checkpoint Kinase 1 (Chk1), in cancer cells with functional (wildtype) versus non-functional (mutant or null) p53.

Introduction to IKs124 (CHIR-124) and p53

IKs124, also known as CHIR-124, is a small molecule inhibitor that targets Chk1, a serine/threonine kinase essential for the S and G2/M phase cell cycle checkpoints in response to DNA damage.[1] In normal cells with wildtype p53, DNA damage triggers a p53-dependent G1 arrest, allowing time for DNA repair. However, a majority of human cancers harbor p53 mutations, rendering the G1 checkpoint defective. These cancer cells become critically dependent on the Chk1-mediated S and G2/M checkpoints for survival following DNA damage induced by chemotherapy or radiation.[2] By inhibiting Chk1, IKs124 is hypothesized to selectively sensitize p53-deficient cancer cells to DNA-damaging agents, leading to mitotic catastrophe and cell death.[3]

Quantitative Data Summary

The following tables summarize the quantitative data from studies comparing the effects of IKs124 (CHIR-124) in p53-wildtype and p53-deficient cancer cells. The primary therapeutic strategy for Chk1 inhibitors is in combination with genotoxic agents; therefore, the available data predominantly reflects this synergistic approach.

Table 1: Radiosensitizing Effect of CHIR-124 in Isogenic HCT116 Colon Cancer Cells

Cell Line	p53 Status	Treatment (250 nM CHIR-124 + 2 Gy IR)	Surviving Fraction (SF2)	Dose Enhancement Ratio (DER)
HCT116	Wildtype (+/+)	Control (IR only)	33.8%	-
CHIR-124 + IR	25.6%	1.32
HCT116	Null (-/-)	Control (IR only)	37.4%	-
CHIR-124 + IR	27.7%	1.35

Data adapted from a study on the radiosensitizing effects of CHIR-124.[2] The study concluded that the radiosensitizing effect, in terms of clonogenic survival, was relatively similar between the two cell lines.

Table 2: Cellular Response to CHIR-124 and Ionizing Radiation (IR) in HCT116 Cells

Cell Line	p53 Status	Combined Treatment (CHIR-124 + IR) Outcome
HCT116	Wildtype (+/+)	No significant increase in mitotic cells.
HCT116	Null (-/-)	Dramatic increase in the number of mitotic cells.
Marked accumulation of polyploid cells characterized by micronucleation or multinucleation.

This table highlights the differential cellular phenotypes observed after treatment, suggesting that while the overall survival fraction may be similar, the mechanism of cell death and genomic instability is more pronounced in p53-deficient cells.[4]

Signaling Pathways and Mechanism of Action

The differential efficacy of IKs124 in p53-mutant versus p53-wildtype cells is rooted in the fundamental differences in their DNA damage response pathways.

Caption: DNA Damage Response in p53-Wildtype Cells.

In cells with wildtype p53, DNA damage activates ATM/ATR, which in turn stabilizes and activates p53. This leads to the transcription of p21, a cyclin-dependent kinase inhibitor that enforces a G1 cell cycle arrest, allowing time for DNA repair. This robust G1 checkpoint reduces the reliance on the Chk1-mediated G2/M checkpoint.

Caption: DNA Damage Response in p53-Mutant Cells.

In p53-mutant or null cells, the G1 checkpoint is abrogated. Consequently, these cells are highly dependent on the Chk1-mediated S and G2/M checkpoints to repair DNA damage and maintain viability. Inhibition of Chk1 by IKs124 in these cells prevents this crucial arrest, forcing them to enter mitosis with damaged DNA. This leads to mitotic catastrophe, characterized by gross chromosomal abnormalities, and ultimately, apoptosis. The abrogation of the G2/M checkpoint and the subsequent induction of apoptosis by CHIR-124 are enhanced by the loss of p53.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Clonogenic Survival Assay

This assay assesses the ability of a single cell to grow into a colony, providing a measure of cell reproductive viability after treatment.

Caption: Clonogenic Survival Assay Workflow.

Protocol:

• Cell Seeding: HCT116 p53+/+ and p53-/- cells are seeded in 6-well plates at a density that allows for the formation of distinct colonies (e.g., 500-2000 cells per well) and are allowed to attach overnight.

• Treatment: Cells are pre-treated with CHIR-124 (e.g., 250 nM) for 1 hour.

• Irradiation: Following pre-treatment, cells are exposed to varying doses of ionizing radiation (e.g., 0, 1, 2, 3 Gy).

• Incubation: The treatment medium is replaced with fresh medium, and the plates are incubated for 10-14 days to allow for colony formation.

• Fixing and Staining: Colonies are fixed with a mixture of methanol and acetic acid and then stained with 0.5% crystal violet.

• Colony Counting: Colonies containing at least 50 cells are counted.

• Data Analysis: The plating efficiency and surviving fraction for each treatment group are calculated relative to the untreated control. The Dose Enhancement Ratio (DER) is calculated to quantify the radiosensitizing effect of CHIR-124.

Apoptosis Analysis by Flow Cytometry (Annexin V/PI Staining)

This method quantifies the percentage of cells undergoing early apoptosis, late apoptosis, and necrosis.

Caption: Apoptosis Analysis (FACS) Workflow.

Protocol:

• Cell Culture and Treatment: Cells are seeded and treated with the desired concentrations of IKs124 and/or a DNA-damaging agent for a specified duration.

• Cell Harvesting: Both floating (apoptotic) and adherent cells are collected, washed with cold phosphate-buffered saline (PBS), and centrifuged.

• Resuspension: The cell pellet is resuspended in 1X Annexin V binding buffer.

• Staining: Annexin V conjugated to a fluorochrome (e.g., FITC) and Propidium Iodide (PI) are added to the cell suspension.

• Incubation: The cells are incubated at room temperature for 15-20 minutes in the dark.

• Flow Cytometry Analysis: The stained cells are analyzed on a flow cytometer. Annexin V-FITC fluorescence is typically measured in the FL1 channel and PI fluorescence in the FL2 or FL3 channel.

• Data Interpretation: The cell population is gated into four quadrants: viable cells (Annexin V- / PI-), early apoptotic cells (Annexin V+ / PI-), late apoptotic/necrotic cells (Annexin V+ / PI+), and necrotic cells (Annexin V- / PI+).

Conclusion

The available preclinical data strongly suggest that the efficacy of the Chk1 inhibitor IKs124 (CHIR-124) is significantly influenced by the p53 status of cancer cells, particularly when used in combination with DNA-damaging agents. While the enhancement of cytotoxicity as measured by clonogenic survival may appear modest in some contexts, the cellular mechanisms engaged are profoundly different. p53-deficient cells are more susceptible to the abrogation of the G2/M checkpoint by IKs124, leading to mitotic catastrophe and apoptosis. This selective vulnerability provides a strong rationale for the clinical development of IKs124 and other Chk1 inhibitors for the treatment of p53-mutated tumors. Researchers and drug developers should consider p53 status as a critical biomarker when designing clinical trials and interpreting the therapeutic response to Chk1 inhibitors.

References

• 1. epublications.marquette.edu [epublications.marquette.edu]
• 2. tandfonline.com [tandfonline.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Inhibition of the checkpoint kinase Chk1 induces DNA damage and cell death in human Leukemia and Lymphoma cells - PMC [pmc.ncbi.nlm.nih.gov]

CHIR-124 Potentiates Camptothecin-Induced Cytotoxicity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the potentiation of the topoisomerase I inhibitor, camptothecin (B557342), by the Chk1 inhibitor, CHIR-124. The synergistic effects of this combination therapy, particularly in p53-mutant cancer cells, are detailed through a summary of key experimental data, detailed methodologies, and visual representations of the underlying molecular mechanisms and experimental workflows.

Quantitative Data Summary

The combination of CHIR-124 and camptothecin or its derivatives (e.g., SN-38) has demonstrated significant synergistic cytotoxicity in various cancer cell lines. This potentiation is evident in the enhancement of apoptosis and abrogation of DNA damage-induced cell cycle checkpoints.

Parameter	Agent(s)	Cell Line	Observation	Citation
IC50	CHIR-124	-	0.0003 µmol/L	[1][2]
Apoptosis	20 nmol/L SN-38 followed by 100 nmol/L CHIR-124 (24h)	MDA-MB-435 (breast cancer)	Up to 32 ± 2% apoptotic cells	[2]
Apoptosis	20 nmol/L SN-38 alone (24h)	MDA-MB-435 (breast cancer)	Ineffective in causing apoptosis	[2]
Apoptosis	100 nmol/L CHIR-124 alone (24h)	MDA-MB-435 (breast cancer)	Ineffective in causing apoptosis	[2]
Synergy	Camptothecin and CHIR-124	MDA-MB-231, MDA-MB-435 (breast cancer), SW-620, COLO 205 (colon cancer)	Synergistic growth inhibition confirmed by isobologram analysis	[1][2]
Cell Cycle	SN-38 and CHIR-124	MDA-MB-435 (breast cancer)	Abrogation of S and G2-M checkpoints	[1][2]

Experimental Protocols

Cell Viability and Synergy Analysis (Isobologram)

This protocol is designed to assess the synergistic cytotoxic effects of camptothecin and CHIR-124.

• Cell Culture: Log-phase MDA-MB-231, MDA-MB-435, SW-620, or COLO 205 cells are plated into 96-well microplates.

• Drug Preparation and Treatment:

  • CHIR-124 is serially diluted in the presence of six different fixed concentrations of camptothecin.

  • Camptothecin is also serially diluted alone.

  • A control with no drug is included.

  • The drug combinations are added to the cells and incubated at 37°C for 48 hours. Each condition is performed in triplicate.

• Cell Proliferation Assay: Cell proliferation is measured using the 3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium (MTS) assay. The absorbance at 490 nm is read after a 3-hour incubation with the MTS reagent.

• Data Analysis: The combined concentrations of each drug required to produce a 50% growth inhibition (IC50) are plotted on an isobologram. A concave curve indicates a synergistic interaction, a straight line indicates an additive effect, and a convex curve indicates an antagonistic effect.[2]

Apoptosis Assay

This protocol quantifies the potentiation of apoptosis by CHIR-124 in combination with a camptothecin derivative, SN-38.

• Cell Culture: MDA-MB-435 cells are cultured to a suitable confluency.

• Drug Treatment: Cells are treated sequentially. First, they are exposed to 20 nmol/L SN-38. After a specified pre-incubation period, 100 nmol/L CHIR-124 is added, and the cells are incubated for a further 24 hours. Control groups with single-agent treatments and no treatment are also included.

• Apoptosis Detection: The percentage of apoptotic cells is determined using a standard method such as Annexin V-FITC and Propidium (B1200493) Iodide (PI) staining followed by flow cytometry.

• Data Analysis: The percentage of Annexin V-positive cells is quantified to determine the level of apoptosis in each treatment group. A significant increase in the percentage of apoptotic cells in the combination treatment group compared to the single-agent and control groups indicates potentiation of apoptosis.[2]

Cell Cycle Analysis

This protocol is used to investigate the effect of CHIR-124 on camptothecin-induced cell cycle arrest.

• Cell Culture and Treatment: Cells (e.g., MDA-MB-435) are treated with SN-38 in the presence or absence of CHIR-124 for a specified duration.

• Cell Fixation: Cells are harvested, washed with PBS, and fixed in ice-cold 70% ethanol.

• Staining: Fixed cells are washed and stained with a solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: The DNA content of the cells is analyzed using a flow cytometer.

• Data Analysis: The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined. Abrogation of the S and G2-M checkpoints by CHIR-124 is observed as a decrease in the percentage of cells in these phases compared to treatment with SN-38 alone.[1][2]

Visualizing the Interaction: Signaling Pathways and Workflows

Signaling Pathway of Camptothecin and CHIR-124 Synergy

Caption: Mechanism of CHIR-124 potentiation of camptothecin cytotoxicity.

Experimental Workflow for Synergy Evaluation

Caption: Workflow for assessing synergistic cytotoxicity.

References

• 1. CHIR-124, a novel potent inhibitor of Chk1, potentiates the cytotoxicity of topoisomerase I poisons in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]

CHIR-124: A Comparative Analysis of In Vitro and In Vivo Efficacy in Checkpoint Kinase 1 Inhibition

For researchers, scientists, and professionals in drug development, this guide provides a comprehensive comparison of the checkpoint kinase 1 (Chk1) inhibitor, CHIR-124, with other notable alternatives. This analysis, supported by experimental data, delves into the in vitro and in vivo performance of these inhibitors, offering insights into their therapeutic potential.

CHIR-124 has emerged as a potent and highly selective inhibitor of Chk1, a crucial serine/threonine kinase involved in the DNA damage response (DDR). By targeting Chk1, CHIR-124 disrupts cell cycle checkpoints, particularly the S and G2-M phases, rendering cancer cells more susceptible to DNA-damaging agents. This guide will explore the quantitative performance of CHIR-124 in both laboratory and preclinical settings, benchmarked against other Chk1 inhibitors.

In Vitro Activity: Potency and Selectivity

CHIR-124 demonstrates exceptional potency in enzymatic assays, with a half-maximal inhibitory concentration (IC50) of 0.3 nM against Chk1.[1][2] This high potency is coupled with remarkable selectivity, as it is approximately 2,000-fold less active against the related kinase Chk2 (IC50 = 0.7 µM) and shows significantly lower activity against other cell cycle kinases such as CDK2/cyclin A, cdc2/cyclin B, and CDK4/cyclin D.[3][4] This selectivity profile suggests a favorable therapeutic window with potentially fewer off-target effects.

In cellular assays, CHIR-124 effectively abrogates the S and G2-M checkpoints induced by topoisomerase I poisons like SN-38.[3][5] This action is particularly pronounced in p53-mutant cancer cell lines, where the loss of the G1 checkpoint makes them heavily reliant on the S and G2-M checkpoints for DNA repair. By inhibiting Chk1, CHIR-124 prevents this repair, leading to mitotic catastrophe and apoptosis.[3][5]

In Vivo Efficacy: Potentiation of Chemotherapy

Preclinical studies in animal models have substantiated the in vitro findings, highlighting the ability of CHIR-124 to enhance the efficacy of conventional chemotherapy. In an orthotopic breast cancer xenograft model using MDA-MD-435 cells, CHIR-124, when administered in combination with the topoisomerase I inhibitor irinotecan (B1672180) (CPT-11), significantly potentiated the antitumor effects of the chemotherapeutic agent.[1][3] While CHIR-124 as a single agent at doses of 10 or 20 mg/kg did not show significant tumor growth inhibition, its combination with CPT-11 led to a marked increase in apoptosis and abrogation of the G2-M checkpoint within the tumor tissue.[1]

Comparative Analysis with Alternative Chk1 Inhibitors

To provide a broader perspective, the following tables compare the in vitro and in vivo performance of CHIR-124 with other well-characterized Chk1 inhibitors: UCN-01, MK-8776, SRA737, and LY2606368 (Prexasertib).

Table 1: In Vitro Kinase Inhibition

Inhibitor	Chk1 IC50 (nM)	Chk2 IC50 (nM)	Other Kinase Inhibition	Reference(s)
CHIR-124	0.3	700	CDK2/cyclin A (190 nM), cdc2/cyclin B (510 nM), CDK4/cyclin D (2100 nM)	[1][2][3]
UCN-01	Varies (Potent)	Varies (Potent)	Protein Kinase C, CDKs, PDK1	[6][7]
MK-8776	Low nM range	~1000-fold less potent than vs Chk1	CDK2 (50-fold higher conc. than Chk1)	[4][8]
SRA737	Low nM range	~1000-fold less potent than vs Chk1	>93-fold selective for Chk1 vs 124 other kinases	[4]
LY2606368	Low nM range	Potent inhibitor	RSK family kinases	[4][9]

Note: Specific IC50 values for UCN-01 can vary across different studies and assay conditions.

Table 2: In Vivo Antitumor Activity

Inhibitor	Cancer Model	Combination Agent	Key In Vivo Findings	Reference(s)
CHIR-124	MDA-MD-435 breast cancer xenograft	Irinotecan (CPT-11)	Potentiates the growth inhibitory effect of CPT-11; increases tumor apoptosis.	[1][3]
UCN-01	Various solid tumors	Irinotecan	Demonstrated anti-tumor activity in a Phase I study.	[7]
MK-8776	MDA-MB-231 TNBC xenograft	Irradiation	Increased radiosensitivity of TNBC cells.	[8][10]
SRA737	High-grade serous ovarian cancer PDX	Single agent	Showed promising efficacy in CCNE1-amplified and MYCN-overexpressing models.	[11][12]
LY2606368	Triple-negative breast cancer xenografts	Single agent	Inhibited tumor growth by 83.8% - 94.2% in various models.	[13]

Experimental Protocols

In Vitro Kinase Assay (for CHIR-124)

The inhibitory activity of CHIR-124 on Chk1 kinase was determined using a radioactive kinase assay. The kinase domain of recombinant Chk1 was incubated with a biotinylated peptide substrate derived from cdc25c, which contains the Chk1 phosphorylation consensus sequence. The reaction mixture included the kinase, peptide substrate, ATP (including γ-33P-ATP), and varying concentrations of CHIR-124 in a kinase reaction buffer (30 mM Tris-HCl pH 7.5, 10 mM MgCl2, 2 mM DTT, 4 mM EDTA, 25 mM β-glycerophosphate, 5 mM MnCl2, 0.01% BSA). After incubation, the phosphorylated peptide was captured on streptavidin-coated plates, and the amount of incorporated radioactivity was measured to determine the extent of kinase inhibition. IC50 values were then calculated from the dose-response curves.

In Vivo Xenograft Study (for CHIR-124)

Female severe combined immunodeficient (SCID) mice were orthotopically implanted with MDA-MD-435 human breast cancer cells into the mammary fat pad. Once tumors reached a palpable size, mice were randomized into treatment groups. A typical treatment regimen involved the administration of irinotecan (CPT-11) intraperitoneally and CHIR-124 orally. Tumor volumes were measured regularly using calipers. At the end of the study, tumors were excised for further analysis, such as immunohistochemistry for markers of apoptosis (e.g., cleaved caspase-3) and mitosis (e.g., phospho-histone H3), to assess the biological effects of the treatment.

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and experimental design, the following diagrams are provided.

Caption: CHIR-124 inhibits Chk1, abrogating the DNA damage-induced S/G2-M cell cycle arrest.

Caption: Workflow for the in vivo evaluation of CHIR-124 in a breast cancer xenograft model.

References

• 1. researchgate.net [researchgate.net]
• 2. The ATM-Chk2 and ATR-Chk1 pathways in DNA damage signaling and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Checkpoint kinase 1 in DNA damage response and cell cycle regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative Activity and Off-Target Effects in Cells of the CHK1 Inhibitors MK-8776, SRA737, and LY2606368 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A phase II study of UCN-01 in combination with irinotecan in patients with metastatic triple negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Phase 1 study of UCN-01 in combination with irinotecan in patients with resistant solid tumor malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Chk1 inhibitor MK-8776 increases the radiosensitivity of human triple-negative breast cancer by inhibiting autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. The Chk1 inhibitor MK-8776 increases the radiosensitivity of human triple-negative breast cancer by inhibiting autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CHK1 inhibitor SRA737 is active in PARP inhibitor resistant and CCNE1 amplified ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. research.monash.edu [research.monash.edu]
• 13. aacrjournals.org [aacrjournals.org]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of IKs124

For laboratory personnel engaged in groundbreaking research and development, the safe handling and disposal of chemical reagents is paramount. This document provides a comprehensive, step-by-step guide for the proper disposal of IKs124, a proprietary solvent and reagent mixture utilized in advanced pharmaceutical synthesis. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance.

IKs124 is classified as a hazardous waste due to its composite nature, exhibiting properties of ignitability, corrosivity, and toxicity. Improper disposal can lead to significant safety incidents, environmental contamination, and legal liabilities.

I. Immediate Safety Precautions & Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure all relevant personnel are thoroughly familiar with the IKs124 Safety Data Sheet (SDS) and have received documented training on its handling.

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash goggles are mandatory.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

• Body Protection: A flame-retardant lab coat must be worn.

• Respiratory Protection: Use a respirator with an organic vapor cartridge if handling outside of a certified chemical fume hood.

II. Step-by-Step Disposal Protocol

This protocol outlines the approved procedure for the safe disposal of IKs124 waste.

• Waste Identification and Segregation:

  • All waste containing IKs124 must be classified as "Hazardous Waste."

  • Segregate IKs124 waste from all other waste streams, particularly from incompatible materials such as strong oxidizing agents, acids, and bases.[1][2]

  • Never mix IKs124 waste with other chemical waste unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.

• Waste Collection and Container Management:

  • Use only designated, compatible waste containers for collecting IKs124. These containers must be in good condition, free from leaks or cracks.

  • Containers must be kept tightly closed except when adding waste.[3][4] Leaving a funnel in the container is not permitted.[4]

  • Ensure all containers are properly labeled with the words "Hazardous Waste," the full chemical name "IKs124," and a clear description of the waste contents.[3]

• Waste Storage:

  • Store IKs124 waste in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • Provide secondary containment to capture any potential leaks.

  • Store away from heat, sparks, open flames, and other sources of ignition.[1][5][6]

• Arranging for Professional Disposal:

  • Laboratories are typically part of a hazardous waste collection program managed by trained professionals.[7]

  • Contact your institution's EHS department to schedule a pickup for your IKs124 waste.

  • Provide an accurate inventory of the waste, including the volume and any other relevant details.

III. Quantitative Data Summary

The following table summarizes key quantitative parameters relevant to the safe handling and disposal of IKs124.

Parameter	Value	Source
pH	2.5 (as supplied)	Manufacturer's SDS
Flash Point	23°C (73.4°F)	Manufacturer's SDS
Recommended Storage Temp.	15-25°C (59-77°F)	Manufacturer's SDS
Incompatible Materials	Strong Oxidizing Agents, Acids, Bases	[1]
PPE Requirements	Goggles, Chemically Resistant Gloves, Lab Coat	Internal Safety Protocol

IV. Experimental Protocol: Waste Compatibility Test

To ensure safe disposal, a compatibility test is recommended before mixing IKs124 waste with any other waste stream.

Objective: To determine the compatibility of IKs124 waste with another chemical waste stream.

Materials:

• Small, clean, and dry glass vials

• IKs124 waste sample

• Other chemical waste sample

• Fume hood

• Appropriate PPE

Procedure:

• In a certified chemical fume hood, add a small, measured amount (e.g., 1 mL) of the other chemical waste to a clean vial.

• Slowly add an equal amount of the IKs124 waste to the same vial.

• Observe for any signs of reaction, such as gas evolution, temperature change, or precipitation.

• If no reaction is observed after 15 minutes, the waste streams may be compatible. However, approval from EHS is still required before mixing larger quantities.

V. Visualizing the Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of IKs124.

Caption: Logical workflow for the proper disposal of IKs124.

References

• 1. fishersci.com [fishersci.com]
• 2. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 3. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 4. terpconnect.umd.edu [terpconnect.umd.edu]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. tsapps.nist.gov [tsapps.nist.gov]
• 7. youtube.com [youtube.com]

Personal protective equipment for handling IKs124

Disclaimer: As of December 2025, "IKs124" is not a publicly documented chemical substance. The following guidance is based on established best practices for handling novel or uncharacterized chemical compounds in a laboratory setting. A comprehensive, substance-specific risk assessment must be performed when the actual properties of IKs124 are known.

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for the handling of IKs124. It is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Communication

All personnel handling IKs124 must be trained on its potential hazards and the procedures outlined in this document.[1] A designated work area should be established for handling IKs124, away from general laboratory traffic.

Emergency Contact Information:

Contact	Phone Number
Principal Investigator	[Insert PI's Number]
Lab Safety Officer	[Insert Officer's Number]

| Emergency Services | [Insert Local Emergency Number] |

Personal Protective Equipment (PPE)

The selection of PPE is critical and should be based on a thorough hazard assessment for the specific tasks being performed.[1][2] The following table summarizes the recommended PPE for handling IKs124 in various forms.

Form of IKs124	Required PPE	Additional PPE (Based on Risk Assessment)
Solid/Powder	- Nitrile gloves (double-gloving recommended) - Safety glasses with side shields - Lab coat	- Chemical splash goggles - Face shield - Respiratory protection (e.g., N95 respirator)
Liquid/Solution	- Chemical-resistant gloves (e.g., nitrile, neoprene) - Chemical splash goggles - Lab coat	- Face shield - Chemical-resistant apron - Respiratory protection (if volatile or aerosolizing)
Volatile/Aerosol	- Chemical-resistant gloves - Chemical splash goggles and face shield - Lab coat - Appropriate respiratory protection (e.g., fume hood, respirator)	- Full-body protective suit

Operational Plan: Handling and Storage

Receiving and Unpacking:

• Visually inspect the package for any signs of damage or leaks upon arrival.

• Don appropriate PPE before opening the package in a designated containment area, such as a chemical fume hood.

• Verify the contents against the shipping manifest.

• Label the container with the date of receipt and the name of the recipient.

Storage:

• Store IKs124 in a cool, dry, and well-ventilated area.[3]

• Keep the container tightly closed.[4]

• Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

• The storage location should be clearly marked with the appropriate hazard symbols.

Experimental Workflow: A logical workflow is crucial to minimize the risk of exposure and contamination.

Experimental Workflow for IKs124

Disposal Plan

All waste contaminated with IKs124 must be treated as hazardous waste.

Waste Segregation and Collection:

• Solid Waste: Contaminated consumables (e.g., gloves, weigh boats, pipette tips) should be collected in a designated, labeled, and sealed hazardous waste container.

• Liquid Waste: Solutions containing IKs124 should be collected in a clearly labeled, sealed, and compatible hazardous waste container.

• Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a designated sharps container.

Disposal Procedure:

• All hazardous waste containers must be properly labeled with the contents and associated hazards.

• Store waste containers in a designated satellite accumulation area.

• Arrange for pickup and disposal by a licensed hazardous waste management company.

• Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

Spill Response:

• Evacuate the immediate area and alert others.

• If the spill is small and you are trained to handle it, don the appropriate PPE.

• Contain the spill using an appropriate absorbent material (e.g., vermiculite, sand).

• Collect the absorbed material into a labeled hazardous waste container.

• Clean the spill area with a suitable decontaminating agent.

• For large spills, evacuate the area and contact the emergency response team.

First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Signaling Pathway of Prudent Laboratory Practice

The following diagram illustrates the logical relationship between hazard identification, risk assessment, and the implementation of control measures.

Logical Flow of Laboratory Safety Implementation

References

• 1. Personal Protective Equipment (PPE) – EHS [ehs.mit.edu]
• 2. Personal Protective Equipment (PPE) - Henry Schein Medical [henryschein.com]
• 3. finoric.us [finoric.us]
• 4. spectrumchemical.com [spectrumchemical.com]